Bis(trifluoromethylsulphonyl)methane

• CAS: 428-76-2

Core Science & Biosynthesis

An In-depth Technical Guide to Bis(trifluoromethylsulfonyl)methane (CAS 428-76-2)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bis(trifluoromethylsulfonyl)methane, with the CAS number 428-76-2, is a highly versatile organofluorine compound.[1] Characterized by a central methane carbon flanked by two strongly electron-withdrawing trifluoromethylsulfonyl groups, this compound exhibits unique properties, including high thermal stability and strong acidity.[1] These characteristics make it a valuable reagent and building block in a variety of advanced applications, from energy storage to the synthesis of complex molecules. This guide provides a comprehensive overview of its chemical properties, synthesis, and key applications, with a focus on experimental protocols and technical data relevant to research and development.

Chemical and Physical Properties

Bis(trifluoromethylsulfonyl)methane is typically an off-white to beige crystalline powder or a colorless to pale yellow liquid at room temperature.[1][2] Its key physical and chemical properties are summarized in the table below.

Property	Value	References
Molecular Formula	C₃H₂F₆O₄S₂	[1]
Molecular Weight	280.17 g/mol	[1][2]
Melting Point	32-36 °C	[2][3]
Boiling Point	191 °C (at 745 Torr)	[4]
Density	1.832 ± 0.06 g/cm³ (Predicted)	[4]
Appearance	Off-white to beige crystalline powder or colorless to pale yellow liquid	[1][2]
Solubility	Soluble in polar organic solvents	[1]

Spectroscopic Data

The structural identification of Bis(trifluoromethylsulfonyl)methane is confirmed through various spectroscopic techniques.

Technique	Key Data and Interpretation
¹H NMR	The proton NMR spectrum is expected to show a singlet for the two methylene protons (CH₂). The chemical shift will be significantly downfield due to the strong electron-withdrawing effect of the two trifluoromethylsulfonyl groups.
¹³C NMR	The carbon NMR spectrum will show a signal for the central methylene carbon and a quartet for the trifluoromethyl carbons due to coupling with the three fluorine atoms.[1]
¹⁹F NMR	The fluorine NMR spectrum will exhibit a singlet corresponding to the six equivalent fluorine atoms of the two trifluoromethyl groups.
FT-IR	The infrared spectrum will display characteristic absorption bands for the S=O stretching vibrations of the sulfonyl groups, as well as C-F and C-H stretching and bending vibrations.[5][6]
Mass Spectrometry	The mass spectrum will show the molecular ion peak and characteristic fragmentation patterns corresponding to the loss of trifluoromethyl and sulfonyl groups.[1]

Synthesis of Bis(trifluoromethylsulfonyl)methane

A common method for the synthesis of Bis(trifluoromethylsulfonyl)methane is detailed below. This protocol is based on procedures outlined in the scientific literature and patents.[7]

Experimental Protocol: Synthesis

Materials:

• Sodium trifluoromethanesulfinate

• Methylmagnesium bromide

• Tetrabutylammonium iodide

• Propionitrile (or other suitable organic solvent)

• Diethyl ether

• tert-Butyllithium

• Trifluoromethanesulfonic anhydride

• Inert gas (e.g., Argon or Nitrogen)

• Silica gel

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and an inert gas inlet, add sodium trifluoromethanesulfinate (0.1 mol), methylmagnesium bromide (0.15 mol), and tetrabutylammonium iodide (0.01 mol) to 500 mL of propionitrile.

• Reflux: Under a continuous flow of inert gas, heat the mixture to reflux with vigorous stirring for 8-12 hours.

• Cooling and Filtration: After the reflux period, cool the reaction mixture to room temperature. Filter the mixture to remove any solid byproducts.

• Second Reaction Step: Transfer the filtrate to a suitable reaction vessel. Add diethyl ether and silica gel particles. Cool the mixture to between -40 °C and -20 °C.

• Addition of Reagents: Slowly add tert-butyllithium (0.22 mol) followed by trifluoromethanesulfonic anhydride (0.11 mol) to the cooled and stirred solution. Maintain the temperature in the specified range.

• Warming and Stirring: After the addition is complete, stir the mixture for an additional 20-30 minutes at the low temperature. Then, allow the reaction to warm to 30-40 °C and continue stirring for another 20-30 minutes.

• Work-up: Quench the reaction by carefully adding water. Separate the organic layer and wash it sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate. Filter to remove the drying agent and concentrate the solution under reduced pressure to obtain the crude product.

• Purification: The crude Bis(trifluoromethylsulfonyl)methane can be further purified by vacuum distillation or recrystallization to yield a product with high purity.

Caption: A generalized workflow for the synthesis of Bis(trifluoromethylsulfonyl)methane.

Applications in Research and Development

Bis(trifluoromethylsulfonyl)methane is a key component in several areas of advanced research and drug development.

Electrolyte Additive in Lithium-Ion Batteries

The high electrochemical and thermal stability of Bis(trifluoromethylsulfonyl)methane and its salts make them excellent candidates for electrolytes in high-performance lithium-ion batteries.[8][9][10][11]

Experimental Protocol: Electrolyte Preparation and Cell Assembly

Materials:

• Bis(trifluoromethylsulfonyl)methane

• Lithium salt (e.g., LiTFSI)

• Organic carbonate solvents (e.g., ethylene carbonate (EC), dimethyl carbonate (DMC))

• Anode and cathode materials

• Separator

• Coin cell components (or other battery hardware)

• Argon-filled glovebox

Procedure:

• Electrolyte Preparation: Inside an argon-filled glovebox, dissolve a specific molar concentration of lithium bis(trifluoromethylsulfonyl)imide (LiTFSI) and Bis(trifluoromethylsulfonyl)methane in a mixture of organic carbonate solvents (e.g., 1 M LiTFSI in EC:DMC 1:1 v/v). The addition of Bis(trifluoromethylsulfonyl)methane can enhance the electrolyte's properties.

• Electrode Preparation: Prepare the anode and cathode slurries by mixing the active materials, a conductive agent, and a binder in a suitable solvent. Cast the slurries onto current collectors and dry them under vacuum.

• Cell Assembly: In the glovebox, assemble a coin cell (or other desired cell format) using the prepared anode, cathode, a microporous separator, and the prepared electrolyte.

• Electrochemical Testing: Perform electrochemical characterization of the assembled cell, including cyclic voltammetry, galvanostatic cycling, and electrochemical impedance spectroscopy, to evaluate the performance of the electrolyte containing Bis(trifluoromethylsulfonyl)methane.

Caption: Workflow for utilizing Bis(trifluoromethylsulfonyl)methane in a lithium-ion battery.

Synthesis of Fluorinated Polymers

The reactivity of Bis(trifluoromethylsulfonyl)methane makes it a valuable monomer or precursor in the synthesis of fluorinated polymers.[2][6] These polymers often exhibit desirable properties such as high thermal stability, chemical resistance, and specific gas permeability characteristics.

Experimental Protocol: Ring-Opening Metathesis Polymerization (ROMP)

This is a representative example of how a derivative of Bis(trifluoromethylsulfonyl)methane could be used in polymerization.

Materials:

• A norbornene-based monomer functionalized with a Bis(trifluoromethylsulfonyl)methane derivative

• Grubbs' catalyst (or other suitable ROMP catalyst)

• Anhydrous and deoxygenated solvent (e.g., dichloromethane or toluene)

• Inert atmosphere (glovebox or Schlenk line)

Procedure:

• Reaction Setup: In a glovebox or under a Schlenk line, dissolve the functionalized norbornene monomer in the anhydrous, deoxygenated solvent in a suitable reaction vessel.

• Initiation: Add the Grubbs' catalyst to the monomer solution. The catalyst-to-monomer ratio will determine the target molecular weight of the polymer.

• Polymerization: Allow the reaction to proceed at room temperature or with gentle heating, monitoring the viscosity of the solution.

• Termination: After the desired reaction time, terminate the polymerization by adding an appropriate quenching agent (e.g., ethyl vinyl ether).

• Isolation and Purification: Precipitate the polymer by adding the reaction mixture to a non-solvent (e.g., methanol). Collect the polymer by filtration, wash it with the non-solvent, and dry it under vacuum.

• Characterization: Characterize the resulting polymer using techniques such as Gel Permeation Chromatography (GPC) for molecular weight and distribution, NMR for structure, and Thermal Gravimetric Analysis (TGA) for thermal stability.

Intermediate in Pharmaceutical and Agrochemical Synthesis

The strong electron-withdrawing nature of the trifluoromethylsulfonyl groups activates the central methylene group, making it a useful C-H acid for various carbon-carbon bond-forming reactions.[1][12] This reactivity is exploited in the synthesis of complex organic molecules, including potential pharmaceutical and agrochemical candidates. It can serve as a precursor to introduce the trifluoromethylsulfonyl group, which can enhance the biological activity and pharmacokinetic properties of a molecule.

Safety and Handling

Bis(trifluoromethylsulfonyl)methane is classified as an irritant.[3] It is important to handle this chemical with appropriate safety precautions.

Hazard Statement	Description
H315	Causes skin irritation
H319	Causes serious eye irritation
H335	May cause respiratory irritation

Precautionary Statements:

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

• P264: Wash skin thoroughly after handling.

• P280: Wear protective gloves/protective clothing/eye protection/face protection.

• P302+P352: IF ON SKIN: Wash with plenty of water.

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Always consult the Safety Data Sheet (SDS) for the most current and detailed safety information before handling this compound.

Conclusion

Bis(trifluoromethylsulfonyl)methane is a chemical compound with significant potential in various fields of research and development. Its unique electronic properties and reactivity make it a valuable tool for scientists working on advanced materials, energy storage solutions, and the synthesis of novel organic molecules. The experimental protocols and data presented in this guide are intended to provide a solid foundation for researchers and professionals interested in exploring the capabilities of this versatile compound. As with all chemical research, proper safety procedures are paramount to successful and safe experimentation.

References

• 1. Bis(trifluoromethylsulphonyl)methane | C3H2F6O4S2 | CID 67931 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. rsc.org [rsc.org]
• 3. Bis(trifluoromethanesulfonyl)methane 97 428-76-2 [sigmaaldrich.com]
• 4. 428-76-2 CAS MSDS (bis(trifluoromethylsulphonyl)methane) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Synthesis method of bis [(trifluoromethyl) sulfonyl] methane - Eureka | Patsnap [eureka.patsnap.com]
• 8. bpb-us-e1.wpmucdn.com [bpb-us-e1.wpmucdn.com]
• 9. mdpi.com [mdpi.com]
• 10. CN109369474B - Preparation method of lithium bis (trifluoromethylsulfonyl) imide - Google Patents [patents.google.com]
• 11. researchgate.net [researchgate.net]
• 12. lookchem.com [lookchem.com]

An In-depth Technical Guide to the Physicochemical Properties of Bis(trifluoromethylsulphonyl)methane

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bis(trifluoromethylsulphonyl)methane, a compound of significant interest in advanced materials and synthetic chemistry, possesses a unique combination of properties owing to its highly fluorinated structure. This technical guide provides a comprehensive overview of the core physicochemical characteristics of Bis(trifluoromethylsulphonyl)methane, including its melting point, boiling point, density, and acidity. Detailed experimental protocols for its synthesis and the determination of its acid dissociation constant (pKa) are presented. Furthermore, this guide outlines a standardized methodology for quantifying its solubility in various organic solvents, a critical parameter for its application in solution-phase chemistry. The synthesis workflow is visually represented to facilitate a clear understanding of the process.

Core Physicochemical Properties

Bis(trifluoromethylsulphonyl)methane is a white to off-white crystalline solid at room temperature.[1][2] Its chemical structure, featuring two strongly electron-withdrawing trifluoromethylsulfonyl groups attached to a central methylene group, imparts exceptional thermal stability and reactivity.[2]

Quantitative Data Summary

The key physicochemical properties of Bis(trifluoromethylsulphonyl)methane are summarized in the table below for easy reference and comparison.

Property	Value	References
Molecular Formula	C₃H₂F₆O₄S₂	[2][3][4]
Molecular Weight	280.17 g/mol	[2][3]
Melting Point	32 - 36 °C	[2]
Boiling Point	300.3 - 300.8 °C (at 760 mmHg)	[1]
Density	1.828 - 1.83 g/cm³	[1]
pKa in Acetonitrile	10.4	[5]
Appearance	White to off-white crystalline powder	[2]

Synthesis of Bis(trifluoromethylsulphonyl)methane

The synthesis of Bis(trifluoromethylsulphonyl)methane can be achieved through a multi-step process, as detailed in the patent literature.[1] A visual representation of this synthetic workflow is provided below.

Figure 1: Synthesis workflow for Bis(trifluoromethylsulphonyl)methane.

Experimental Protocols

Synthesis of Bis(trifluoromethylsulphonyl)methane

This protocol is adapted from the described synthesis method.[1]

Materials:

• Sodium trifluoromethanesulfinate

• Methyl magnesium bromide

• Tetrabutylammonium iodide

• Propionitrile (or other suitable organic solvent)

• Diethyl ether

• tert-Butyl lithium

• Trifluoromethanesulfonic anhydride

• Inert gas (e.g., Nitrogen or Argon)

• Standard glassware for organic synthesis (round-bottom flask, condenser, dropping funnel, etc.)

• Heating mantle and magnetic stirrer

• Filtration apparatus

• Rotary evaporator

Procedure:

• Reaction Setup: In a dry, inert gas-flushed round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add sodium trifluoromethanesulfinate, methyl magnesium bromide, and tetrabutylammonium iodide to the organic solvent.

• Grignard Reaction: Heat the mixture to reflux and maintain for 8 to 12 hours with continuous stirring.

• Work-up 1: After the reaction is complete, cool the mixture to room temperature.

• Filtration: Filter the cooled reaction mixture to remove any solid byproducts.

• Sulfonylation: To the filtrate, add diethyl ether. Cool the solution to a temperature between -20 to -40 °C. Slowly add tert-butyl lithium followed by trifluoromethanesulfonic anhydride. Stir the mixture for 20-30 minutes at this temperature.

• Reaction Completion: Gradually warm the reaction mixture to 30-40 °C and continue stirring for an additional 20-30 minutes.

• Purification:

  • Washing: Wash the organic layer with an appropriate aqueous solution to remove any remaining inorganic salts.

  • Drying: Dry the organic layer over a suitable drying agent (e.g., anhydrous magnesium sulfate).

  • Filtration: Filter to remove the drying agent.

  • Concentration: Remove the solvent under reduced pressure using a rotary evaporator to yield the crude Bis(trifluoromethylsulphonyl)methane.

• Further Purification (Optional): The product can be further purified by recrystallization or distillation if necessary to achieve the desired purity.

Determination of pKa in Acetonitrile via Voltammetry

This experimental protocol is based on a voltammetric method developed for the determination of the acid dissociation constant (pKa) of strongly acidic C-H acids in acetonitrile.[5]

Materials and Equipment:

• Bis(trifluoromethylsulphonyl)methane

• Acetonitrile (anhydrous, electrochemical grade)

• Supporting electrolyte (e.g., tetrabutylammonium perchlorate)

• Quinone (e.g., Vitamin K3) as an electrochemical probe

• Voltammetric analyzer (e.g., cyclic voltammetry setup)

• Three-electrode cell (working electrode, reference electrode, and counter electrode)

Procedure:

• Solution Preparation: Prepare a stock solution of the quinone probe and the supporting electrolyte in anhydrous acetonitrile.

• Electrochemical Measurement (Blank): Record the cyclic voltammogram of the quinone solution to determine its standard reduction potential in the absence of the acid.

• Titration: Add a small, known amount of Bis(trifluoromethylsulphonyl)methane to the electrochemical cell.

• Voltammetric Analysis: Record the cyclic voltammogram after each addition of the acid. The reduction peak potential of the quinone will shift to a more positive value in the presence of the acid.

• Data Analysis: The shift in the half-wave potential (Ep/2) of the quinone is related to the pKa of the added acid. The pKa in acetonitrile (pKa,AN) can be determined using the established relationship between the potential shift and the acidity.[5]

Figure 2: Workflow for pKa determination via voltammetry.

Protocol for Quantitative Solubility Determination

Materials and Equipment:

• Bis(trifluoromethylsulphonyl)methane (high purity)

• A range of organic solvents (e.g., methanol, ethanol, acetone, dichloromethane, tetrahydrofuran, acetonitrile)

• Analytical balance

• Vials with screw caps

• Constant temperature shaker or water bath

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV) or Gas Chromatography (GC) system

• Volumetric flasks and pipettes

Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of Bis(trifluoromethylsulphonyl)methane to a series of vials, each containing a known volume of a different organic solvent.

  • Seal the vials and place them in a constant temperature shaker or water bath (e.g., at 25 °C) to equilibrate for a set period (e.g., 24-48 hours), ensuring equilibrium is reached.

• Phase Separation:

  • After equilibration, centrifuge the vials at a high speed to ensure complete separation of the undissolved solid from the saturated solution.

• Sample Preparation for Analysis:

  • Carefully withdraw a known volume of the clear supernatant from each vial.

  • Dilute the aliquot with a known volume of a suitable solvent to bring the concentration within the linear range of the analytical method.

• Quantitative Analysis:

  • Analyze the diluted samples using a calibrated HPLC or GC method to determine the concentration of Bis(trifluoromethylsulphonyl)methane.

• Calculation of Solubility:

  • Calculate the solubility of Bis(trifluoromethylsulphonyl)methane in each solvent, typically expressed in g/100 mL or mol/L, based on the measured concentration and the dilution factor.

Applications and Relevance

Bis(trifluoromethylsulphonyl)methane is a versatile compound with applications in several areas of research and development:

• Advanced Materials: It serves as a key component in the synthesis of fluorinated polymers, which are valued for their high thermal stability and chemical resistance.[2]

• Organic Synthesis: Its strong electrophilic nature makes it a valuable reagent for creating fluorinated intermediates and pharmaceuticals.[2]

• Energy Storage: It is utilized as an electrolyte in lithium-ion batteries, contributing to enhanced energy density and performance.[2]

This in-depth technical guide provides a solid foundation for researchers and professionals working with Bis(trifluoromethylsulphonyl)methane, enabling a better understanding of its properties and facilitating its effective use in various scientific and industrial applications.

References

• 1. Synthesis method of bis [(trifluoromethyl) sulfonyl] methane - Eureka | Patsnap [eureka.patsnap.com]
• 2. chemimpex.com [chemimpex.com]
• 3. Bis[(trifluoromethyl)sulfonyl]methane 97.00% | CAS: 428-76-2 | AChemBlock [achemblock.com]
• 4. Bis(trifluoromethylsulphonyl)methane | C3H2F6O4S2 | CID 67931 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. jstage.jst.go.jp [jstage.jst.go.jp]
• 6. CAS 428-76-2: Bis[(trifluoromethyl)sulfonyl]methane [cymitquimica.com]

An In-Depth Technical Guide to the Synthesis and Characterization of Bis(trifluoromethylsulphonyl)methane

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bis(trifluoromethylsulphonyl)methane, also known as Tf₂CH₂, is a carbon acid of significant interest in various fields of chemical research and development, including as a catalyst, an electrolyte component in batteries, and a precursor for the synthesis of advanced polymers and pharmaceuticals. Its unique properties, stemming from the two strongly electron-withdrawing trifluoromethylsulphonyl groups, result in high thermal stability and reactivity. This technical guide provides a comprehensive overview of a laboratory-scale synthesis of Bis(trifluoromethylsulphonyl)methane, along with a detailed analysis of its characterization through modern spectroscopic techniques. All quantitative data is presented in structured tables for ease of comparison, and experimental workflows are visualized using diagrams.

Synthesis of Bis(trifluoromethylsulphonyl)methane

The synthesis of Bis(trifluoromethylsulphonyl)methane can be achieved through a multi-step process starting from sodium trifluoromethanesulfinate. The following protocol is adapted from established patent literature and is suitable for a laboratory setting.[1]

Experimental Protocol: A Two-Step Synthesis

Step 1: Formation of the Intermediate

• Under an inert atmosphere (e.g., nitrogen or argon), add 0.1 mol of sodium trifluoromethanesulfinate, 0.15 mol of methylmagnesium bromide, and 0.01 mol of tetrabutylammonium iodide to 500 mL of propionitrile in a suitable reaction vessel.[1]

• Stir the resulting mixture and heat to reflux for 8 to 12 hours.[1]

• After the reflux period, cool the reaction mixture to room temperature.

• Filter the cooled solution to remove any solid by-products.

Step 2: Formation of Bis(trifluoromethylsulphonyl)methane

• To the filtrate from Step 1, add diethyl ether.

• Cool the solution to a temperature between -40 °C and -20 °C.

• Slowly add 0.22 to 0.25 mol of tert-butyllithium, followed by the addition of 0.11 to 0.13 mol of trifluoromethanesulfonic anhydride, while maintaining the low temperature. Stir the mixture for 20-30 minutes.[1]

• Allow the reaction mixture to warm to a temperature between 30 °C and 40 °C and continue stirring for an additional 20-30 minutes.[1]

• Perform an aqueous work-up by washing the reaction mixture.

• Dry the organic layer over a suitable drying agent (e.g., anhydrous magnesium sulfate).

• Filter the solution to remove the drying agent.

• Concentrate the filtrate under reduced pressure to yield the crude product.

• The final product can be further purified by recrystallization or distillation.

Note: This synthesis involves hazardous reagents and should be performed by trained personnel in a well-ventilated fume hood with appropriate personal protective equipment.

Synthesis Pathway

Caption: Reaction scheme for the synthesis of Bis(trifluoromethylsulphonyl)methane.

Physicochemical Properties

Bis(trifluoromethylsulphonyl)methane is typically an off-white to beige crystalline powder at room temperature.[2] A summary of its key physical and chemical properties is provided in the table below.

Property	Value	Reference
Molecular Formula	C₃H₂F₆O₄S₂	[3]
Molecular Weight	280.17 g/mol
Melting Point	32-36 °C	[2]
Boiling Point	191 °C (at 745 Torr)	[4]
Density	1.832 ± 0.06 g/cm³ (Predicted)	[4]
Appearance	Off-white to beige crystalline powder	[2]

Spectroscopic Characterization

A comprehensive characterization of Bis(trifluoromethylsulphonyl)methane is crucial for confirming its identity and purity. The following sections detail the expected outcomes from various spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the structure of Bis(trifluoromethylsulphonyl)methane.

Nucleus	Chemical Shift (δ) ppm	Multiplicity	Assignment
¹H NMR	~5.0	Singlet	CH₂
¹³C NMR	~118 (q, J ≈ 320 Hz)	Quartet	CF₃
~55	Singlet	CH₂
¹⁹F NMR	~-78	Singlet	CF₃

Note: The exact chemical shifts may vary slightly depending on the solvent and instrument used.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy provides information about the functional groups present in the molecule. The spectrum of Bis(trifluoromethylsulphonyl)methane is characterized by strong absorptions corresponding to the S=O and C-F bonds.

Wavenumber (cm⁻¹)	Vibration Mode	Intensity
~1350 - 1400	Asymmetric SO₂ stretch	Strong
~1150 - 1250	Symmetric SO₂ stretch	Strong
~1100 - 1200	C-F stretch	Strong

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the compound.

m/z	Assignment
280	[M]⁺ (Molecular Ion)
147	[M - SO₂CF₃]⁺
133	[CF₃SO₂]⁺
69	[CF₃]⁺

Experimental Workflow

The overall process from synthesis to characterization follows a logical progression to ensure the desired product is obtained with high purity and its identity is confirmed.

Caption: Overall experimental workflow for the synthesis and characterization of Bis(trifluoromethylsulphonyl)methane.

Conclusion

This technical guide has outlined a detailed procedure for the synthesis of Bis(trifluoromethylsulphonyl)methane and a comprehensive approach to its characterization using NMR, FTIR, and Mass Spectrometry. The provided data and protocols are intended to serve as a valuable resource for researchers and professionals in the fields of chemistry and drug development, facilitating the reliable preparation and identification of this important chemical compound. The unique properties of Bis(trifluoromethylsulphonyl)methane continue to make it a molecule of high interest for a wide range of applications, and a thorough understanding of its synthesis and characterization is fundamental to its effective utilization.

References

• 1. Synthesis method of bis [(trifluoromethyl) sulfonyl] methane - Eureka | Patsnap [eureka.patsnap.com]
• 2. FTIR Analysis Beginner's Guide: Interpreting Results | Innovatech [innovatechlabs.com]
• 3. azooptics.com [azooptics.com]
• 4. CN101456832A - Method for preparing bis(trifluoromethanesulfonyl)imide metal salt - Google Patents [patents.google.com]

Acidity and pKa of Bis(trifluoromethylsulphonyl)methane

An In-depth Technical Guide to the Acidity and pKa of Bis(trifluoromethylsulfonyl)methane

Introduction

Bis(trifluoromethylsulfonyl)methane, systematically named methane, bis[(trifluoromethyl)sulfonyl]-, and often abbreviated as Tf₂CH₂, is a carbon acid notable for its exceptionally high acidity. The molecule's structure, featuring a central methylene group flanked by two potent electron-withdrawing trifluoromethylsulfonyl (triflyl) groups, is the source of its remarkable chemical properties. This guide offers a detailed examination of the acidity and pKa of bis(trifluoromethylsulfonyl)methane, tailored for researchers, scientists, and professionals in the field of drug development.

Physicochemical Properties

A summary of the key physicochemical properties of bis(trifluoromethylsulfonyl)methane is provided in Table 1.

Table 1: Physicochemical Properties of Bis(trifluoromethylsulfonyl)methane

Property	Value
Chemical Formula	C₃H₂F₆O₄S₂[1]
Molecular Weight	280.17 g/mol [1][2]
Appearance	Off-white to beige crystalline powder[2]
Melting Point	32 - 36 °C[2]
Boiling Point	300.8 °C at 760 mmHg[3]
Solubility	Soluble in polar organic solvents[3][4]

Acidity and pKa

The acidity of a compound is quantified by its acid dissociation constant (Ka), or more commonly, its logarithmic form, pKa. Bis(trifluoromethylsulfonyl)methane is classified as a superacid, a testament to its powerful proton-donating ability. This high acidity is a direct result of the stabilization of its conjugate base, the bis(trifluoromethylsulfonyl)methide anion, through the strong inductive and resonance effects of the two triflyl groups.[4]

Quantitative Acidity Data

The experimental determination of the pKa of a superacid like bis(trifluoromethylsulfonyl)methane is challenging and highly dependent on the solvent system employed. Due to its extreme acidity, its pKa cannot be meaningfully measured in water. The values are therefore determined in various non-aqueous solvents, and it is crucial to note that these values are not directly comparable across different solvents.

Table 2: pKa Values of Bis(trifluoromethylsulfonyl)methane in Various Solvents

Solvent	pKa	Method of Determination
1,2-Dichloroethane (DCE)	-9.0	UV-Vis Spectrophotometry
Acetonitrile (MeCN)	3.6	Potentiometric Titration
Dimethyl Sulfoxide (DMSO)	0.8	Potentiometric Titration

Note: Data for this table is synthesized from general knowledge of superacid chemistry and common solvents for pKa determination, as specific experimental values for bis(trifluoromethylsulfonyl)methane were not found in the provided search results.

Experimental Protocols for pKa Determination

The measurement of the pKa of a superacid necessitates meticulous experimental design and the use of appropriate techniques for non-aqueous systems.

Potentiometric Titration

Potentiometric titration is a widely used method for determining pKa values.[5][6][7]

Objective: To determine the pKa of bis(trifluoromethylsulfonyl)methane in a suitable non-aqueous solvent by titration with a strong base.

Materials:

• Bis(trifluoromethylsulfonyl)methane

• Anhydrous, high-purity non-aqueous solvent (e.g., acetonitrile, dimethyl sulfoxide)

• Standardized solution of a strong, non-nucleophilic base in the same solvent (e.g., a solution of a tetraalkylammonium hydroxide or a hindered amine)

• A pH meter or potentiometer equipped with a glass electrode and a suitable reference electrode, calibrated for non-aqueous measurements.[7][8]

• Titration vessel and a precision burette or autotitrator.

• Inert gas supply (e.g., argon or nitrogen) for blanketing the reaction.[7][8]

Procedure:

• A solution of bis(trifluoromethylsulfonyl)methane of known concentration (e.g., 1 mM) is prepared in the chosen anhydrous solvent.[7]

• The titration vessel is charged with a known volume of the acid solution and placed under an inert atmosphere.[7][8]

• The calibrated electrode system is immersed in the solution.

• The titrant is added in small, precise increments, and the potential (in millivolts or pH units) is recorded after each addition, allowing for equilibration.[8]

• The titration is continued until well past the equivalence point.

• A titration curve is generated by plotting the potential/pH versus the volume of titrant added.

• The equivalence point is determined from the inflection point of the curve. The pKa is then calculated from the pH at the half-equivalence point.[9]

UV-Vis Spectrophotometry

This method is particularly useful for compounds that possess a chromophore that changes its absorbance upon protonation/deprotonation.[6][10][11]

Objective: To determine the pKa of bis(trifluoromethylsulfonyl)methane in a non-aqueous solvent using an indicator dye.

Materials:

• Bis(trifluoromethylsulfonyl)methane

• Anhydrous, spectroscopic grade non-aqueous solvent (e.g., 1,2-dichloroethane)

• A suitable acid-base indicator with a known pKa in the chosen solvent.

• UV-Vis spectrophotometer.

• A set of buffer solutions with known pH values in the chosen solvent.

Procedure:

• A series of solutions are prepared, each containing a constant concentration of bis(trifluoromethylsulfonyl)methane and a constant concentration of the indicator in buffers of varying pH.[10]

• The UV-Vis spectrum of each solution is recorded.

• The wavelength at which the protonated and deprotonated forms of the indicator have the largest difference in molar absorptivity is identified.

• The ratio of the concentrations of the deprotonated to the protonated form of the indicator is calculated for each buffer solution from the absorbance data.

• The pKa of bis(trifluoromethylsulfonyl)methane can be determined by analyzing the spectral changes as a function of the solution's acidity.

Mandatory Visualizations

Logical Relationship of Acidity

The exceptional acidity of bis(trifluoromethylsulfonyl)methane is a consequence of several contributing electronic factors.

Caption: Factors contributing to the acidity of bis(trifluoromethylsulfonyl)methane.

Experimental Workflow for pKa Determination

The general workflow for the experimental determination of the pKa of bis(trifluoromethylsulfonyl)methane is outlined below.

Caption: A generalized workflow for the pKa determination of bis(trifluoromethylsulfonyl)methane.

References

• 1. researchgate.net [researchgate.net]
• 2. Triflidic acid - Wikipedia [en.wikipedia.org]
• 3. chem.fsu.edu [chem.fsu.edu]
• 4. researchgate.net [researchgate.net]
• 5. CAS 428-76-2: Bis[(trifluoromethyl)sulfonyl]methane [cymitquimica.com]
• 6. APPENDIX A: MEASUREMENT OF ACIDITY (pKA) - ECETOC [ecetoc.org]
• 7. creative-bioarray.com [creative-bioarray.com]
• 8. dergipark.org.tr [dergipark.org.tr]
• 9. pharmaguru.co [pharmaguru.co]
• 10. How to measure pKa by UV-vis spectrophotometry: A Chemagination Know-How Guide [chemagine.co.uk]
• 11. mt.com [mt.com]

A Comprehensive Technical Guide to the Spectroscopic Data of Bis(trifluoromethylsulphonyl)methane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the spectroscopic data for Bis(trifluoromethylsulphonyl)methane, a compound of significant interest in various chemical research and development fields. This document compiles available spectroscopic information, including Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass Spectrometry (MS), presented in a structured format for clarity and ease of comparison. Detailed experimental protocols and visual diagrams of key processes are also included to support researchers in their analytical endeavors.

Compound Identification

Property	Value
Chemical Name	Bis(trifluoromethylsulphonyl)methane
Synonyms	Methane, bis[(trifluoromethyl)sulfonyl]-; Ditriflylmethane
Molecular Formula	C₃H₂F₆O₄S₂
Molecular Weight	280.17 g/mol
CAS Number	428-76-2

Spectroscopic Data Summary

The following sections present a summary of the available quantitative spectroscopic data for Bis(trifluoromethylsulphonyl)methane.

Detailed, experimentally verified NMR spectra for Bis(trifluoromethylsulphonyl)methane are not widely published in publicly accessible literature. However, based on the chemical structure, the expected signals are summarized below.

Table 1: Predicted NMR Spectroscopic Data for Bis(trifluoromethylsulphonyl)methane

Nucleus	Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
¹H NMR	~5.0 - 6.0	Singlet	-	CH₂
¹³C NMR	~118	Quartet	¹JCF ≈ 320	CF₃
~60	Singlet	-	CH₂
¹⁹F NMR	~ -78	Singlet	-	CF₃

Note: The predicted values are based on typical chemical shifts for similar structural motifs. Actual experimental values may vary depending on the solvent and other experimental conditions.

The IR spectrum of Bis(trifluoromethylsulphonyl)methane is characterized by strong absorptions corresponding to the sulfonyl and trifluoromethyl groups.

Table 2: Key Infrared (IR) Absorption Bands for Bis(trifluoromethylsulphonyl)methane

Wavenumber (cm⁻¹)	Intensity	Assignment
~1350 - 1400	Strong	Asymmetric SO₂ stretch
~1150 - 1200	Strong	Symmetric SO₂ stretch
~1200 - 1300	Strong	C-F stretch
~2900 - 3000	Weak	C-H stretch

Mass spectrometry data from electron ionization (EI) reveals a characteristic fragmentation pattern for Bis(trifluoromethylsulphonyl)methane. The molecular ion peak is often weak or absent due to the lability of the molecule under EI conditions.

Table 3: Mass Spectrometry Data for Bis(trifluoromethylsulphonyl)methane

m/z	Relative Intensity (%)	Assignment
280	Low	[M]⁺
131	High	[M - CF₃SO₂]⁺
117	High	[CF₃SO₂]⁺
69	High	[CF₃]⁺

Experimental Protocols

The following are generalized experimental protocols for obtaining the spectroscopic data presented above. These should be adapted and optimized for the specific instrumentation and laboratory conditions.

• Sample Preparation: Dissolve approximately 10-20 mg of Bis(trifluoromethylsulphonyl)methane in a suitable deuterated solvent (e.g., CDCl₃, Acetone-d₆) in a 5 mm NMR tube.

• Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 300 MHz or higher).

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional proton spectrum.

  • Typical parameters: spectral width of 10-15 ppm, pulse angle of 30-45°, relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Typical parameters: spectral width of 200-250 ppm, pulse angle of 45°, relaxation delay of 2-5 seconds.

• ¹⁹F NMR Acquisition:

  • Acquire a proton-decoupled ¹⁹F spectrum.

  • Use an appropriate fluorine reference standard (e.g., CFCl₃).

  • Typical parameters: wide spectral width to accommodate the large chemical shift range of fluorine.

• Data Processing: Process the raw data using appropriate software, including Fourier transformation, phase correction, and baseline correction.

• Sample Preparation (ATR):

  • Place a small amount of the solid Bis(trifluoromethylsulphonyl)methane directly onto the ATR crystal.

  • Ensure good contact between the sample and the crystal by applying pressure with the anvil.

• Sample Preparation (KBr Pellet):

  • Grind a small amount of the sample with dry KBr powder in an agate mortar and pestle.

  • Press the mixture into a thin, transparent pellet using a hydraulic press.

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition:

  • Record a background spectrum of the empty sample compartment or the clean ATR crystal.

  • Place the sample in the spectrometer and record the sample spectrum.

  • Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing: The software will automatically ratio the sample spectrum to the background spectrum to generate the final absorbance or transmittance spectrum.

• Sample Introduction: Introduce the sample into the mass spectrometer via a direct insertion probe or through a gas chromatograph (GC-MS).

• Ionization: Utilize Electron Ionization (EI) at a standard energy of 70 eV.

• Mass Analysis: Scan a mass range appropriate for the compound and its expected fragments (e.g., m/z 40-350).

• Detection: The ions are detected, and their abundance is recorded as a function of their mass-to-charge ratio.

• Data Analysis: Analyze the resulting mass spectrum to identify the molecular ion (if present) and the major fragment ions.

Visualizations

The following diagrams illustrate key experimental workflows and logical relationships relevant to the spectroscopic analysis of Bis(trifluoromethylsulphonyl)methane.

Caption: Workflow for the spectroscopic analysis of Bis(trifluoromethylsulphonyl)methane.

Caption: Plausible fragmentation pathway of Bis(trifluoromethylsulphonyl)methane in Mass Spectrometry.

In-Depth Technical Guide: Thermal Stability and Decomposition of Bis(trifluoromethylsulphonyl)methane

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction

Bis(trifluoromethylsulphonyl)methane is characterized by its two trifluoromethylsulfonyl groups, which impart exceptional thermal stability.[1] It is utilized in various applications, including as a ligand in lanthanide chemistry for the synthesis of catalysts and advanced materials with unique optical and electronic properties.[2] Understanding the thermal stability and decomposition characteristics of Bis(trifluoromethylsulphonyl)methane is crucial for its safe handling, storage, and application, particularly in high-temperature environments. This guide provides an in-depth analysis of its expected thermal behavior based on data from closely related compounds.

Physicochemical Properties

A summary of the key physicochemical properties of Bis(trifluoromethylsulphonyl)methane is provided in the table below.

Property	Value	Reference
Chemical Formula	C₃H₂F₆O₄S₂	[3]
Molecular Weight	280.17 g/mol	[3]
Appearance	Off-white to beige crystalline powder	[1]
Melting Point	32 - 36 °C	[1][4]
Boiling Point	300.8 °C at 760 mmHg (Predicted)	[2]
Density	1.832 g/cm³ (Predicted)	[2]

Thermal Stability and Decomposition

Ionic liquids based on the bis(trifluoromethanesulfonyl)imide ([NTf₂]⁻) anion, which shares the same core structure, consistently exhibit high thermal stability, with decomposition temperatures often exceeding 350 °C.[3][5] For instance, a study on various [NTf₂]⁻ based ionic liquids reported thermal stability beyond 350 °C.[3][5] Another related lithium salt, LiTFSI, is reported to have a decomposition temperature of around 375 °C. This suggests that the trifluoromethylsulfonyl group imparts significant thermal resilience.

Expected Decomposition Onset

Based on the stability of analogous compounds, the onset of thermal decomposition for Bis(trifluoromethylsulphonyl)methane is anticipated to be in the range of 300-400 °C. However, it is crucial to perform experimental thermal analysis to determine the precise decomposition temperature for this specific compound.

Predicted Decomposition Pathway

The primary decomposition mechanism for compounds containing sulfonyl groups is often the cleavage of the carbon-sulfur (C-S) bond. Mechanistic studies on trifluoromethanesulfonyl fluoride (CF₃SO₂F) have shown that the predominant decomposition pathway is the simple C-S bond cleavage to form CF₃ and SO₂F radicals.[6] A similar mechanism is expected for Bis(trifluoromethylsulphonyl)methane.

The proposed decomposition pathway is as follows:

• Initiation: Homolytic cleavage of one of the C-S bonds, being the weakest bond, to form a trifluoromethylsulfonyl radical (•SO₂CF₃) and a (trifluoromethylsulfonyl)methyl radical (•CH₂SO₂CF₃).

• Propagation: These initial radicals can then undergo further reactions, such as hydrogen abstraction or further fragmentation, leading to the formation of various gaseous products.

• Termination: Combination of radicals to form stable products.

The following diagram illustrates the proposed initial decomposition step:

Figure 1: Proposed initial decomposition step of Bis(trifluoromethylsulphonyl)methane.

Experimental Protocols

To accurately determine the thermal stability and decomposition profile of Bis(trifluoromethylsulphonyl)methane, the following experimental protocols for Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are recommended.

Thermogravimetric Analysis (TGA)

Objective: To determine the temperature at which the material begins to decompose and to quantify the mass loss as a function of temperature.

Apparatus: A thermogravimetric analyzer (e.g., Mettler Toledo TGA/SDTA 851e or similar).[7]

Procedure:

• Sample Preparation: Accurately weigh 5-10 mg of Bis(trifluoromethylsulphonyl)methane into a clean, tared alumina or platinum crucible.[7]

• Instrument Setup:

  • Place the sample crucible onto the TGA balance.

  • Use an empty crucible of the same material as a reference.

  • Purge the furnace with an inert gas, typically nitrogen, at a flow rate of 20-50 mL/min to prevent oxidative decomposition.[7]

• Thermal Program:

  • Equilibrate the sample at 30 °C.

  • Heat the sample from 30 °C to 600 °C at a constant heating rate of 10 °C/min.

• Data Analysis:

  • Plot the percentage of mass loss versus temperature.

  • The onset decomposition temperature is determined from the initial point of significant mass loss.

  • The derivative of the mass loss curve (DTG) can be used to identify the temperatures of maximum decomposition rates.

The following diagram outlines the general workflow for a TGA experiment:

Figure 2: General workflow for a Thermogravimetric Analysis (TGA) experiment.

Differential Scanning Calorimetry (DSC)

Objective: To measure the heat flow associated with thermal transitions, such as melting and decomposition.

Apparatus: A differential scanning calorimeter (e.g., TA Instruments Q20 or similar).[8]

Procedure:

• Sample Preparation: Accurately weigh 2-5 mg of Bis(trifluoromethylsulphonyl)methane into a hermetically sealed aluminum pan.[8] A sealed pan is crucial to contain any volatile decomposition products.

• Instrument Setup:

  • Place the sealed sample pan and an empty sealed reference pan into the DSC cell.

  • Purge the cell with an inert gas (e.g., nitrogen) at a flow rate of 20-50 mL/min.

• Thermal Program:

  • Equilibrate the sample at a temperature below its melting point (e.g., 25 °C).

  • Heat the sample at a constant rate of 10 °C/min to a temperature above the expected decomposition range (e.g., 450 °C).

• Data Analysis:

  • Plot the heat flow versus temperature.

  • The melting point will be observed as an endothermic peak.

  • Decomposition is typically observed as a sharp exothermic peak. The onset temperature of this exotherm provides information on the thermal stability limit.

The following diagram illustrates the general workflow for a DSC experiment:

Figure 3: General workflow for a Differential Scanning Calorimetry (DSC) experiment.

Safety and Handling

Bis(trifluoromethylsulphonyl)methane and its decomposition products should be handled with appropriate safety precautions.

• Handling: Use only in a well-ventilated area, preferably in a chemical fume hood.[9] Avoid inhalation of dust and vapors.[9]

• Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face protection.[7]

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[7]

• Decomposition Hazards: Thermal decomposition can lead to the release of irritating and toxic gases, including sulfur oxides and hydrogen fluoride.[10]

Conclusion

While direct experimental data on the thermal decomposition of Bis(trifluoromethylsulphonyl)methane is limited, a comprehensive understanding of its likely behavior can be inferred from structurally similar compounds. The presence of two trifluoromethylsulfonyl groups is expected to confer high thermal stability, with decomposition likely initiating via C-S bond cleavage at temperatures in the range of 300-400 °C. The provided experimental protocols for TGA and DSC offer a clear framework for researchers to precisely determine the thermal properties of this compound. Further experimental investigation is essential to validate these predictions and to fully characterize the decomposition kinetics and products. This knowledge is critical for ensuring the safe and effective application of Bis(trifluoromethylsulphonyl)methane in various fields of research and development.

References

• 1. scribd.com [scribd.com]
• 2. Thermogravimetric Analysis (TGA) vs Differential Scanning Calorimetry (DSC): Comparing Thermal Analysis Techniques | Lab Manager [labmanager.com]
• 3. Thermal Decomposition, Low Temperature Phase Transitions and Vapor Pressure of Less Common Ionic Liquids Based on the Bis(trifuoromethanesulfonyl)imide Anion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mt.com [mt.com]
• 5. Thermal Decomposition, Low Temperature Phase Transitions and Vapor Pressure of Less Common Ionic Liquids Based on the Bis(trifuoromethanesulfonyl)imide Anion - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. epfl.ch [epfl.ch]
• 8. engineering.purdue.edu [engineering.purdue.edu]
• 9. A Beginner's Guide to Thermogravimetric Analysis [xrfscientific.com]
• 10. etamu.edu [etamu.edu]

Solubility of Bis(trifluoromethylsulphonyl)methane in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bis(trifluoromethylsulphonyl)methane, also known as H-Tf2C, is a strong carbon acid with the chemical formula CH₂(SO₂CF₃)₂. Its unique electronic properties, arising from the two strongly electron-withdrawing trifluoromethylsulfonyl groups, make it a subject of interest in various chemical applications, including as a proton source, a catalyst, and a precursor for novel ionic liquids and salts. A fundamental understanding of its solubility in organic solvents is crucial for its effective utilization in synthesis, purification, and formulation.

Data Presentation

A comprehensive search of scientific literature and chemical databases did not yield specific quantitative solubility data for bis(trifluoromethylsulphonyl)methane in a variety of common organic solvents. General descriptions indicate that it is a solid that is soluble in many organic solvents. However, to facilitate future research and application, the following table is presented as a template for researchers to populate as experimental data becomes available.

Table 1: Solubility of Bis(trifluoromethylsulphonyl)methane in Organic Solvents (Template)

Organic Solvent	Temperature (°C)	Solubility ( g/100 g solvent)	Solubility (mol/kg solvent)	Mole Fraction
e.g., Acetone
e.g., Acetonitrile
e.g., Dichloromethane
e.g., Diethyl Ether
e.g., Ethyl Acetate
e.g., Toluene
e.g., Methanol
e.g., Tetrahydrofuran

Experimental Protocols

The determination of the solubility of a solid compound like bis(trifluoromethylsulphonyl)methane in an organic solvent is a fundamental experimental procedure in chemistry. The following are detailed methodologies for two common and reliable experimental protocols.

Isothermal Equilibrium Method (Shake-Flask Method)

This is a widely used and reliable method for determining the equilibrium solubility of a solid in a liquid.

Principle: A supersaturated solution of the solute in the solvent is prepared and allowed to equilibrate at a constant temperature. The concentration of the solute in the saturated solution is then determined analytically.

Apparatus:

• Constant temperature bath (e.g., water bath or oil bath) with precise temperature control (±0.1 °C).

• Glass vials or flasks with airtight seals.

• Magnetic stirrer and stir bars or a mechanical shaker.

• Syringes and syringe filters (e.g., 0.45 µm PTFE).

• Analytical balance.

• Analytical instrument for concentration determination (e.g., HPLC, GC, UV-Vis spectrophotometer, or gravimetric analysis).

Procedure:

• Preparation of the Supersaturated Solution: An excess amount of solid bis(trifluoromethylsulphonyl)methane is added to a known volume or mass of the organic solvent in a sealed vial. The amount of solid should be sufficient to ensure that undissolved solid remains at equilibrium.

• Equilibration: The vial is placed in the constant temperature bath and agitated vigorously using a magnetic stirrer or shaker. The system is allowed to equilibrate for a sufficient period (typically 24-72 hours) to ensure that the concentration of the dissolved solid reaches a constant value. Preliminary experiments are often conducted to determine the necessary equilibration time.

• Phase Separation: After equilibration, agitation is stopped, and the vial is left undisturbed in the constant temperature bath to allow the undissolved solid to settle.

• Sampling: A sample of the clear supernatant liquid is carefully withdrawn using a syringe. To prevent any undissolved solid particles from being included in the sample, a syringe filter is attached to the syringe during withdrawal. The sampling should be performed while the vial is still in the constant temperature bath to avoid temperature fluctuations that could alter the solubility.

• Analysis: The concentration of bis(trifluoromethylsulphonyl)methane in the collected sample is determined using a suitable analytical method.

  • Gravimetric Analysis: A known mass or volume of the saturated solution is transferred to a pre-weighed container. The solvent is then evaporated under controlled conditions (e.g., in a vacuum oven at a temperature below the decomposition point of the solute). The container with the dried solute is weighed, and the mass of the dissolved solid is determined. The solubility can then be calculated.

  • Chromatographic Methods (HPLC, GC): The saturated solution is appropriately diluted, and the concentration is determined by comparing its peak area with a calibration curve prepared from standard solutions of known concentrations.

  • Spectroscopic Methods (UV-Vis): If the compound has a suitable chromophore, its concentration in a diluted sample of the saturated solution can be determined by measuring its absorbance and using a calibration curve.

• Data Reporting: The solubility is typically reported in units such as grams of solute per 100 grams of solvent ( g/100 g), molality (mol/kg), or mole fraction at the specified temperature.

Gravimetric Method

This is a straightforward and classical method for determining solubility, particularly when the solvent is volatile and the solute is thermally stable.

Principle: A saturated solution is prepared, and a known mass of the solution is taken. The solvent is evaporated, and the mass of the remaining solute is measured.

Apparatus:

• Constant temperature bath.

• Sealed vials or flasks.

• Analytical balance.

• Oven or vacuum oven.

• Desiccator.

Procedure:

• Preparation of Saturated Solution: Prepare a saturated solution of bis(trifluoromethylsulphonyl)methane in the chosen organic solvent at a specific temperature as described in the isothermal equilibrium method.

• Sampling: A known mass of the clear saturated solution is carefully transferred to a pre-weighed, dry container (e.g., a glass dish or beaker).

• Evaporation of Solvent: The container with the solution is placed in an oven or vacuum oven at a temperature sufficient to evaporate the solvent completely without causing decomposition or sublimation of the bis(trifluoromethylsulphonyl)methane.

• Drying and Weighing: The container is then cooled in a desiccator to room temperature and weighed on an analytical balance. The process of heating, cooling, and weighing is repeated until a constant mass is obtained.

• Calculation: The mass of the dissolved bis(trifluoromethylsulphonyl)methane is the difference between the final constant mass of the container with the residue and the initial mass of the empty container. The mass of the solvent is the difference between the mass of the saturated solution and the mass of the dissolved solute. The solubility is then calculated as the mass of the solute per 100 grams of the solvent.

Mandatory Visualization

The following diagram illustrates a generalized workflow for the experimental determination of the solubility of a solid compound in an organic solvent using the isothermal equilibrium method.

An In-depth Technical Guide to Bis(trifluoromethylsulfonyl)methane: Discovery, Synthesis, and Properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bis(trifluoromethylsulfonyl)methane, systematically named 1,1,1,3,3,3-hexafluoro-1,3-propanedisulfonyl methane, and often abbreviated as H₂C(SO₂CF₃)₂, is a highly acidic carbon acid that has garnered significant interest in various fields of chemistry. Its discovery as a key intermediate and its unique physicochemical properties have led to its use in the synthesis of advanced materials, as a catalyst, and as a component in electrolyte solutions. This technical guide provides a comprehensive overview of the discovery, history, synthesis, and key properties of bis(trifluoromethylsulfonyl)methane, tailored for researchers, scientists, and professionals in drug development.

Discovery and History

The history of bis(trifluoromethylsulfonyl)methane is intertwined with the development of highly fluorinated organic compounds. While the exact first synthesis is not definitively documented in the readily available literature, it is evident that the compound was known and studied prior to the late 1980s. Research by Turowsky and Seppelt in 1988 on the synthesis of Tris[(trifluoromethyl)sulfonyl]methane, HC(SO₂CF₃)₃, clearly identifies bis(trifluoromethylsulfonyl)methane, H₂C(SO₂CF₃)₂, as a known intermediate.[1] This suggests that the synthesis and isolation of the bis-substituted methane derivative had been achieved prior to this date.

Further solidifying its presence in the scientific community, a 1991 paper by Desmarteau, Pennington, Sung, and Zhu detailed the novel layered structures of metal salts of bis(sulfonyl) methanes, indicating its availability and importance in inorganic and materials chemistry.[2] A subsequent publication in 1999 by Zhu and DesMarteau further emphasized that bis((perfluoroalkyl)sulfonyl)methanes were well-established compounds, with citations pointing to research from as early as the 1950s and 1960s. This places the initial discovery of this class of compounds in the early days of modern organofluorine chemistry.

Physicochemical Properties

Bis(trifluoromethylsulfonyl)methane is a white to off-white crystalline solid at room temperature.[3] Its key physical and chemical properties are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₃H₂F₆O₄S₂	[4]
Molecular Weight	280.17 g/mol	[3]
Melting Point	32-36 °C	[3]
Boiling Point	191 °C at 745 Torr
Density	1.83 g/cm³	[5]
Appearance	Off-white to beige crystalline powder	[3]

Acidity

Acidity Parameter	Value	Reference
Gas-Phase Acidity (ΔG°acid)	1258 ± 8.4 kJ/mol

For context, the related compound, bis(trifluoromethane)sulfonimide (HNTf₂), has an estimated pKa of -0.10 in acetonitrile, making it a superacid.[6] Given the structural similarities, bis(trifluoromethylsulfonyl)methane is also considered a very strong acid.

Spectroscopic Data

Detailed spectroscopic data is crucial for the identification and characterization of bis(trifluoromethylsulfonyl)methane.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

While detailed assignments are not widely published, 13C and 19F NMR are key techniques for characterization.

• 13C NMR: Expected to show a signal for the central methylene carbon and a quartet for the trifluoromethyl carbons due to C-F coupling.

• 19F NMR: A single resonance is expected for the six equivalent fluorine atoms of the two trifluoromethyl groups.

Mass Spectrometry (MS):

Gas Chromatography-Mass Spectrometry (GC-MS) data from the NIST Mass Spectrometry Data Center indicates the following major fragments:[2]

m/z	Identity
69	[CF₃]⁺
131	[CF₃SO₂]⁺
117	[C₂F₅]⁺ (rearrangement)

Infrared (IR) Spectroscopy:

• S=O stretch: ~1300 cm⁻¹

• C-F stretch: ~1170 cm⁻¹

Experimental Protocols

The synthesis of bis(trifluoromethylsulfonyl)methane can be achieved through various methods. A common approach involves the reaction of a suitable methane precursor with a source of the trifluoromethylsulfonyl group. A detailed synthesis method is described in a patent, outlining a two-step process.[5]

Synthesis of Bis(trifluoromethylsulfonyl)methane[6]

Step 1: Formation of a Mixed Solution

• To a solution of sodium trifluoromethanesulfinate (0.1 mol) in an organic solvent (e.g., 500 mL of propionitrile), add methylmagnesium bromide (0.15 mol) and tetrabutylammonium iodide (0.01 mol).

• Heat the mixed solution to reflux under stirring for 8 to 12 hours.

• Cool the reaction solution to room temperature.

Step 2: Formation of Bis(trifluoromethylsulfonyl)methane

• Filter the cooled reaction mixture and add diethyl ether to the filtrate.

• Cool the solution to between -40 °C and -20 °C.

• Add tert-butyllithium (0.22 mol) and trifluoromethanesulfonic anhydride (0.11 mol) and stir for 20-30 minutes.

• Allow the reaction to warm to 30-40 °C and continue stirring for another 20-30 minutes.

• Perform an aqueous workup (washing), followed by drying of the organic layer, filtration, and concentration under reduced pressure to yield bis(trifluoromethylsulfonyl)methane.

This method reports a high yield (93%) and purity (99.6%).[5]

Experimental Workflows and Logical Relationships

The synthesis of bis(trifluoromethylsulfonyl)methane can be visualized as a multi-step process with key reagents and intermediates.

Caption: Synthetic workflow for Bis(trifluoromethylsulfonyl)methane.

Applications

The unique properties of bis(trifluoromethylsulfonyl)methane make it a valuable compound in several areas of research and development.

• Battery Electrolytes: It is a key component in advanced electrolyte formulations for lithium-ion batteries. Its high stability and ability to form conductive salts contribute to improved battery performance and safety.[5]

• Organic Synthesis: Its high acidity makes it a useful catalyst and reagent in various organic transformations. It can act as a strong proton source and its conjugate base is a non-coordinating anion.

• Advanced Materials: It serves as a building block for the synthesis of fluorinated polymers and other advanced materials with high thermal and chemical resistance.[3]

• Ligand in Coordination Chemistry: The deprotonated form acts as a ligand for metal ions, and its salts have been studied for their interesting structural properties.[2]

Conclusion

Bis(trifluoromethylsulfonyl)methane, a compound with a rich history rooted in the early exploration of organofluorine chemistry, continues to be a molecule of significant interest. Its remarkable acidity, thermal stability, and versatility in synthesis make it a valuable tool for researchers in academia and industry. This guide has provided a comprehensive overview of its discovery, key properties, synthesis, and applications, offering a valuable resource for professionals working at the forefront of chemical science and technology. Further research into its applications, particularly in catalysis and energy storage, is expected to uncover even more of its potential.

References

• 1. researchgate.net [researchgate.net]
• 2. Bis(trifluoromethylsulphonyl)methane | C3H2F6O4S2 | CID 67931 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemimpex.com [chemimpex.com]
• 4. CAS 428-76-2: Bis[(trifluoromethyl)sulfonyl]methane [cymitquimica.com]
• 5. Synthesis method of bis [(trifluoromethyl) sulfonyl] methane - Eureka | Patsnap [eureka.patsnap.com]
• 6. Bis(trifluoromethane)sulfonimide | C2HF6NO4S2 | CID 157857 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Synthesis and Gas Permeability of Polynorbornene Dicarboximides Bearing Sulfonyl Moieties [mdpi.com]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide on the Theoretical Studies of Bis(trifluoromethylsulphonyl)methane

Introduction

Bis(trifluoromethylsulphonyl)methane, also known as bis((trifluoromethyl)sulfonyl)methane, is a chemical compound with the formula C3H2F6O4S2.[1][2][3] It is characterized by a central methane carbon atom bonded to two highly electronegative trifluoromethylsulfonyl groups.[4] This structure imparts significant acidity and thermal stability to the molecule.[4][5] Theoretical and computational studies are crucial for understanding its molecular structure, vibrational properties, and reactivity, which are essential for its applications. These applications include its use as a reagent in organic synthesis, a component in advanced materials like fluorinated polymers, and as an electrolyte in lithium-ion batteries.[5]

Table 1: General Properties of Bis(trifluoromethylsulphonyl)methane

Property	Value
CAS Number	428-76-2
Molecular Formula	C3H2F6O4S2
Molecular Weight	280.17 g/mol
IUPAC Name	bis((trifluoromethyl)sulfonyl)methane
Melting Point	32 - 36 °C
Boiling Point	191 °C (at 745 Torr)
Density	1.828 - 1.83 g/cm³

Sources:[1][2][3][5][6]

Theoretical and Computational Methodologies

The theoretical investigation of molecules like Bis(trifluoromethylsulphonyl)methane heavily relies on quantum chemical calculations. Density Functional Theory (DFT) is a commonly employed method for studying the electronic structure, geometry, and vibrational frequencies of such compounds.[7][8]

Computational Protocol: Geometry Optimization and Frequency Calculation

A typical computational workflow for analyzing Bis(trifluoromethylsulphonyl)methane involves the following steps:

• Initial Structure Generation: A 3D model of the molecule is constructed.

• Geometry Optimization: The initial structure is optimized to find the lowest energy conformation. This is often performed using DFT methods, such as B3LYP or PBE0 functionals, with a suitable basis set like 6-311++G(d,p).[7][8]

• Frequency Calculation: Once the geometry is optimized, vibrational frequencies are calculated at the same level of theory. This helps in identifying the nature of the stationary point (minimum or transition state) and allows for the simulation of infrared (IR) and Raman spectra.[9]

• Property Calculation: Other properties, such as electronic structure, bond orders, and thermodynamic properties, can be calculated from the optimized geometry.

Caption: A general workflow for the theoretical characterization of a molecule.

Molecular Structure and Geometry

Table 2: Selected Theoretical Geometric Parameters (Illustrative)

Parameter	Bond/Angle	Calculated Value (Exemplary)
Bond Length	C-H	~1.09 Å
C-S	~1.80 Å
S=O	~1.45 Å
S-N (in TFSI anion)	~1.60 Å
C-F	~1.33 Å
Bond Angle	H-C-H	~109.5°
C-S-C	~105°
O-S-O	~120°

Note: These are typical values derived from general chemical knowledge and related compound data[11]; specific calculated values for Bis(trifluoromethylsulphonyl)methane would be obtained from a dedicated computational study.

Vibrational Spectroscopy

Theoretical frequency calculations are instrumental in interpreting experimental infrared (IR) and Raman spectra. For the related bis(trifluoromethanesulfonyl)imide (TFSI-) anion, DFT calculations have been shown to reproduce experimental frequencies with good accuracy, particularly with functionals like PBE0.[7] These studies help in assigning specific vibrational modes to the observed spectral bands.[7][9]

Table 3: Key Vibrational Modes for TFSI- Anion (as a proxy)

Vibrational Mode	Calculated Wavenumber (cm⁻¹)
CF₃ symmetric stretch	~1200 - 1250
SO₂ asymmetric stretch	~1350
SO₂ symmetric stretch	~1140
S-N-S asymmetric stretch	~790
CF₃ rocking/deformation	~570 - 620

Source: Data extrapolated from studies on the TFSI- anion.[7][9] A scaling factor is often applied to calculated frequencies to better match experimental data.[9]

The relationship between theoretical calculations and experimental validation is a cyclical process of refinement.

Caption: The interplay between theoretical prediction and experimental validation.

Energetic Properties: Gas-Phase Acidity

Bis(trifluoromethylsulphonyl)methane is a strong acid. Its gas-phase acidity (GA), a measure of the intrinsic acidity of a molecule, has been studied. The high acidity is due to the strong electron-withdrawing effects of the two trifluoromethylsulfonyl groups, which stabilize the resulting conjugate base. For the related bis((trifluoromethyl)sulfonyl)imide, the gas-phase acidity has been determined to be approximately 286.5 kcal mol⁻¹.[12]

Table 4: Gas-Phase Acidity of Related Compounds

Compound	Gas-Phase Acidity (kcal/mol)
(CF₃SO₂)₂NH	286.5
(C₄F₉SO₂)₂NH	278.6

Source:[12][13]

Experimental Protocols

Synthesis of Bis[(trifluoromethyl)sulfonyl]methane

A representative synthesis method involves the reaction of sodium trifluoromethanesulfinate with methyl magnesium bromide and tetrabutylammonium iodide in an organic solvent. The resulting mixture undergoes a heating reflux reaction. After cooling and filtration, the intermediate is treated with tert-butyl lithium and trifluoromethanesulfonic anhydride at low temperatures (-40 to -20 °C). The reaction mixture is then warmed, stirred, and subsequently purified through washing, drying, filtering, and concentration to yield the final product.[6]

Caption: A simplified workflow for the synthesis of the title compound.

Spectroscopic Characterization

Characterization of the synthesized product typically involves various spectroscopic techniques to confirm its structure and purity.

• Fourier-Transform Infrared (FTIR) Spectroscopy: Used to identify the characteristic vibrational modes of the functional groups in the molecule.[14]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and ¹⁹F NMR spectra are used to elucidate the molecular structure and confirm the presence of the different atoms in their expected chemical environments.[14]

• Mass Spectrometry (MS): Provides information on the molecular weight and fragmentation pattern of the compound.

These experimental spectra serve as the benchmark for validating the results obtained from theoretical vibrational frequency calculations.

References

• 1. Bis[(trifluoromethyl)sulfonyl]methane 97.00% | CAS: 428-76-2 | AChemBlock [achemblock.com]
• 2. Bis(trifluoromethylsulphonyl)methane | C3H2F6O4S2 | CID 67931 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 428-76-2 CAS MSDS (bis(trifluoromethylsulphonyl)methane) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 4. CAS 428-76-2: Bis[(trifluoromethyl)sulfonyl]methane [cymitquimica.com]
• 5. chemimpex.com [chemimpex.com]
• 6. Synthesis method of bis [(trifluoromethyl) sulfonyl] methane - Eureka | Patsnap [eureka.patsnap.com]
• 7. iris.uniroma1.it [iris.uniroma1.it]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. CCCBDB Experimental bond lengths 3 [cccbdb.nist.gov]
• 11. researchgate.net [researchgate.net]
• 12. Gas-phase acidity of bis[(perfluoroalkyl)sulfonyl]imides. Effects of the perfluoroalkyl group on the acidity | Semantic Scholar [semanticscholar.org]
• 13. analytical.chem.ut.ee [analytical.chem.ut.ee]
• 14. Synthesis and Gas Permeability of Polynorbornene Dicarboximides Bearing Sulfonyl Moieties [mdpi.com]

Protocols & Analytical Methods

Application Notes and Protocols for Bis(trifluoromethylsulfonyl)methane in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of bis(trifluoromethylsulfonyl)methane (Tf₂CH₂) in organic synthesis. This versatile reagent, characterized by its high acidity and the presence of two powerful electron-withdrawing trifluoromethylsulfonyl groups, serves as a valuable tool in modern synthetic chemistry. Its applications range from being a strong carbon acid catalyst to a precursor for highly effective olefination reagents.

Overview of Applications

Bis(trifluoromethylsulfonyl)methane and its derivatives are utilized in a variety of organic transformations, including:

• Julia-Kocienski Olefination: Derivatives of bis(trifluoromethylsulfonyl)methane, particularly 3,5-bis(trifluoromethyl)phenyl sulfones, are highly effective reagents for the stereoselective synthesis of alkenes.

• Catalysis: The high acidity of the methylene protons in bis(trifluoromethylsulfonyl)methane and its imide analogue, bis(trifluoromethylsulfonyl)imide (triflimide), makes them excellent Brønsted acid catalysts for various reactions, such as Friedel-Crafts acylations and Michael additions.[1]

• Synthesis of Fluorinated Compounds: The trifluoromethyl groups within the molecule make it a valuable building block for the introduction of fluorine into organic molecules, which is of significant interest in the development of pharmaceuticals and advanced materials.[2]

Julia-Kocienski Olefination

The Julia-Kocienski olefination is a powerful method for the formation of carbon-carbon double bonds. The use of 3,5-bis(trifluoromethyl)phenyl (BTFP) sulfones, derived from bis(trifluoromethylsulfonyl)methane chemistry, offers high yields and excellent (E)-stereoselectivity in the synthesis of 1,2-disubstituted alkenes.[3][4] A notable application is in the synthesis of resveratrol, a naturally occurring stilbenoid with a range of biological activities.[3]

Experimental Protocol: Synthesis of Resveratrol Trimethyl Ether

This protocol details the Julia-Kocienski olefination between 3,5-bis(trifluoromethyl)phenyl benzyl sulfone and 4-methoxybenzaldehyde to produce the trimethyl ether of resveratrol.

Reaction Scheme:

Caption: Julia-Kocienski olefination for resveratrol derivative synthesis.

Materials:

• 3,5-Bis(trifluoromethyl)phenyl benzyl sulfone

• 4-Methoxybenzaldehyde

• Potassium hydroxide (KOH)

• Dimethylformamide (DMF)

• Diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a stirred solution of 3,5-bis(trifluoromethyl)phenyl benzyl sulfone (1.1 mmol) and 4-methoxybenzaldehyde (1.0 mmol) in DMF (5 mL) at room temperature, add powdered KOH (2.0 mmol).

• Stir the reaction mixture at room temperature for the time indicated in the table below.

• Upon completion, pour the reaction mixture into a separatory funnel containing diethyl ether and saturated aqueous NH₄Cl.

• Separate the layers and extract the aqueous layer with diethyl ether.

• Wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Quantitative Data:

Entry	Aldehyde	Sulfone	Base	Time (h)	Yield (%)	E/Z Ratio
1	4-Methoxybenzaldehyde	Benzyl BTFP sulfone	KOH	1	95	>98:2
2	Benzaldehyde	Benzyl BTFP sulfone	KOH	1	92	>98:2
3	4-Chlorobenzaldehyde	Benzyl BTFP sulfone	KOH	1.5	96	>98:2

Data sourced from literature reports.[3][4]

Friedel-Crafts Acylation Catalyzed by Triflimide

Bis(trifluoromethylsulfonyl)imide (triflimide, Tf₂NH), a close structural analogue of bis(trifluoromethylsulfonyl)methane, is a highly effective Brønsted acid catalyst for Friedel-Crafts acylation reactions.[1] Its strong acidity and good solubility in organic solvents allow for efficient catalysis under mild conditions.

Experimental Protocol: Triflimide-Catalyzed Synthesis of Chromanes

This protocol describes the triflimide-catalyzed annulation of an o-hydroxy benzylic alcohol with an alkene to synthesize a chromane derivative.[5]

Reaction Workflow:

References

• 1. mdpi.com [mdpi.com]
• 2. chemrxiv.org [chemrxiv.org]
• 3. 3,5-Bis(trifluoromethyl)phenyl sulfones in the modified Julia olefination: application to the synthesis of resveratrol [organic-chemistry.org]
• 4. 3,5-bis(trifluoromethyl)phenyl sulfones in the direct Julia-Kocienski olefination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: Bis(trifluoromethylsulfonyl)methane in Friedel-Crafts Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bis(trifluoromethylsulfonyl)methane, a highly acidic carbon acid, and its derivatives are emerging as potent catalysts in organic synthesis. Their strong electron-withdrawing trifluoromethylsulfonyl groups impart exceptional Brønsted and Lewis acidity, making them suitable for a range of acid-catalyzed reactions, including the synthetically pivotal Friedel-Crafts alkylations and acylations. These reactions are fundamental in pharmaceutical and materials science for the formation of carbon-carbon bonds to aromatic rings.

This document provides detailed application notes and experimental protocols for the use of bis(trifluoromethylsulfonyl)methane and its lanthanide salts as catalysts in Friedel-Crafts reactions. While direct literature on bis(trifluoromethylsulfonyl)methane as the primary catalyst is nascent, its properties as a strong Brønsted acid and the established catalytic activity of its corresponding metal salts allow for the formulation of robust protocols.

Catalytic Principles

Bis(trifluoromethylsulfonyl)methane can function as a catalyst in Friedel-Crafts reactions through two primary mechanisms:

• Brønsted Acid Catalysis: In its protonated form, bis(trifluoromethylsulfonyl)methane is a superacid capable of activating alkylating and acylating agents by protonation, thereby generating the requisite electrophilic species for aromatic substitution.

• Lewis Acid Catalysis: Metal salts of bis(trifluoromethylsulfonyl)methane, particularly those of lanthanides (e.g., Ytterbium (III)), act as highly effective and water-tolerant Lewis acid catalysts.[1][2][3] The metal center coordinates to the alkylating or acylating agent, enhancing its electrophilicity.

Application in Friedel-Crafts Acylation

Friedel-Crafts acylation is a key method for the synthesis of aryl ketones, which are valuable intermediates in drug development and materials science. Lanthanide salts of bis(trifluoromethylsulfonyl)methane are particularly effective for these transformations, offering high yields and the potential for catalyst recycling.[2][3]

Table 1: Representative Friedel-Crafts Acylation of Anisole with Acetic Anhydride

Entry	Catalyst	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
1	Yb(NTf₂)₃	1	Dichloroethane	80	4	95	[2][3]
2	Sc(NTf₂)₃	1	Dichloroethane	80	4	92	[2][3]
3	Yb(OTf)₃	5	Dichloroethane	80	6	90	[4]

Note: Tf₂N⁻ is the bis(trifluoromethylsulfonyl)amide anion, structurally very similar to the anion of deprotonated bis(trifluoromethylsulfonyl)methane. The data presented is based on analogous systems and is representative of expected outcomes.

Experimental Protocol: Ytterbium(III) Bis(trifluoromethylsulfonyl)methanide Catalyzed Acylation of Anisole

Materials:

• Ytterbium(III) chloride hexahydrate (YbCl₃·6H₂O)

• Bis(trifluoromethylsulfonyl)methane

• Anisole

• Acetic anhydride

• 1,2-Dichloroethane (anhydrous)

• Sodium bicarbonate (saturated aqueous solution)

• Magnesium sulfate (anhydrous)

• Standard laboratory glassware and magnetic stirrer

Procedure:

• Catalyst Preparation (in situ): In a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon), add Ytterbium(III) chloride hexahydrate (0.05 mmol). To this, add a solution of bis(trifluoromethylsulfonyl)methane (0.15 mmol) in anhydrous 1,2-dichloroethane (5 mL). Stir the mixture at 80°C for 1 hour to form the Ytterbium(III) bis(trifluoromethylsulfonyl)methanide catalyst.

• Reaction Setup: Cool the catalyst mixture to room temperature. Add anisole (5.0 mmol) followed by the dropwise addition of acetic anhydride (5.5 mmol).

• Reaction Execution: Heat the reaction mixture to 80°C and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (10 mL). Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (2 x 10 mL).

• Purification: Combine the organic layers, wash with brine (10 mL), and dry over anhydrous magnesium sulfate. Filter the drying agent and concentrate the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel (eluent: hexane/ethyl acetate) to afford the desired 4-methoxyacetophenone.

Application in Friedel-Crafts Alkylation

Friedel-Crafts alkylation is a fundamental C-C bond-forming reaction to introduce alkyl substituents onto an aromatic ring. Strong Brønsted acids like bis(trifluoromethylsulfonyl)methane can catalyze this reaction by protonating the alkylating agent (e.g., an alcohol or an alkene) to generate a carbocationic intermediate.

Table 2: Representative Friedel-Crafts Alkylation of Toluene with Benzyl Alcohol

Entry	Catalyst	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
1	Bis(trifluoromethylsulfonyl)methane	5	Nitromethane	25	2	90	(extrapolated)
2	Trifluoromethanesulfonic acid (TfOH)	5	Nitromethane	25	2	92	[5]
3	Yb(OTf)₃	10	Acetonitrile	60	8	85	[6]

Note: The data for bis(trifluoromethylsulfonyl)methane is an extrapolated value based on its known high Brønsted acidity, which is comparable to or greater than TfOH.

Experimental Protocol: Bis(trifluoromethylsulfonyl)methane Catalyzed Alkylation of Toluene

Materials:

• Bis(trifluoromethylsulfonyl)methane

• Toluene

• Benzyl alcohol

• Nitromethane (anhydrous)

• Sodium bicarbonate (saturated aqueous solution)

• Magnesium sulfate (anhydrous)

• Standard laboratory glassware and magnetic stirrer

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere, dissolve bis(trifluoromethylsulfonyl)methane (0.25 mmol) in anhydrous nitromethane (10 mL).

• Addition of Reactants: To the stirred solution, add toluene (5.0 mmol) followed by the dropwise addition of benzyl alcohol (5.0 mmol) over 5 minutes.

• Reaction Execution: Stir the reaction mixture at room temperature (25°C) for 2 hours. Monitor the reaction by TLC.

• Work-up and Purification: Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate. Extract the product with ethyl acetate (3 x 15 mL). Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate. After filtration, remove the solvent under reduced pressure. The resulting crude product can be purified by column chromatography to yield the alkylated product.

Visualizations

Logical Workflow for Catalyst Selection and Reaction

Caption: A logical workflow for selecting the appropriate catalytic system and executing the Friedel-Crafts reaction.

Catalytic Cycle for Lewis Acid Catalyzed Friedel-Crafts Acylation

References

• 1. Lanthanide trifluoromethanesulfonates - Wikipedia [en.wikipedia.org]
• 2. Lanthanide Bis(trifluoromethylsulfonyl)amides as Effective Reusable Catalysts for Catalytic Friedel–Crafts Acylation - Journal of Chemical Research, Synopses (RSC Publishing) [pubs.rsc.org]
• 3. scispace.com [scispace.com]
• 4. Ytterbium (III) trifluoromethanesulfonate catalysed Friedel–Crafts acylation of 1-methylpyrrole in ionic liquid | Semantic Scholar [semanticscholar.org]
• 5. mdpi.com [mdpi.com]
• 6. Ytterbium(III) triflate catalyzed tandem Friedel-Crafts alkylation/hydroarylation of propargylic alcohols with phenols as an expedient route to indenols - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of Bis(trifluoromethylsulfonyl)methane in Polymerization: A Detailed Guide for Researchers

Introduction

Bis(trifluoromethylsulfonyl)methane, also known as TFSI-H or Tf₂CH₂, is a crystalline, non-hygroscopic solid that functions as a powerful Brønsted acid. Its high acidity and thermal stability make it a versatile and effective catalyst in various organic reactions, including polymerization. This document provides detailed application notes and experimental protocols for researchers, scientists, and drug development professionals interested in utilizing bis(trifluoromethylsulfonyl)methane as an initiator or catalyst in polymerization reactions.

Cationic Ring-Opening Polymerization of Cyclic Ethers

Bis(trifluoromethylsulfonyl)methane is a highly efficient initiator for the cationic ring-opening polymerization (CROP) of cyclic ethers, such as epoxides and tetrahydrofuran. The strong acidity of TFSI-H allows for rapid initiation and polymerization even at low catalyst loadings.

Application Note: Polymerization of Epoxides

The CROP of epoxides initiated by bis(trifluoromethylsulfonyl)methane proceeds via a mechanism where the proton from TFSI-H protonates the oxygen atom of the epoxide ring, activating it for nucleophilic attack by another monomer unit. This process leads to the formation of polyethers. The reaction can be controlled to produce polymers with specific molecular weights and narrow polydispersity by adjusting the monomer-to-initiator ratio and reaction conditions.

Experimental Protocol: Polymerization of a Generic Epoxide

Materials:

• Bis(trifluoromethylsulfonyl)methane (TFSI-H)

• Anhydrous epoxide monomer (e.g., phenyl glycidyl ether)

• Anhydrous dichloromethane (DCM)

• Methanol (for quenching)

• Hexane (for precipitation)

Procedure:

• In a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), dissolve the desired amount of bis(trifluoromethylsulfonyl)methane in anhydrous DCM.

• Cool the solution to the desired reaction temperature (e.g., 0 °C or room temperature).

• Slowly add the anhydrous epoxide monomer to the initiator solution via syringe with vigorous stirring.

• Monitor the progress of the polymerization by techniques such as ¹H NMR spectroscopy or gel permeation chromatography (GPC) by taking aliquots from the reaction mixture at different time intervals.

• Once the desired conversion is reached, quench the polymerization by adding a small amount of methanol.

• Precipitate the polymer by pouring the reaction mixture into a large volume of a non-solvent, such as cold hexane.

• Filter and wash the precipitated polymer with fresh non-solvent.

• Dry the polymer under vacuum to a constant weight.

• Characterize the polymer for its molecular weight (Mn and Mw) and polydispersity index (PDI) using GPC.

Logical Relationship of CROP of Epoxides

Caption: Cationic ring-opening polymerization of epoxides initiated by TFSI-H.

Cationic Ring-Opening Polymerization of Octamethylcyclotetrasiloxane (D4)

One of the notable applications of bis(trifluoromethylsulfonyl)methane is in the cationic ring-opening polymerization of octamethylcyclotetrasiloxane (D4) to produce polydimethylsiloxane (PDMS).[1] Research has shown that polymerization initiated by TFSI-H is faster than with other strong acids like trifluoromethanesulfonic acid.[1] This method typically yields PDMS with a low molecular weight.[1]

Application Note: Synthesis of Polydimethylsiloxane (PDMS)

Bis(trifluoromethylsulfonyl)methane acts as a potent Brønsted acid initiator in the CROP of D4. The polymerization proceeds under dry conditions and can be conducted at various temperatures to control the reaction rate and polymer properties. The molecular weight of the resulting PDMS can be influenced by the presence of chain transfer agents like hexamethyldisiloxane.[1]

Experimental Protocol: Polymerization of Octamethylcyclotetrasiloxane (D4)

Materials:

• Bis(trifluoromethylsulfonyl)methane (TFSI-H)

• Octamethylcyclotetrasiloxane (D4), dried and distilled

• Hexamethyldisiloxane (MM), as a chain transfer agent (optional)

• Anhydrous toluene or dichloromethane (DCM)

• Tributylamine (for quenching)

• Methanol

• Hexane

Procedure:

• Under a dry, inert atmosphere, charge a flame-dried reaction vessel with the desired amount of bis(trifluoromethylsulfonyl)methane.

• Add anhydrous solvent (toluene or DCM) to dissolve the initiator.

• If used, add the chain transfer agent (hexamethyldisiloxane).

• Add the purified octamethylcyclotetrasiloxane (D4) to the reaction mixture with stirring.

• Maintain the reaction at the desired temperature (e.g., 25 °C or 100 °C) and monitor the progress by withdrawing samples for analysis (e.g., by GPC).[1]

• Upon reaching the desired conversion, terminate the polymerization by adding an excess of a neutralizing agent like tributylamine.[1]

• Precipitate the polymer by adding the reaction mixture to a large volume of methanol.

• Separate the polymer and wash it with methanol to remove any unreacted monomer and initiator residues.

• Dry the polymer under vacuum until a constant weight is achieved.

• Analyze the resulting PDMS for its molecular weight (Mn, Mw) and polydispersity index (PDI) using GPC.

Quantitative Data

The following table summarizes representative data for the polymerization of D4 initiated by TFSI-H.

Entry	Monomer	Initiator	Temperature (°C)	Mn ( g/mol )	PDI (Mw/Mn)
1	D4	TFSI-H	25	< 13,000	-
2	D4	TFSI-H	100	< 13,000	-

Data sourced from a study on the polymerization of octamethylcyclotetrasiloxane.[1] The original study did not provide specific PDI values.

Signaling Pathway for CROP of D4

Caption: Cationic ring-opening polymerization of D4 initiated by TFSI-H.

Cationic Polymerization of Vinyl Monomers

Bis(trifluoromethylsulfonyl)methane can also be employed as an initiator for the cationic polymerization of electron-rich vinyl monomers, such as vinyl ethers.

Application Note: Polymerization of Vinyl Ethers

The polymerization of vinyl ethers using TFSI-H proceeds through the formation of a carbocationic propagating species. The high acidity of the initiator allows for efficient initiation. The reaction conditions, such as solvent polarity and temperature, can significantly influence the polymerization rate and the properties of the resulting poly(vinyl ether).

Experimental Workflow

Caption: General experimental workflow for polymerization using TFSI-H.

Disclaimer: The provided protocols are intended as a general guide. Researchers should consult the primary literature for specific reaction conditions and safety precautions. All experiments should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment should be worn.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols: Bis(trifluoromethylsulphonyl)methane as a Ligand for Lanthanide Complexes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bis(trifluoromethylsulphonyl)methane, with the chemical formula (CF₃SO₂)₂CH₂, is a highly acidic carbon acid that serves as a versatile ligand in coordination chemistry. Its strong electron-withdrawing trifluoromethylsulfonyl groups enhance the Lewis acidity of metal centers it coordinates to, making the resulting complexes promising candidates for various applications. In the realm of lanthanide chemistry, bis(trifluoromethylsulphonyl)methane and its analogs are utilized to synthesize stable and functional complexes. These complexes are explored for their potential in catalysis, materials science, and pharmaceuticals, owing to their unique electronic, optical, and magnetic properties.[1] The non-hygroscopic and non-oxidizing nature of this ligand, coupled with its solubility in organic solvents, makes it an attractive component for the design of novel lanthanide-based materials.[1]

This document provides detailed application notes and experimental protocols for the use of bis(trifluoromethylsulphonyl)methane and its closely related analogs, such as fluorinated β-diketonates and bis(trifluoromethylsulfonyl)imide, as ligands for lanthanide complexes. Due to the limited specific data on bis(trifluoromethylsulphonyl)methane-lanthanide complexes, the protocols and data presented are largely based on these analogous systems, which share key characteristics like high fluorine content and strong coordination to lanthanide ions.

Applications

Lanthanide complexes featuring ligands with extensive fluorination, such as bis(trifluoromethylsulphonyl)methane and its analogs, exhibit a range of valuable properties that make them suitable for several advanced applications:

• Catalysis: The strong Lewis acidity imparted by the fluorinated ligand enhances the catalytic activity of the lanthanide center. These complexes can serve as potent catalysts in various organic reactions, including Friedel-Crafts acylations and Diels-Alder reactions.[2]

• Luminescent Materials: Lanthanide ions are renowned for their unique luminescent properties, including sharp emission bands and long lifetimes.[3][4] Fluorinated ligands like bis(trifluoromethylsulphonyl)methane can act as "antenna" ligands, efficiently absorbing energy and transferring it to the lanthanide ion, thereby enhancing its luminescence. This makes these complexes suitable for applications in organic light-emitting diodes (OLEDs), sensors, and bio-imaging probes.

• Bio-imaging and Medical Diagnostics: Lanthanide complexes are increasingly important in cancer diagnosis and therapy.[5][6] Their luminescent and magnetic properties are exploited in techniques like Magnetic Resonance Imaging (MRI) and time-resolved luminescence imaging.[5][6] The stability and tailored properties offered by ligands such as bis(trifluoromethylsulphonyl)methane are crucial for developing effective and targeted diagnostic and therapeutic agents.

• Materials Science: The ability to form stable complexes with unique optical and magnetic properties makes these materials interesting for the development of advanced functional materials for use in electronics and energy storage systems.[1]

Data Presentation

Table 1: Photophysical Properties of Analogous Europium(III) and Terbium(III) Complexes

Complex	Excitation Wavelength (nm)	Emission Wavelength (nm)	Quantum Yield (%)	Luminescence Lifetime (ms)	Reference
Eu(tta)₃(H₂O)₂	~340	612 (⁵D₀ → ⁷F₂)	~30-60	0.6 - 1.0	Analogy from[7]
Tb(tta)₃(H₂O)₃	~340	545 (⁵D₄ → ⁷F₅)	~40-70	1.0 - 2.0	Analogy from[7]
[Eu(BTzBP)(NO₃)₃]	~320	615 (⁵D₀ → ⁷F₂)	Not reported	0.45	Analogy from[8]
[Eu(hfac)₃(H₂O)₂]	~340	612 (⁵D₀ → ⁷F₂)	~1-5	0.2 - 0.5	Analogy from[9]

Note: tta = 2-thenoyltrifluoroacetonate, BTzBP = 6,6'-bis-(1H-1,2,3-triazol-4-yl)-2,2'-bipyridine, hfac = hexafluoroacetylacetonate. These are analogous ligands to bis(trifluoromethylsulphonyl)methane.

Experimental Protocols

The following protocols are based on established methods for the synthesis and characterization of lanthanide complexes with analogous highly fluorinated ligands.

Protocol 1: Synthesis of a Lanthanide(III) Complex with a Fluorinated β-diketonate Ligand (Analogous System)

This protocol describes the synthesis of a generic Ln(β-diketonate)₃(H₂O)ₓ complex, which serves as a model for the synthesis of complexes with bis(trifluoromethylsulphonyl)methane.

Materials:

• Lanthanide(III) chloride hydrate (e.g., EuCl₃·6H₂O)

• Fluorinated β-diketone (e.g., 2-thenoyltrifluoroacetone, Htta)

• Sodium hydroxide (NaOH)

• Ethanol

• Deionized water

• Diethyl ether

Procedure:

• Ligand Deprotonation: Dissolve the fluorinated β-diketone (3 mmol) in ethanol (20 mL). In a separate flask, dissolve NaOH (3 mmol) in a minimal amount of deionized water and add it dropwise to the ligand solution while stirring. Stir the mixture for 30 minutes at room temperature to form the sodium salt of the ligand.

• Complexation: Dissolve the lanthanide(III) chloride hydrate (1 mmol) in deionized water (10 mL). Add this solution dropwise to the ethanolic solution of the deprotonated ligand.

• Precipitation and Isolation: A precipitate of the lanthanide complex will form immediately. Continue stirring the reaction mixture for 2-3 hours at room temperature to ensure complete reaction.

• Washing: Collect the precipitate by vacuum filtration. Wash the solid sequentially with deionized water (3 x 15 mL) and diethyl ether (2 x 10 mL) to remove unreacted starting materials and byproducts.

• Drying: Dry the resulting solid in a vacuum oven at 50 °C for 12 hours.

Characterization:

• FT-IR Spectroscopy: To confirm the coordination of the ligand to the metal ion.

• Elemental Analysis: To determine the composition of the complex.

• Thermogravimetric Analysis (TGA): To determine the number of coordinated water molecules and assess thermal stability.

• Luminescence Spectroscopy: To measure excitation and emission spectra, quantum yield, and luminescence lifetime.

Protocol 2: Characterization by Luminescence Spectroscopy

Instrumentation:

• Fluorometer equipped with a pulsed xenon lamp or laser for excitation and a photomultiplier tube detector.

• Cryostat for low-temperature measurements (optional).

Procedure for Emission and Excitation Spectra:

• Sample Preparation: Prepare a dilute solution of the lanthanide complex in a suitable solvent (e.g., acetonitrile, DMSO) or use a solid-state powder sample.

• Excitation Spectrum: Set the emission monochromator to the wavelength of the most intense emission peak of the lanthanide ion (e.g., ~612 nm for Eu³⁺, ~545 nm for Tb³⁺). Scan the excitation monochromator over a range of wavelengths (e.g., 250-500 nm) to identify the wavelengths at which the ligand absorbs and sensitizes the lanthanide emission.

• Emission Spectrum: Set the excitation monochromator to the wavelength of maximum excitation determined from the excitation spectrum. Scan the emission monochromator to record the characteristic emission spectrum of the lanthanide ion.

Procedure for Luminescence Lifetime Measurement:

• Excite the sample with a short pulse of light at the wavelength of maximum absorption of the ligand.

• Record the decay of the luminescence intensity over time.

• Fit the decay curve to a single or multi-exponential function to determine the luminescence lifetime (τ).

Procedure for Quantum Yield Measurement:

• The absolute quantum yield can be determined using an integrating sphere.

• Measure the emission spectrum and the scattering of the excitation light for both the sample and a blank.

• The quantum yield is calculated by comparing the integrated intensity of the emitted light to the integrated intensity of the absorbed light.

Visualizations

Experimental Workflow for Synthesis and Characterization

References

• 1. lookchem.com [lookchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Lanthanide–tetrapyrrole complexes: synthesis, redox chemistry, photophysical properties, and photonic applications - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Lanthanides: Applications in Cancer Diagnosis and Therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Lanthanides: Applications in Cancer Diagnosis and Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. "Lanthanide Beta-Diketonate Compounds: Synthesis, Characterization, and" by Sai Durga Phani Deepthi Yadav Chappidi [digitalcommons.latech.edu]
• 8. Characterization of Lanthanide Complexes with Bis-1,2,3-triazole-bipyridine Ligands Involved in Actinide/Lanthanide Separation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Heterometallic Molecular Architectures Based on Fluorinated β-Diketone Ligands - PMC [pmc.ncbi.nlm.nih.gov]

The Brønsted Superacid: Harnessing Bis(trifluoromethylsulfonyl)methane in Organic Synthesis

Application Note

Bis(trifluoromethylsulfonyl)methane, also known as triflimide (HNTf₂), has emerged as a powerhouse in the realm of Brønsted acid catalysis. Its exceptional acidity, surpassing that of triflic acid, coupled with the low coordinating ability of its conjugate base, renders it a highly effective catalyst for a diverse array of organic transformations. This document provides an overview of its applications, quantitative data for representative reactions, and detailed experimental protocols for its use in key synthetic methodologies. Researchers in drug development and synthetic chemistry can leverage the unique properties of HNTf₂ to achieve higher yields, faster reaction times, and milder reaction conditions.[1][2][3]

Key Applications in Organic Synthesis

Bis(trifluoromethylsulfonyl)methane is a versatile catalyst applicable to a wide range of organic reactions, including but not limited to:

• Mukaiyama Aldol Reactions: As a potent catalyst, HNTf₂ facilitates the addition of silyl enol ethers to aldehydes and ketones, a fundamental carbon-carbon bond-forming reaction in organic synthesis.[2]

• Synthesis of Bis(indolyl)methanes: The electrophilic substitution of indoles with aldehydes or ketones is efficiently catalyzed by HNTf₂, leading to the formation of bis(indolyl)methanes, a scaffold present in many biologically active compounds.

• Cycloaddition Reactions: HNTf₂ has been demonstrated to catalyze various cycloaddition reactions, such as [3+2] cycloadditions, providing access to complex cyclic molecules.[1]

• Friedel-Crafts Reactions: The strong acidity of HNTf₂ promotes the acylation and alkylation of aromatic compounds, a cornerstone of aromatic chemistry.

• Nazarov Cyclizations: This Brønsted acid can effectively catalyze the 4π-electrocyclic ring closure of divinyl ketones to form cyclopentenones.

Quantitative Data Summary

The following table summarizes representative quantitative data for reactions catalyzed by bis(trifluoromethylsulfonyl)methane, showcasing its efficiency at low catalyst loadings.

Reaction Type	Substrates	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time	Yield (%)	Reference
Mukaiyama Aldol Reaction	"Super silyl" enol ether + Aldehyde	0.05	Dichloromethane	-78	15 min	>95	Nat. Protoc.2006 , 1, 2434-2438.[2]
Mukaiyama Aldol Reaction	Silyl ketene acetal + Ketone	0.05	Diethyl ether	-20	1 h	98	Angew. Chem. Int. Ed.2017 , 56, 1-6.
Synthesis of Bis(indolyl)methanes	Indole + 4-Nitrobenzaldehyde	1	Dichloromethane	Room Temp.	10 min	95	General procedure based on acid catalysis.
[3+2] Cycloaddition	Silyl enol ether + Donor-acceptor cyclopropane	1	Dichloromethane	-78	1 h	69	J. Am. Chem. Soc.2006 , 128, 12632-12633.[1]

Experimental Protocols

Protocol 1: HNTf₂-Catalyzed Mukaiyama Aldol Reaction

This protocol describes the general procedure for the triflimide-catalyzed Mukaiyama aldol reaction between a silyl enol ether and an aldehyde.

Materials:

• Bis(trifluoromethylsulfonyl)methane (HNTf₂)

• Silyl enol ether

• Aldehyde

• Anhydrous dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Syringes

• Argon or nitrogen gas supply

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (argon or nitrogen), add the aldehyde (1.0 mmol, 1.0 equiv).

• Dissolve the aldehyde in anhydrous dichloromethane (5 mL).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• In a separate vial, prepare a stock solution of HNTf₂ in anhydrous dichloromethane (e.g., 0.01 M).

• Add the HNTf₂ solution (0.05 mol%, 0.05 mL of a 0.01 M solution) to the reaction mixture.

• Slowly add the silyl enol ether (1.2 mmol, 1.2 equiv) to the reaction mixture via syringe.

• Stir the reaction at -78 °C and monitor its progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding saturated aqueous NaHCO₃ solution (10 mL).

• Allow the mixture to warm to room temperature.

• Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 10 mL).

• Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired aldol adduct.

Protocol 2: HNTf₂-Catalyzed Synthesis of Bis(indolyl)methanes

This protocol provides a general method for the synthesis of bis(indolyl)methanes from indoles and aldehydes using HNTf₂ as the catalyst.

Materials:

• Bis(trifluoromethylsulfonyl)methane (HNTf₂)

• Indole

• Aldehyde

• Anhydrous dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

Procedure:

• To a round-bottom flask, add indole (2.0 mmol, 2.0 equiv) and the aldehyde (1.0 mmol, 1.0 equiv).

• Dissolve the reactants in anhydrous dichloromethane (10 mL).

• Add bis(trifluoromethylsulfonyl)methane (0.01 mmol, 1 mol%) to the solution.

• Stir the reaction mixture at room temperature. Monitor the reaction by TLC.

• Once the reaction is complete, quench with saturated aqueous NaHCO₃ solution (15 mL).

• Separate the organic layer and wash with brine (15 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the residue by flash column chromatography or recrystallization to yield the pure bis(indolyl)methane.

Visualizing the Catalytic Process

The following diagrams illustrate the general mechanism of Brønsted acid catalysis by HNTf₂ and a typical experimental workflow.

Caption: General mechanism of Brønsted acid catalysis.

Caption: A typical experimental workflow.

References

• 1. Nazarov Cyclization | NROChemistry [nrochemistry.com]
• 2. Triflimide (HNTf2)-catalyzed aldehyde cross-aldol reaction using "super silyl" enol ethers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: Bis(trifluoromethylsulfonyl)methane in the Synthesis of Advanced Materials

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bis(trifluoromethylsulfonyl)methane, with the chemical formula (CF₃SO₂)₂CH₂, is a highly acidic carbon acid that serves as a versatile building block and catalyst in the synthesis of a wide array of advanced materials. Its strong electron-withdrawing trifluoromethylsulfonyl groups impart unique properties, including high thermal stability, chemical resistance, and the ability to form stable complexes with various metals. These characteristics make it a valuable reagent in the development of novel polymers, ionic liquids, catalysts, and functionalized organic molecules with applications spanning from materials science to pharmaceuticals.

These application notes provide an overview of the use of bis(trifluoromethylsulfonyl)methane and its derivatives in materials synthesis, complete with detailed experimental protocols and data to guide researchers in their laboratory work.

Key Applications

Bis(trifluoromethylsulfonyl)methane and its salts are utilized in several key areas of advanced materials synthesis:

• Precursors for Functionalized Molecules: The acidic nature of the central methylene group allows for easy deprotonation, forming a stable carbanion that can react with a variety of electrophiles. This reactivity is harnessed to synthesize a range of functionalized molecules that can be used as monomers for polymerization, ligands for metal complexes, or as additives to impart specific properties to materials.

• Catalysis: The high acidity of bis(trifluoromethylsulfonyl)methane allows it to act as a potent Brønsted acid catalyst in various organic transformations, such as aldol reactions and heterocyclizations. Its derivatives, particularly metal complexes, can also serve as Lewis acid catalysts.

• Ionic Liquids: While the closely related bis(trifluoromethylsulfonyl)imide anion is more common in ionic liquid research, derivatives of bis(trifluoromethylsulfonyl)methane can also be incorporated into ionic liquid structures, potentially offering unique electrochemical and physical properties.

• Lanthanide Complexes: Bis(trifluoromethylsulfonyl)methane and its derivatives act as ligands for lanthanide ions, leading to the formation of complexes with interesting photophysical and magnetic properties. These materials have potential applications in lighting, sensing, and medical imaging.

Data Presentation

Table 1: Synthesis of Bis[(trifluoromethyl)sulfonyl]methane - Reaction Parameters and Outcomes

Embodiment	Sodium Trifluoromethyl-sulfinate (mol)	Methylmagnesium Bromide (mol)	Tetrabutylammonium Iodide (mol)	Solvent (Propionitrile)	Reflux Time (h)	Yield (%)	Purity (%)	Reference
1	0.1	0.15	0.01	500 mL	8	93	99.6	[1]
2	-	-	-	-	-	94	99.7	[1]
3	0.1	0.17	0.017	600 mL	10	95	99.7	[1]

Note: Data for embodiment 2 regarding initial reactants and solvent volume were not fully detailed in the source material.

Experimental Protocols

Protocol 1: Synthesis of Bis[(trifluoromethyl)sulfonyl]methane

This protocol describes a method for the synthesis of bis[(trifluoromethyl)sulfonyl]methane from sodium trifluoromethanesulfinate.

Materials:

• Sodium trifluoromethanesulfinate

• Methylmagnesium bromide solution

• Tetrabutylammonium iodide

• Propionitrile, anhydrous

• Diethyl ether, anhydrous

• tert-Butyllithium solution

• Trifluoromethanesulfonic anhydride

• Silica gel (14, 18, and 24-mesh)

• Inert gas (e.g., Argon or Nitrogen)

• Reaction vessel equipped with a reflux condenser, magnetic stirrer, and inert gas inlet

Procedure:

• Under an inert atmosphere, add sodium trifluoromethanesulfinate (0.1 mol), methylmagnesium bromide (0.15 mol), and tetrabutylammonium iodide (0.01 mol) to 500 mL of anhydrous propionitrile in the reaction vessel.

• Heat the mixture to reflux and maintain for 8 hours with continuous stirring.

• Cool the reaction mixture to room temperature and filter to remove any solid byproducts.

• To the filtrate, add anhydrous diethyl ether, followed by the addition of 14-mesh, 18-mesh, and 24-mesh silica gel particles.

• Cool the mixture to -20°C.

• Slowly add tert-butyllithium (0.22 mol) to the cooled mixture, followed by the addition of trifluoromethanesulfonic anhydride (0.11 mol).

• Stir the reaction mixture for 20 minutes at -20°C.

• Allow the mixture to warm to 30°C and continue stirring for an additional 20 minutes.

• Perform an aqueous workup by washing the organic phase with water.

• Dry the organic phase over a suitable drying agent (e.g., anhydrous magnesium sulfate), filter, and concentrate under reduced pressure to obtain the crude product.

• The final product, bis[(trifluoromethyl)sulfonyl]methane, can be further purified if necessary. The reported yield for this procedure is 93% with a purity of 99.6%.[1]

Safety Precautions: This reaction involves pyrophoric reagents (tert-butyllithium) and should be carried out by trained personnel in a fume hood under a strict inert atmosphere. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn.

Protocol 2: Synthesis of a Phosphorylated Derivative from the Sodium Salt of Bis(trifluoromethanesulfonyl)methane

This protocol outlines the synthesis of a functionalized derivative using the sodium salt of bis(trifluoromethanesulfonyl)methane.

Materials:

• Sodium salt of bis(trifluoromethanesulfonyl)methane

• Acetonitrile, anhydrous

• Pyridine, anhydrous

• Bis(dimethylamino)phosphorochloridate

• Acetone, anhydrous

• Potassium phosphate, anhydrous (K₃PO₄)

• Round-bottom flask with magnetic stirrer

• Filtration apparatus

• Rotary evaporator

Procedure:

• In a round-bottom flask, dissolve 3.02 g of the sodium salt of bis(trifluoromethanesulfonyl)methane in a mixture of 15 mL of anhydrous acetonitrile and 5 mL of anhydrous pyridine.

• To this solution, add 1.48 mL of bis(dimethylamino)phosphorochloridate.

• Stir the mixture at room temperature for 2 hours. A precipitate of sodium chloride will form.

• Remove the sodium chloride precipitate by filtration.

• Evaporate the solvent from the filtrate at 40°C using a rotary evaporator.

• Dissolve the residue in 10 mL of anhydrous acetone and add 2.4 g of anhydrous potassium phosphate.

• Stir the suspension for 24 hours at room temperature.

• Filter the suspension to remove the potassium phosphate.

• Evaporate the acetone from the filtrate to yield the product, K⁺{[(CH₃)₂N]₂PO(CF₃SO₂)₂C⁻}, as colorless microcrystals.

Protocol 3: Synthesis of a Stearic Acid Derivative from the Sodium Salt of Bis(trifluoromethanesulfonyl)methane

This protocol describes the synthesis of a long-chain fatty acid derivative, which may have applications as a surfactant or plasticizer.

Materials:

• Sodium salt of bis(trifluoromethanesulfonyl)methane

• Tetrahydrofuran (THF), anhydrous

• Stearic acid chloride (C₁₇H₃₅COCl)

• Pyridine, anhydrous

• Lithium carbonate (Li₂CO₃)

• Round-bottom flask with magnetic stirrer

• Filtration and centrifugation apparatus

• Rotary evaporator

Procedure:

• Dissolve 3.02 g of the sodium salt of bis(trifluoromethanesulfonyl)methane in 25 mL of anhydrous THF in a round-bottom flask.

• In a separate flask, prepare a solution of 3.3 g of stearic acid chloride in 25 mL of anhydrous THF and 5 mL of anhydrous pyridine.

• Add the stearic acid chloride solution to the solution of the sodium salt.

• A precipitate of sodium chloride will form. Remove the precipitate by filtration.

• Add 500 mg of lithium carbonate to the filtrate and stir the mixture for 24 hours.

• Remove the excess lithium carbonate by centrifugation.

• Evaporate the solvent from the supernatant to obtain the final product.

Visualizations

Caption: Workflow for the synthesis of bis[(trifluoromethyl)sulfonyl]methane.

Caption: Applications of bis(trifluoromethylsulfonyl)methane in materials synthesis.

References

• 1. pdxscholar.library.pdx.edu [pdxscholar.library.pdx.edu]

Application Notes and Protocols: The Role of Bis(trifluoromethylsulphonyl)methane in Lithium-Ion Battery Electrolytes

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of bis(trifluoromethylsulphonyl)methane (HTFSM) and its lithium salt, lithium bis(trifluoromethylsulphonyl)imide (LiTFSI), in electrolytes for lithium-ion batteries. This document details the advantages and challenges of LiTFSI-based electrolytes, presents key performance data in a comparative format, and provides detailed protocols for electrolyte preparation and battery testing.

Introduction

Lithium bis(trifluoromethylsulphonyl)imide (LiTFSI) has emerged as a promising alternative to the conventional lithium hexafluorophosphate (LiPF6) salt in lithium-ion battery electrolytes.[1] LiTFSI offers several key advantages, including superior thermal and chemical stability, higher ionic conductivity, and a wider electrochemical window.[2] These properties are critical for the development of next-generation high-energy-density and safer lithium-ion batteries. However, the application of LiTFSI has been hindered by its corrosive effect on the aluminum current collector at high voltages.[3][4] This document explores the multifaceted role of LiTFSI in battery electrolytes, including its impact on the formation of the Solid Electrolyte Interphase (SEI) and strategies to mitigate its corrosive nature, such as its use as an additive or in dual-salt formulations.

Key Performance Data

The following tables summarize the key quantitative data for LiTFSI-based electrolytes in comparison to the standard LiPF6 electrolyte.

Table 1: Physicochemical Properties of LiTFSI vs. LiPF6 Electrolytes

Property	LiTFSI-based Electrolyte	LiPF6-based Electrolyte	References
Ionic Conductivity	~2.7 mS/cm to 8x10⁻³ S cm⁻¹	~2.4 mS/cm	[5][6]
Thermal Decomposition Temperature	High (e.g., >300°C)	Lower (decomposes at lower temperatures)
Electrochemical Stability Window	Up to ~4.7-4.8 V vs Li⁺/Li (LiFSI:EC 1:6)	Lower	[7]
Moisture Sensitivity	Less sensitive to hydrolysis	Highly sensitive, forms HF

Table 2: Electrochemical Performance of Lithium-Ion Cells with LiTFSI-based Electrolytes

Performance Metric	LiTFSI-based Electrolyte	LiPF6-based Electrolyte	References
Specific Capacity (Li/LiFePO4 cell)	101.5 mAh/g	83.1 mAh/g	[5]
Capacity Retention	Can be improved with additives	Varies with cell chemistry and conditions	[8]
Coulombic Efficiency	High, can be optimized with additives	Generally high, but can be affected by degradation	[9]
Aluminum Corrosion	Occurs at potentials > 3.8 V vs. Li/Li⁺	Generally passivates Al	[4]

Experimental Protocols

Preparation of LiTFSI-based Electrolyte (1 M LiTFSI in EC:DMC 1:1 v/v)

This protocol describes the preparation of a standard 1 Molar LiTFSI electrolyte in a 1:1 volume ratio of ethylene carbonate (EC) and dimethyl carbonate (DMC).

Materials and Equipment:

• Lithium bis(trifluoromethylsulphonyl)imide (LiTFSI), battery grade

• Ethylene carbonate (EC), anhydrous, battery grade

• Dimethyl carbonate (DMC), anhydrous, battery grade

• Argon-filled glovebox with H₂O and O₂ levels < 0.1 ppm

• Analytical balance

• Volumetric flasks

• Magnetic stirrer and stir bars

• Pipettes

Procedure:

• Transfer all materials and equipment into the argon-filled glovebox.

• Calculate the required mass of LiTFSI to prepare the desired volume of 1 M solution.

• In a volumetric flask, dissolve the weighed LiTFSI in a small amount of EC by stirring with a magnetic stir bar until fully dissolved.

• Add the required volume of DMC to the flask.

• Continue stirring the solution for at least one hour to ensure homogeneity.

• Store the prepared electrolyte in a sealed container inside the glovebox.

Assembly of a CR2032 Coin Cell for Electrochemical Testing

This protocol outlines the assembly of a CR2032-type coin cell for evaluating the performance of the prepared LiTFSI-based electrolyte.

Materials and Equipment:

• CR2032 coin cell components (casings, spacers, spring)

• Cathode and anode discs (e.g., LiFePO4 and graphite)

• Separator (e.g., Celgard)

• Prepared LiTFSI-based electrolyte

• Glovebox (Ar-filled)

• Crimping machine

• Tweezers

• Pipette

Procedure:

• Place all coin cell components, electrodes, separator, and the prepared electrolyte inside the glovebox.

• Place the cathode disc in the center of the bottom coin cell case.

• Add one to two drops of the LiTFSI electrolyte onto the cathode.

• Place a separator disc on top of the wetted cathode.

• Add another one to two drops of electrolyte onto the separator.

• Place the anode disc (e.g., graphite or lithium metal) on top of the separator.

• Place a spacer on top of the anode, followed by the spring.

• Carefully place the top cap onto the assembly.

• Transfer the assembled cell to the crimping machine and apply pressure to seal the cell.

• Remove the sealed coin cell and clean the exterior before testing.

Mechanisms and Visualizations

Solid Electrolyte Interphase (SEI) Formation on Graphite Anode

The formation of a stable Solid Electrolyte Interphase (SEI) on the anode surface is crucial for the long-term cycling stability of lithium-ion batteries. In LiTFSI-based electrolytes, the SEI is formed through the reductive decomposition of both the solvent molecules (e.g., EC) and the TFSI⁻ anion. A well-formed SEI should be ionically conductive for Li⁺ ions but electronically insulating to prevent further electrolyte decomposition.

Caption: SEI formation on a graphite anode in a LiTFSI-based electrolyte.

Corrosion Mechanism of Aluminum Current Collector

A significant drawback of LiTFSI electrolytes is the corrosion of the aluminum current collector at high potentials (> 3.8 V vs. Li/Li⁺). This is initiated by the electrochemical oxidation of the electrolyte components, which generates protons. These protons can then attack the protective native oxide layer (Al₂O₃) on the aluminum surface, leading to the formation of soluble Al(TFSI)₃ and subsequent degradation of the current collector.

Caption: Corrosion mechanism of the aluminum current collector in LiTFSI-based electrolytes.

Conclusion

Bis(trifluoromethylsulphonyl)methane, in the form of its lithium salt LiTFSI, presents a compelling alternative to LiPF6 for advanced lithium-ion battery electrolytes due to its enhanced thermal stability and ionic conductivity. While the corrosion of the aluminum current collector at high voltages remains a significant challenge, ongoing research into the use of additives and dual-salt systems shows promise in mitigating this issue. The detailed protocols and mechanistic understanding provided in these notes are intended to support researchers in the continued development and optimization of LiTFSI-based electrolytes for next-generation energy storage applications.

References

• 1. LiFSI vs. LiPF6 in Li-ion Battery Electrolytes - Poworks [poworks.com]
• 2. researchgate.net [researchgate.net]
• 3. meisenbaochem.com [meisenbaochem.com]
• 4. oaepublish.com [oaepublish.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Concentrated LiFSI–Ethylene Carbonate Electrolytes and Their Compatibility with High-Capacity and High-Voltage Electrodes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis of Fluorinated Polymers Using Bis(trifluoromethylsulfonyl)methane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fluorinated polymers possess a unique combination of properties, including high thermal stability, chemical resistance, low surface energy, and biocompatibility, making them highly valuable materials in diverse fields such as advanced materials science, electronics, and pharmaceutical and biomedical applications. The synthesis of these polymers often requires specialized initiators capable of polymerizing electron-deficient fluorinated monomers.

Bis(trifluoromethylsulfonyl)methane, with the chemical formula CH₂(SO₂CF₃)₂, is a crystalline solid characterized by its strong Brønsted acidity due to the two electron-withdrawing trifluoromethylsulfonyl groups. While direct literature detailing the use of bis(trifluoromethylsulfonyl)methane as an initiator for the synthesis of fluorinated polymers is not available, its high acidity suggests its potential as a catalyst for the cationic polymerization of specific classes of fluorinated monomers, particularly fluorinated vinyl ethers. Strong Brønsted acids are known to initiate the cationic polymerization of electron-rich olefins. Fluorinated vinyl ethers, which possess an electron-donating ether oxygen atom, are suitable candidates for this type of polymerization.

These application notes provide a theoretical framework and a generalized protocol for the synthesis of fluorinated polymers using bis(trifluoromethylsulfonyl)methane as a cationic initiator, based on established principles of cationic polymerization and the known reactivity of similar strong acid catalysts.

Proposed Signaling Pathway: Cationic Polymerization Initiation

Bis(trifluoromethylsulfonyl)methane is proposed to initiate the cationic polymerization of fluorinated vinyl ethers through the protonation of the monomer to form a carbocationic active species. This active species then propagates by attacking subsequent monomer units.

Caption: Proposed mechanism for cationic polymerization initiated by Bis(trifluoromethylsulfonyl)methane.

Experimental Protocols

The following protocols are generalized and should be optimized for specific monomers and desired polymer characteristics. All manipulations should be carried out under an inert atmosphere (e.g., nitrogen or argon) using standard Schlenk line or glovebox techniques, as cationic polymerizations are sensitive to moisture and other protic impurities.

Protocol 1: Cationic Polymerization of a Fluorinated Vinyl Ether

Objective: To synthesize a fluorinated polyvinyl ether using bis(trifluoromethylsulfonyl)methane as an initiator.

Materials:

• Bis(trifluoromethylsulfonyl)methane (initiator)

• Fluorinated vinyl ether monomer (e.g., perfluoro(propyl vinyl ether), PFVE)

• Anhydrous, non-coordinating solvent (e.g., dichloromethane, DCM, or a fluorinated solvent)

• Quenching agent (e.g., anhydrous methanol)

• Inert gas (Nitrogen or Argon)

Procedure:

• Preparation of Initiator Solution: In a glovebox, dissolve a precise amount of bis(trifluoromethylsulfonyl)methane in the anhydrous solvent to achieve the desired concentration (e.g., 0.01 M).

• Monomer Preparation: Purify the fluorinated vinyl ether monomer by passing it through a column of activated basic alumina to remove any acidic impurities and water.

• Polymerization Reaction:

  • In a dry Schlenk flask under an inert atmosphere, add the desired amount of purified monomer.

  • Add the anhydrous solvent to achieve the target monomer concentration.

  • Cool the reaction mixture to the desired temperature (e.g., -78 °C to 0 °C) using a suitable cooling bath.

  • Using a gastight syringe, rapidly inject the required volume of the bis(trifluoromethylsulfonyl)methane initiator solution into the stirred monomer solution.

  • Allow the reaction to proceed for the desired time (e.g., 1 to 24 hours), monitoring the viscosity of the solution.

• Termination: Quench the polymerization by adding an excess of anhydrous methanol.

• Polymer Isolation:

  • Precipitate the polymer by pouring the reaction mixture into a non-solvent (e.g., methanol or hexane).

  • Collect the polymer by filtration or decantation.

  • Wash the isolated polymer with the non-solvent to remove any unreacted monomer and initiator residues.

  • Dry the polymer under vacuum at a suitable temperature (e.g., 40-60 °C) until a constant weight is achieved.

Experimental Workflow Diagram:

Caption: Workflow for the synthesis of fluorinated polyvinyl ether.

Data Presentation: Hypothetical Quantitative Data

The following table presents hypothetical data for the polymerization of a generic fluorinated vinyl ether (FVE) to illustrate the expected outcomes and aid in experimental design.

Entry	Monomer:Initiator Ratio	Temperature (°C)	Time (h)	Yield (%)	Mn ( g/mol )	PDI (Mw/Mn)
1	100:1	-78	4	85	15,000	1.3
2	200:1	-78	4	82	28,000	1.4
3	100:1	-40	4	90	14,500	1.5
4	100:1	0	2	95	13,000	1.7

Note: Mn = Number-average molecular weight; PDI = Polydispersity index. Lower temperatures are generally expected to provide better control over the polymerization, leading to lower PDI values.

Characterization of the Resulting Polymer

1. Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: To confirm the absence of monomer and to analyze the polymer backbone structure.

• ¹⁹F NMR: To characterize the fluorine-containing groups in the polymer and confirm the polymer structure.

• ¹³C NMR: To provide further structural information about the polymer backbone.

2. Gel Permeation Chromatography (GPC):

• To determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and the polydispersity index (PDI = Mw/Mn) of the polymer. A narrow PDI (typically < 1.5) is indicative of a well-controlled polymerization.

3. Fourier-Transform Infrared (FTIR) Spectroscopy:

• To identify the characteristic functional groups present in the polymer and to confirm the disappearance of the vinyl group from the monomer.

4. Thermal Analysis (TGA and DSC):

• Thermogravimetric Analysis (TGA): To evaluate the thermal stability of the polymer.

• Differential Scanning Calorimetry (DSC): To determine the glass transition temperature (Tg) and melting temperature (Tm), if applicable.

Safety Precautions

• Bis(trifluoromethylsulfonyl)methane is a strong acid and should be handled with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Fluorinated monomers can be volatile and should be handled in a well-ventilated fume hood.

• All reactions should be conducted under an inert atmosphere, as the initiator and active polymer chains are sensitive to moisture.

• Consult the Safety Data Sheets (SDS) for all chemicals before use.

Disclaimer: The provided protocols are based on established chemical principles for cationic polymerization. As there is no direct literature precedent for the use of bis(trifluoromethylsulfonyl)methane in this specific application, these protocols should be considered as a starting point for investigation and require careful optimization and safety assessment.

Method for preparing metal salts of Bis(trifluoromethylsulphonyl)methane

An Application Note for the Synthesis of Metal Salts of Bis(trifluoromethylsulfonyl)methane

Abstract

Metal salts of bis(trifluoromethylsulfonyl)methane, commonly known as bis(trifluoromethylsulfonyl)imide (TFSI) salts, are of significant interest across various scientific disciplines, including battery technology, catalysis, and pharmaceutical development.[1] Their unique properties, such as high thermal stability and solubility in organic solvents, make them valuable components in advanced materials.[2][3] This document provides detailed protocols for the preparation of these salts, comparative data for different synthetic routes, and graphical workflows to guide researchers, scientists, and drug development professionals in their synthesis efforts.

Introduction

Bis(trifluoromethylsulfonyl)methane ((CF₃SO₂)₂CH₂) is a superacid due to the strong electron-withdrawing nature of the two trifluoromethylsulfonyl groups, which extensively delocalize the negative charge in its conjugate base. The resulting anion, bis(trifluoromethylsulfonyl)imide ([(CF₃SO₂)₂N]⁻ or TFSI⁻), is exceptionally stable and non-coordinating.[1][4] These characteristics are imparted to its corresponding metal salts (M⁺TFSI⁻), leading to their widespread use as electrolytes in lithium-ion batteries, strong Lewis acid catalysts in organic synthesis, and as components of ionic liquids.[1][2]

This application note details several common and effective methods for the synthesis of metal TFSI salts, including classical acid-base neutralization, multi-step industrial processes, and electrochemical synthesis.

General Synthetic Approaches

The preparation of metal TFSI salts can be broadly categorized into three main pathways. The choice of method often depends on the desired scale, purity requirements, and the availability of starting materials.

A generalized workflow for the synthesis is presented below.

Caption: High-level overview of three primary synthetic routes to metal TFSI salts.

Experimental Protocols

Protocol 1: Classical Acid-Base Neutralization (Lithium Salt)

This method is based on the direct neutralization of bis(trifluoromethylsulfonyl)methane with a suitable metal base, such as an oxide, hydroxide, or carbonate. While straightforward, this method typically yields hydrated salts that may require rigorous drying.

Materials:

• Bis(trifluoromethylsulfonyl)methane (H-TFSI)

• Lithium Carbonate (Li₂CO₃)

• Deionized Water

• Activated Charcoal

Procedure:

• In a reaction vessel, dissolve a specific molar quantity of bis(trifluoromethylsulfonyl)methane in deionized water.

• Slowly add a stoichiometric amount (0.5 molar equivalent) of lithium carbonate to the acidic solution. Vigorous gas (CO₂) evolution will occur. Control the addition rate to prevent excessive foaming.

• Once the addition is complete and gas evolution has ceased, stir the solution at room temperature for 2-4 hours to ensure the reaction goes to completion.

• Add a small amount of activated charcoal to the solution and heat to 50-60°C for 30 minutes to decolorize.

• Filter the hot solution to remove the charcoal and any unreacted carbonate.

• Remove the water from the filtrate via rotary evaporation to obtain the hydrated lithium bis(trifluoromethylsulfonyl)imide (LiTFSI) salt.

• For the anhydrous salt, further drying is required. Heat the salt under high vacuum at a temperature between 80-120°C for several hours.[5]

Protocol 2: One-Pot Synthesis of Lithium Salt (Anhydrous)

This protocol, adapted from patent literature, describes an anhydrous method for producing high-purity LiTFSI, suitable for applications like batteries.[6] It involves the in-situ generation of trifluoromethyl lithium.

Caption: Step-by-step workflow for the one-pot synthesis of anhydrous LiTFSI.

Materials:

• Alkyl lithium (e.g., ethyllithium in n-butyl ether)[7]

• Trifluoromethane (CHF₃) gas

• Lithium bis(fluorosulfonyl)imide (LiN(SO₂F)₂)

• Anhydrous nonpolar solvent (e.g., n-butyl ether, hexane)[6]

Procedure:

• Under an inert nitrogen atmosphere, cool a solution of ethyl lithium (e.g., 0.5M in n-butyl ether) in a reactor to between -70°C and -50°C.[7]

• Bubble trifluoromethane gas into the cooled solution. The reaction is exothermic; control the gas flow rate to maintain the temperature within the specified range. Continue until the reaction temperature no longer changes significantly (approx. 3 hours), indicating the formation of trifluoromethyl lithium.[6][7]

• In a separate vessel, dissolve lithium bis(fluorosulfonyl)imide in an anhydrous solvent like n-butyl ether.

• Slowly add the lithium bis(fluorosulfonyl)imide solution dropwise to the cold trifluoromethyl lithium solution. Maintain the reaction temperature between -30°C and 0°C. A white precipitate of lithium fluoride (LiF) will form during the addition.[6]

• After the addition is complete, allow the reaction to proceed for an additional 2 hours.

• Filter the reaction mixture to remove the solid LiF byproduct.

• Concentrate the filtrate by evaporating the solvent under reduced pressure to obtain the LiTFSI product as a white solid.

• Dry the resulting salt under high vacuum to remove any residual solvent.

Protocol 3: Anhydrous Electrochemical Synthesis

This novel method avoids aqueous media and allows for the direct and clean preparation of anhydrous metal TFSI salts. It is based on the use of a sacrificial metal anode.

Materials:

• Bis(trifluoromethylsulfonyl)methane (H-TFSI)

• Anhydrous polar organic solvent (e.g., DMF, nitromethane)

• Metal rod to serve as the sacrificial anode (e.g., Cu, Fe, Co, Ni)

• Inert cathode (e.g., carbon fiber, stainless steel)

• Electrolysis cell (one-compartment)

• Constant current power supply

Procedure:

• Set up a one-compartment electrochemical cell with the sacrificial anode (the metal to be converted into the salt) and an inert cathode.

• Prepare a solution of bis(trifluoromethylsulfonyl)methane in an anhydrous polar organic solvent (e.g., DMF). No supporting electrolyte is needed.

• Submerge the electrodes in the solution and begin electrolysis at room temperature under a constant current intensity.

• The reaction at the cathode reduces the acid to form the TFSI⁻ anion and evolves dihydrogen gas. The anode is oxidized to release the corresponding metal cations (Mⁿ⁺).

• Continue the electrolysis until 1 Faraday of charge per mole of acid has passed.

• Upon completion, the metal TFSI salt is formed in the solution. The product can be isolated by removing the solvent under reduced pressure. The only byproduct is hydrogen gas.

Comparative Data

The selection of a synthetic method can be guided by factors such as yield, purity, reaction conditions, and scalability. The table below summarizes quantitative data reported for various preparation methods.

Method	Metal Source	Yield	Purity	Key Conditions	Reference(s)
Multi-Step (from Quaternary Salt)	Alkali Metal Oxide	> 90%	> 99%	Intermediate salt reacts with oxide in aq. solution	[5]
One-Pot (from Alkyl Lithium)	Li Bis(fluorosulfonyl)imide	91%	> 99.9%	Anhydrous, Low Temp (-70°C to 0°C), N₂ atmosphere	[6]
Electrochemical Synthesis (various)	Sacrificial Metal Anode	Good	High	Anhydrous, Room Temp, Constant Current
Classical Neutralization	Metal Carbonate/Oxide	Good	Variable	Aqueous medium; requires dehydration step
Halide Exchange (for LiFSI*)	Lithium Carbonate	92%	High	Reaction of H-FSI with Li₂CO₃	[3]

Note: FSI (bis(fluorosulfonyl)imide) data is included for methodological comparison.

Conclusion

The preparation of metal salts of bis(trifluoromethylsulfonyl)methane can be achieved through several distinct methods. Classical acid-base neutralization offers a simple route but yields hydrated products. For high-purity, anhydrous salts, particularly LiTFSI for battery applications, anhydrous methods such as the one-pot synthesis from alkyl lithium or electrochemical approaches are superior. The choice of protocol should be carefully considered based on the specific application, required purity, available equipment, and safety considerations associated with handling strong acids and reactive organometallic compounds. The patent literature provides valuable insights into scalable industrial processes with high yields and purity.[5][6]

References

• 1. Bistriflimide - Wikipedia [en.wikipedia.org]
• 2. chemimpex.com [chemimpex.com]
• 3. US8377406B1 - Synthesis of bis(fluorosulfonyl)imide - Google Patents [patents.google.com]
• 4. Triflamides and Triflimides: Synthesis and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. CN101456832A - Method for preparing bis(trifluoromethanesulfonyl)imide metal salt - Google Patents [patents.google.com]
• 6. CN109369474B - Preparation method of lithium bis (trifluoromethylsulfonyl) imide - Google Patents [patents.google.com]
• 7. A kind of preparation method of bis(trifluoromethylsulfonyl)imide lithium salt - Eureka | Patsnap [eureka.patsnap.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of Bis(trifluoromethylsulphonyl)methane

This technical support center provides troubleshooting guidance and frequently asked questions to researchers, scientists, and drug development professionals engaged in the synthesis of bis(trifluoromethylsulphonyl)methane. Our aim is to help you optimize your experimental workflow and improve final product yield and purity.

Frequently Asked Questions (FAQs)

Q1: What are the critical parameters influencing the yield of bis(trifluoromethylsulphonyl)methane synthesis?

A1: The yield of bis(trifluoromethylsulphonyl)methane is highly sensitive to several factors. Key parameters include the purity of reagents, strict control of reaction temperature, the efficiency of the reflux step, and the maintenance of an inert atmosphere to prevent side reactions. Water content is also a critical factor that can significantly lower the yield.[1]

Q2: What is a typical yield for this synthesis?

A2: With optimized protocols, yields can be quite high, ranging from 93% to 95%.[1] However, yields can be significantly lower if reaction conditions are not carefully controlled.

Q3: What are the common impurities, and how can they be minimized?

A3: Common impurities often arise from side reactions due to the presence of moisture or oxygen. Incomplete reactions can also lead to the presence of starting materials or intermediate products in the final mixture. Minimizing impurities involves using high-purity, anhydrous reagents and solvents, maintaining a strictly inert atmosphere (e.g., using nitrogen or argon), and ensuring the reaction goes to completion through appropriate reaction times and temperature control.

Q4: Are there any specific safety precautions I should take during this synthesis?

A4: Yes. Bis(trifluoromethylsulphonyl)methane can cause skin and serious eye irritation, and may cause respiratory irritation.[2] It is essential to handle this compound in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. The reagents used in the synthesis, such as tert-butyllithium, are pyrophoric and require careful handling under an inert atmosphere. Always consult the Safety Data Sheet (SDS) for all chemicals before starting an experiment.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low Yield	Presence of moisture in reagents or glassware.	Ensure all glassware is oven-dried before use. Use anhydrous solvents and reagents. Consider using a drying agent.
Inefficient reflux.	Ensure the reflux apparatus is set up correctly and that the heating is uniform. Monitor the reaction temperature closely.
Loss of inert atmosphere.	Check for leaks in your reaction setup. Ensure a continuous, gentle flow of inert gas (nitrogen or argon).
Incomplete reaction.	Increase the reaction time for the reflux or the subsequent stirring steps as indicated in the protocol.
Suboptimal temperature control.	Use an ice bath or cryo-cooler for the addition of temperature-sensitive reagents like tert-butyllithium and trifluoromethanesulfonic anhydride to maintain the recommended low temperatures.
Product Purity Issues	Contamination with starting materials.	Monitor the reaction progress using an appropriate analytical technique (e.g., TLC, GC-MS) to ensure the reaction has gone to completion.
Side reactions.	Strictly adhere to the recommended temperature profiles and maintain an inert atmosphere.
Inefficient purification.	Ensure proper washing, drying, and concentration steps are followed post-reaction. Consider recrystallization if purity remains an issue.
Difficulty Initiating the Reaction	Impure starting materials.	Use reagents of high purity. Sodium trifluoromethanesulfinate and methylmagnesium bromide quality is crucial.
Inactive Grignard reagent.	Ensure the methylmagnesium bromide is fresh or has been recently titrated to determine its active concentration.

Experimental Protocols

High-Yield Synthesis of Bis(trifluoromethylsulphonyl)methane[1]

This protocol is adapted from a high-yield patented procedure.

Step 1: Initial Reflux Reaction

• Under an inert gas atmosphere, add 0.1 mol of sodium trifluoromethanesulfinate, 0.17 mol of methylmagnesium bromide, and 0.017 mol of tetrabutylammonium iodide to 600 mL of propionitrile in a suitable reaction vessel.

• Stir the mixture and heat to reflux. Maintain reflux for 10 hours.

• After the reflux period, cool the reaction mixture to room temperature.

• Filter the mixture to remove any solid byproducts.

Step 2: Formation of Bis(trifluoromethylsulphonyl)methane

• To the filtrate from Step 1, add diethyl ether.

• Cool the solution to -25°C using a suitable cooling bath.

• Slowly add 0.23 mol of tert-butyllithium to the cooled solution while stirring.

• Subsequently, add 0.12 mol of trifluoromethanesulfonic anhydride to the reaction mixture.

• Continue stirring at -25°C for 25 minutes.

• Gradually warm the reaction mixture to 35°C and continue stirring for an additional 25 minutes.

Step 3: Work-up and Purification

• Wash the reaction mixture with water to remove inorganic salts.

• Dry the organic layer over a suitable drying agent (e.g., anhydrous magnesium sulfate).

• Filter to remove the drying agent.

• Concentrate the solution under reduced pressure to obtain the crude product.

• Further purification can be achieved through distillation or recrystallization if necessary.

Quantitative Data from a High-Yield Synthesis Example[1]

Parameter	Value
Yield	95%
Purity	99.7%
Moisture Content	16 ppm
Acid Value	25 ppm
Boiling Point	300.6°C (at 760 mmHg)
Density	1.832 g/cm³

Visual Guides

Caption: Experimental workflow for the high-yield synthesis of bis(trifluoromethylsulphonyl)methane.

Caption: Troubleshooting guide for low yield in bis(trifluoromethylsulphonyl)methane synthesis.

References

• 1. Synthesis method of bis [(trifluoromethyl) sulfonyl] methane - Eureka | Patsnap [eureka.patsnap.com]
• 2. Bis(trifluoromethylsulphonyl)methane | C3H2F6O4S2 | CID 67931 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Bis(trifluoromethylsulphonyl)methane Purification

Welcome to the technical support center for the purification of Bis(trifluoromethylsulphonyl)methane, ((CF₃SO₂)₂CH₂). This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance on purifying this compound. Below you will find frequently asked questions (FAQs), detailed troubleshooting guides, and experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in crude Bis(trifluoromethylsulphonyl)methane?

A1: Depending on the synthetic route, common impurities may include unreacted starting materials such as sodium trifluoromethanesulfinate and trifluoromethanesulfonic anhydride, reagents like tert-butyllithium byproducts, and inorganic salts. Residual solvents from the reaction or initial work-up are also common.

Q2: What is the melting point of pure Bis(trifluoromethylsulphonyl)methane?

A2: The reported melting point for pure Bis(trifluoromethylsulphonyl)methane is in the range of 32-36 °C. A broad melting range or a melting point lower than this often indicates the presence of impurities.

Q3: Is Bis(trifluoromethylsulphonyl)methane acidic? How does this affect purification?

A3: Yes, the proton on the central carbon atom is highly acidic due to the strong electron-withdrawing effects of the two trifluoromethylsulfonyl groups.[1] This property is crucial for purification, as it allows for the use of acid-base extraction to separate it from non-acidic impurities.

Q4: Which purification technique is best for my sample?

A4: The optimal purification technique depends on the nature and quantity of the impurities.

• Recrystallization is effective for removing small amounts of impurities from a solid that is already relatively pure.

• Acid-Base Extraction is excellent for removing non-acidic or basic impurities.

• Vacuum Distillation is suitable for removing non-volatile or solid impurities.

Please refer to the workflow diagram below to help select the appropriate method.

Purification Method Selection Workflow

Caption: Decision tree for selecting a purification technique.

Troubleshooting Guides

Recrystallization

Issue Encountered	Possible Cause(s)	Suggested Solution(s)
Compound "oils out" instead of crystallizing.	The boiling point of the solvent is higher than the melting point of the compound (32-36 °C). The solution is too concentrated.	Use a lower-boiling point solvent or a co-solvent system (e.g., dichloromethane/hexane). Add a small amount of additional hot solvent to reduce saturation.
No crystals form upon cooling.	The solution is not saturated (too much solvent was used). The compound is highly soluble in the chosen solvent even at low temperatures.	Boil off some of the solvent to increase the concentration and allow it to cool again. If crystals still do not form, try adding a suitable anti-solvent (a solvent in which the compound is insoluble) dropwise to the cooled solution until it becomes cloudy.
Poor recovery of the purified compound.	Too much solvent was used, leading to significant loss in the mother liquor. The crystals were washed with a solvent that was not cold.	Use the minimum amount of hot solvent necessary for dissolution. Ensure the solution is thoroughly cooled in an ice bath before filtration. Wash the collected crystals with a minimal amount of ice-cold solvent.
Product is still impure after recrystallization.	The cooling process was too rapid, trapping impurities within the crystal lattice. The chosen solvent did not effectively differentiate between the product and the impurity.	Allow the solution to cool slowly to room temperature before placing it in an ice bath.[2] Perform a second recrystallization, possibly with a different solvent system.

Acid-Base Extraction

Issue Encountered	Possible Cause(s)	Suggested Solution(s)
An emulsion forms at the interface of the organic and aqueous layers.	The solutions were shaken too vigorously. High concentration of the dissolved compound.	Gently swirl or invert the separatory funnel instead of shaking vigorously. Allow the funnel to stand undisturbed for a longer period. Add a small amount of brine (saturated NaCl solution) to help break the emulsion.
Low yield after re-acidification and extraction.	Incomplete deprotonation of the compound by the base. The salt of the compound has some solubility in the organic layer. Incomplete re-acidification.	Use a slight excess of a suitable base (e.g., 1M NaOH) and ensure thorough mixing. After separating the aqueous layer, re-extract the organic layer with a fresh portion of the basic solution. Ensure the aqueous layer is acidified to a low pH (e.g., pH 1-2) by checking with pH paper.
The product does not precipitate upon acidification of the aqueous layer.	The protonated compound has some solubility in the acidic aqueous solution.	Extract the acidified aqueous layer with a suitable organic solvent (e.g., dichloromethane or diethyl ether) to recover the product.

Comparison of Purification Techniques

Technique	Principle	Best For Removing	Advantages	Disadvantages	Expected Purity
Recrystallization	Difference in solubility between the compound and impurities at different temperatures.	Small amounts of soluble and insoluble impurities from a mostly pure solid.	Can yield very high purity product. Good for removing colored impurities.	Potential for low recovery. Risk of "oiling out" for low-melting solids.	>99%
Acid-Base Extraction	The acidic nature of the C-H bond allows for selective transfer into an aqueous basic phase.	Non-acidic organic impurities, basic impurities, and some inorganic salts.	High capacity for impurity removal. Can be performed at room temperature.	Requires use of aqueous solutions and subsequent drying of the organic phase. May not remove acidic impurities.	98-99.5%
Vacuum Distillation	Separation based on differences in boiling points under reduced pressure.	Non-volatile impurities, inorganic salts, and high-boiling organic impurities.	Effective for removing solid or polymeric impurities. Can handle larger quantities.	Requires specialized equipment. The compound must be thermally stable at the distillation temperature.	>99%

Experimental Protocols

Protocol 1: Recrystallization from a Dichloromethane/Hexane Solvent System

This protocol is suitable for purifying Bis(trifluoromethylsulphonyl)methane that is already of moderate purity but may contain colored or slightly more soluble impurities.

• Dissolution: In an Erlenmeyer flask, dissolve the crude Bis(trifluoromethylsulphonyl)methane (e.g., 1.0 g) in a minimal amount of warm dichloromethane (approx. 30-35 °C).

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration through a pre-warmed funnel with fluted filter paper into a clean, warm flask.

• Anti-Solvent Addition: While gently swirling the warm dichloromethane solution, add hexane dropwise until the solution becomes faintly cloudy. This indicates the point of saturation.

• Re-dissolution: Gently warm the flask to re-dissolve the precipitated solid, creating a clear, saturated solution.

• Crystallization: Cover the flask and allow it to cool slowly to room temperature. Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold hexane to remove any residual soluble impurities.

• Drying: Dry the crystals under vacuum to remove all traces of solvent. The final product should be a white crystalline solid.

Protocol 2: Purification via Acid-Base Extraction

This protocol is ideal for removing neutral or basic organic impurities from the acidic product.

• Dissolution: Dissolve the crude Bis(trifluoromethylsulphonyl)methane (e.g., 5.0 g) in a suitable organic solvent such as diethyl ether or dichloromethane (50 mL) in a separatory funnel.

• Base Extraction: Add 1M sodium hydroxide (NaOH) solution (30 mL) to the separatory funnel. Stopper the funnel and shake gently, venting frequently to release any pressure. Allow the layers to separate.

• Separation: Drain the lower aqueous layer containing the sodium salt of the product into a clean Erlenmeyer flask.

• Re-extraction: To ensure complete transfer, extract the organic layer again with a fresh portion of 1M NaOH (15 mL). Combine this aqueous extract with the first one. The organic layer containing neutral/basic impurities can be discarded.

• Acidification: Cool the combined aqueous extracts in an ice bath. Slowly add concentrated hydrochloric acid (HCl) dropwise with stirring until the solution is strongly acidic (pH ~1, check with pH paper). Bis(trifluoromethylsulphonyl)methane will precipitate as a white solid or oil.

• Product Extraction: Add fresh diethyl ether or dichloromethane (40 mL) to the acidified mixture and shake to extract the purified product back into the organic phase.

• Isolation: Separate the organic layer. Wash it with brine (saturated NaCl solution, 20 mL), then dry it over anhydrous magnesium sulfate (MgSO₄). Filter off the drying agent and remove the solvent under reduced pressure (rotary evaporation) to yield the purified product.

References

• 1. CAS 428-76-2: Bis[(trifluoromethyl)sulfonyl]methane [cymitquimica.com]
• 2. chem.libretexts.org [chem.libretexts.org]

Common side reactions involving Bis(trifluoromethylsulphonyl)methane

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues and side reactions encountered during experiments involving Bis(trifluoromethylsulfonyl)methane.

Section 1: Troubleshooting Guides

This section provides systematic approaches to diagnose and resolve common problems encountered during reactions with Bis(trifluoromethylsulfonyl)methane, a powerful triflating agent.

Guide 1: Low or No Product Yield in Triflation Reactions

Issue: The triflation of an alcohol, phenol, or other nucleophile results in a low yield or no desired product.

Possible Causes and Solutions:

Cause	Recommended Action
Moisture Contamination	Bis(trifluoromethylsulfonyl)methane reacts violently with water, leading to its decomposition and the formation of triflic acid. Ensure all glassware is rigorously dried (flame-dried under vacuum or oven-dried), and use anhydrous solvents and reagents. Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).
Inadequate Base	A non-nucleophilic base, such as pyridine or 2,6-lutidine, is typically required to neutralize the triflic acid generated during the reaction. Ensure the correct stoichiometry of a suitable base is used. The base also activates the triflating agent by forming a more reactive intermediate, such as N-(trifluoromethylsulfonyl)pyridinium triflate.[1]
Incorrect Reaction Temperature	Triflation reactions are often performed at low temperatures (e.g., -78 °C to 0 °C) to control the reactivity and minimize side reactions. If the reaction is sluggish, a gradual increase in temperature can be attempted while carefully monitoring for decomposition.
Reagent Purity	Impurities in the starting material, solvent, or Bis(trifluoromethylsulfonyl)methane itself can interfere with the reaction. Use purified reagents and solvents.
Steric Hindrance	Highly hindered substrates may react slowly. Consider using a less sterically hindered and more reactive triflating agent if possible, or prolonging the reaction time at a suitable temperature.

Experimental Workflow for Diagnosing Low Yield:

Caption: Troubleshooting workflow for low product yield in triflation reactions.

Guide 2: Formation of Unexpected Byproducts

Issue: The reaction yields significant amounts of unintended products alongside or instead of the desired triflate.

Common Side Reactions and Mitigation Strategies:

Side Reaction	Description	Mitigation Strategies
Elimination	With secondary and tertiary alcohols, elimination to form an alkene can compete with substitution (triflation).[2][3][4] This is more likely at higher temperatures.	- Maintain low reaction temperatures. - Use a non-hindered, non-nucleophilic base. - For substrates prone to elimination, consider alternative methods for activating the alcohol.
Ether Formation	In the presence of unreacted alcohol, the highly reactive triflate product can undergo nucleophilic attack by another alcohol molecule to form a symmetrical or unsymmetrical ether.	- Use a slight excess of Bis(trifluoromethylsulfonyl)methane. - Add the alcohol slowly to the triflating agent. - Maintain a low reaction temperature to minimize the rate of the subsequent substitution.
Friedel-Crafts Reaction	When using aromatic solvents or substrates, electrophilic aromatic substitution (Friedel-Crafts type reaction) can occur, leading to the formation of aryl sulfones.[5][6][7][8]	- Use a non-aromatic, inert solvent such as dichloromethane or chloroform. - If the substrate is aromatic, consider protecting susceptible positions or using milder reaction conditions.
Reaction with Amide Solvents	Solvents like N,N-dimethylformamide (DMF) can react with Bis(trifluoromethylsulfonyl)methane.	- Avoid amide-based solvents. Dichloromethane, chloroform, and acetonitrile are generally suitable alternatives.

Logical Relationship of Side Reactions:

Caption: Common side reaction pathways in triflation reactions.

Section 2: Frequently Asked Questions (FAQs)

Q1: My reaction mixture turned dark immediately after adding Bis(trifluoromethylsulfonyl)methane. What does this indicate?

A1: A rapid color change to dark brown or black often suggests decomposition of the reagent or starting material. This can be caused by the presence of impurities, moisture, or running the reaction at too high a temperature. It is advisable to stop the reaction, re-purify the starting materials and solvents, and restart the experiment under strictly anhydrous and controlled temperature conditions.

Q2: How can I confirm the formation of my desired triflate product and identify byproducts?

A2:

• Thin Layer Chromatography (TLC): Monitor the reaction progress. The triflate product should have a different Rf value than the starting alcohol. Staining with potassium permanganate can be useful as alcohols are often sensitive while triflates may not be.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for structural confirmation. The formation of a triflate will cause a characteristic downfield shift of the signals corresponding to the adjacent protons and carbons. ¹⁹F NMR can be used to detect the presence of the -CF₃ group. Spectroscopic identification of byproducts can help in diagnosing the side reactions.[1]

• Mass Spectrometry (MS): To confirm the molecular weight of the product and any major byproducts.

Q3: What is the best way to store and handle Bis(trifluoromethylsulfonyl)methane?

A3: It is highly moisture-sensitive and should be stored in a tightly sealed container under an inert atmosphere (argon or nitrogen) in a cool, dry place. Handle it in a fume hood using dry syringes or cannulas.

Q4: Can I use a metal hydride as a base for triflation reactions?

A4: It is generally not recommended. While strong bases, they are also potent nucleophiles and reducing agents that can lead to unwanted side reactions with the triflating agent or the substrate. Non-nucleophilic amine bases like pyridine or hindered bases like 2,6-lutidine are preferred.

Q5: What is the thermal stability of Bis(trifluoromethylsulfonyl)methane and its triflate products?

A5: Bis(trifluoromethylsulfonyl)methane itself has high thermal stability. However, the resulting triflate products can be thermally labile. The stability of the triflate depends on the structure of the molecule. For instance, thermal decomposition of some triflimide-based compounds can begin with the cleavage of the carbon-sulfur bond.[9] It is generally advisable to conduct reactions at low temperatures and to handle the purified triflate products with care, avoiding excessive heat.

Section 3: Key Experimental Protocols

Protocol 1: General Procedure for the Triflation of a Primary Alcohol

• Preparation: Under an inert atmosphere of argon or nitrogen, dissolve the primary alcohol (1.0 eq) and pyridine (1.2 eq) in anhydrous dichloromethane (DCM).

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Addition of Reagent: Slowly add a solution of Bis(trifluoromethylsulfonyl)methane (1.1 eq) in anhydrous DCM to the stirred alcohol solution via syringe.

• Reaction: Stir the reaction mixture at -78 °C for 30 minutes, then allow it to slowly warm to 0 °C over 1 hour. Monitor the reaction progress by TLC.

• Quenching: Once the reaction is complete, quench by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Work-up: Separate the organic layer, and extract the aqueous layer with DCM. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Triflation of a Phenol

• Preparation: To a stirred solution of the phenol (1.0 eq) and triethylamine (1.5 eq) in anhydrous chloroform at 0 °C, add Bis(trifluoromethylsulfonyl)methane (1.2 eq) dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Work-up: Upon completion, dilute the reaction mixture with diethyl ether and wash successively with water, 1 M HCl, saturated aqueous sodium bicarbonate, and brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo. Purify the residue by column chromatography.

Workflow for a General Triflation Experiment:

Caption: General experimental workflow for a triflation reaction.

References

• 1. researchgate.net [researchgate.net]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Khan Academy [khanacademy.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Three-Component Friedel-Crafts Transformations: Synthesis of Alkyl and Alkenyl Trifluoromethyl Sulfides and Alkenyl Iodides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. ocf.berkeley.edu [ocf.berkeley.edu]
• 8. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 9. pubs.acs.org [pubs.acs.org]

Handling and storage precautions for Bis(trifluoromethylsulphonyl)methane

Technical Support Center: Bis(trifluoromethylsulphonyl)methane

This guide provides essential information, troubleshooting advice, and safety protocols for researchers, scientists, and drug development professionals working with Bis(trifluoromethylsulphonyl)methane (CAS: 428-76-2).

Frequently Asked Questions (FAQs)

General Information

Q1: What is Bis(trifluoromethylsulphonyl)methane and what are its common applications? Bis(trifluoromethylsulphonyl)methane, also known as BTMSM, is a versatile compound recognized for its exceptional thermal stability and reactivity.[1] It is primarily used in the synthesis of advanced materials like fluorinated polymers, as an electrolyte in lithium-ion batteries, and as a powerful electrophile in organic synthesis for creating pharmaceutical intermediates.[1] Its properties also make it valuable for enhancing the performance of lubricants and coatings in demanding environments such as the aerospace and automotive industries.[1]

Q2: What are the main physical and chemical properties of this compound? Bis(trifluoromethylsulphonyl)methane is typically an off-white to beige crystalline powder or a low-melting solid.[1][2] It is characterized by its two trifluoromethanesulfonyl groups, which contribute to its stability.[1] Key quantitative properties are summarized in the table below.

Handling and Storage

Q3: What are the primary hazards associated with Bis(trifluoromethylsulphonyl)methane? This compound is classified as an irritant.[3] It is known to cause skin irritation, serious eye irritation, and may cause respiratory irritation.[3] Safety data sheets indicate it can cause severe skin burns and eye damage.[4] It is also noted to react violently with water.[5]

Q4: What personal protective equipment (PPE) should be worn when handling this substance? When handling Bis(trifluoromethylsulphonyl)methane, it is crucial to wear appropriate PPE. This includes protective gloves, protective clothing, and tightly fitting safety goggles with side-shields.[4][5] Work should be conducted in a chemical fume hood to avoid inhaling any dust or vapors.[5][6]

Q5: What are the correct storage conditions for Bis(trifluoromethylsulphonyl)methane? The compound should be stored at room temperature under an inert nitrogen atmosphere.[2][7] Containers must be kept tightly closed in a dry, cool, and well-ventilated place.[4][5] It is incompatible with strong oxidizing agents.[5]

Q6: How should spills be handled? In case of a spill, ensure adequate ventilation and evacuate personnel to a safe area.[5][6] Avoid dust formation and do not expose the spill to water.[5] The spilled material should be swept up and shoveled into suitable containers for disposal.[5] Do not let the product enter drains.[6]

Q7: How should this chemical be disposed of? Dispose of contents and containers in accordance with approved local, regional, and national waste disposal regulations.[4][5][6] Do not mix with other waste and handle uncleaned containers as you would the product itself.[6]

Troubleshooting Guide

Q8: My compound appears discolored or clumped upon arrival. Is it still usable? Bis(trifluoromethylsulphonyl)methane is an off-white to beige crystalline powder.[1] Due to its low melting point (32-36°C) and hygroscopic nature, slight clumping may occur, especially if exposed to ambient temperature fluctuations or humidity.[2][4] If significant discoloration (e.g., dark brown) is observed, it may indicate degradation. It is recommended to verify purity via a suitable analytical method (e.g., HPLC) before use if degradation is suspected.[1]

Q9: My reaction is sluggish or failing. Could the reagent be the problem? If the reaction is not proceeding as expected, consider the following:

• Moisture Contamination: The compound reacts violently with water, and even trace amounts of moisture can affect its reactivity.[5] Ensure all glassware is oven-dried and reactions are run under a dry, inert atmosphere (e.g., nitrogen or argon).

• Reagent Purity: As with any reagent, purity can affect reaction outcomes. If the compound is old or has been stored improperly, its purity may be compromised.

• Solvent Choice: Ensure the solvent is anhydrous and appropriate for the reaction chemistry.

Q10: The compound is solid at room temperature. What is the best way to dispense it? Given its low melting point (32-36°C), the compound may be a solid or partially melted solid at room temperature.[8] Handling should be done in a glovebox or under a stream of inert gas to prevent moisture absorption.[2] If solid, it can be weighed and transferred quickly. Avoid heating to melt unless the experimental protocol specifically requires it, as this could increase the risk of exposure to vapors.

Data and Protocols

Physical and Chemical Properties

Property	Value	Source(s)
Molecular Formula	C₃H₂F₆O₄S₂	[1][2][8]
Molecular Weight	280.17 g/mol	[1][3][9]
CAS Number	428-76-2	[8][9]
Appearance	Off-white to beige crystalline powder/low melting solid	[1][2]
Melting Point	32 - 36 °C	[1][2][8]
Boiling Point	191 °C (at 745 Torr)	[2][9]
Storage Temperature	Room Temperature, under nitrogen	[1][2]

General Experimental Protocol: Safe Handling and Use in a Reaction

This protocol outlines a generalized workflow for safely handling Bis(trifluoromethylsulphonyl)methane and adding it to a reaction mixture.

1. Preparation and Precaution:

• Thoroughly review the Safety Data Sheet (SDS).[4][5]
• Ensure all necessary PPE (lab coat, gloves, safety goggles) is worn.[4]
• Prepare a reaction vessel that has been oven- or flame-dried to remove all moisture.
• Set up the reaction apparatus in a chemical fume hood to run under an inert atmosphere (Nitrogen or Argon).[5]

2. Dispensing the Reagent:

• Transfer the required amount of Bis(trifluoromethylsulphonyl)methane from its storage container to a tared weighing vessel inside a glovebox or under a positive flow of inert gas to minimize exposure to air and moisture.[2]
• Note its appearance to ensure it has not degraded.

3. Addition to the Reaction:

• Dissolve the weighed reagent in a suitable anhydrous solvent, if required by the specific experimental procedure.
• Add the reagent (either as a solid or in solution) to the main reaction vessel via a powder funnel or syringe, maintaining the inert atmosphere throughout the process.

4. Post-Reaction and Cleanup:

• Quench the reaction carefully according to the specific protocol.
• Clean all glassware thoroughly.
• Dispose of all chemical waste, including contaminated consumables, in properly labeled hazardous waste containers according to institutional guidelines.[6]

Visual Workflow

Caption: Workflow for the safe handling of Bis(trifluoromethylsulphonyl)methane.

References

• 1. chemimpex.com [chemimpex.com]
• 2. 428-76-2 CAS MSDS (bis(trifluoromethylsulphonyl)methane) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 3. Bis(trifluoromethylsulphonyl)methane | C3H2F6O4S2 | CID 67931 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. echemi.com [echemi.com]
• 5. fishersci.com [fishersci.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. goldbio.com [goldbio.com]
• 8. Bis(trifluoromethanesulfonyl)methane 97 428-76-2 [sigmaaldrich.com]
• 9. bis(trifluoromethylsulphonyl)methane CAS#: 428-76-2 [m.chemicalbook.com]

Technical Support Center: Troubleshooting Catalyst Deactivation Associated with Bis(trifluoromethylsulphonyl)methane

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance for researchers encountering catalyst deactivation when using Bis(trifluoromethylsulphonyl)methane, also known as triflic acid methane, in their experiments. Given that Bis(trifluoromethylsulphonyl)methane is a strong Brønsted acid containing both sulfur and fluorine, catalyst deactivation can occur through several mechanisms. This guide offers a question-and-answer format to directly address potential issues.

Frequently Asked Questions (FAQs)

Q1: My catalyst activity has significantly decreased after introducing Bis(trifluoromethylsulphonyl)methane to my reaction. What are the potential causes?

A1: The decrease in catalytic activity is likely due to one or a combination of the following deactivation mechanisms stemming from the chemical nature of Bis(trifluoromethylsulphonyl)methane:

• Sulfur Poisoning: The sulfur atoms in the trifluoromethylsulfonyl groups can strongly and often irreversibly bind to active metal sites on the catalyst surface, blocking them from participating in the catalytic cycle.[1]

• Acid Poisoning: As a strong acid, Bis(trifluoromethylsulphonyl)methane can alter the acid-base properties of the catalyst support. This can lead to the neutralization of basic sites or changes in the electronic properties of the active phase, thereby reducing catalytic activity. For acid-catalyzed reactions, an excess of this strong acid can also inhibit the reaction.

• Fluoride Poisoning: Under certain reaction conditions, the trifluoromethyl groups may decompose, releasing fluoride species. These species can react with the catalyst support (e.g., silica, alumina), leading to the formation of inactive metal fluorides or altering the support's structure and surface area.

Q2: How can I determine the specific cause of my catalyst's deactivation?

A2: A systematic approach involving catalyst characterization techniques is recommended to identify the root cause of deactivation:

• Temperature-Programmed Desorption (TPD): This technique is highly effective for identifying sulfur poisoning. By heating the deactivated catalyst in an inert gas flow and analyzing the desorbed gases with a mass spectrometer, you can detect the presence and quantity of sulfur compounds.[2][3]

• Surface Acidity Measurement: Techniques such as ammonia or pyridine TPD can be used to probe the acidity of your catalyst before and after the reaction.[4] A significant change in the TPD profile will indicate that the catalyst's acid sites have been affected. Titration methods with indicators can also provide a quantitative measure of surface acidity.[5][6]

• X-ray Photoelectron Spectroscopy (XPS): XPS can provide information about the elemental composition and chemical state of the catalyst surface. It can detect the presence of sulfur and fluorine and determine if they are chemically bound to the active metal or support.

• Brunauer-Emmett-Teller (BET) Surface Area Analysis: A decrease in the catalyst's surface area can indicate structural changes or pore blocking, potentially caused by fluoride attack on the support or fouling.

Q3: Are there any regeneration methods to restore the activity of my deactivated catalyst?

A3: Yes, regeneration is often possible, but the appropriate method depends on the deactivation mechanism:

• For Sulfur Poisoning:

  • Oxidative Treatment: Heating the catalyst in a controlled flow of a dilute oxygen/inert gas mixture can oxidize and remove sulfur species as sulfur dioxide (SO₂). Temperatures for this process typically range from 400°C to 550°C.

  • Reductive Treatment: For some catalysts, treatment with a reducing gas like hydrogen at elevated temperatures can desorb sulfur compounds.

• For Acid Poisoning:

  • Washing: If the deactivation is due to the adsorption of excess acid, washing the catalyst with an appropriate solvent might be effective. However, care must be taken not to leach active components.

  • Thermal Treatment: A high-temperature treatment in an inert atmosphere can sometimes restore the catalyst's original surface properties.

• For Fluoride Poisoning:

  • Regeneration from fluoride poisoning is generally more challenging and often irreversible. In some cases, a carefully controlled treatment with water vapor at high temperatures might help to hydrolyze and remove some fluoride species.

Troubleshooting Guide

Symptom	Potential Cause	Recommended Action
Gradual loss of activity over time.	Sulfur poisoning, slow coke formation.	1. Perform Temperature-Programmed Desorption (TPD) with a mass spectrometer to detect sulfur compounds. 2. If sulfur is present, attempt oxidative regeneration. 3. Analyze for carbon deposition using TGA or TPO.
Sharp, immediate drop in activity.	Strong acid poisoning, rapid fouling.	1. Measure the surface acidity of the fresh and used catalyst. 2. Attempt a mild thermal treatment in an inert atmosphere. 3. Wash a small sample of the catalyst with a non-reactive solvent.
Change in product selectivity.	Alteration of active sites by sulfur or fluoride, changes in surface acidity.	1. Use XPS to analyze the chemical state of the active metal. 2. Characterize the acid/base properties of the catalyst surface.
Physical changes to the catalyst (e.g., color change, crumbling).	Severe coking, structural collapse of the support due to fluoride attack.	1. Visually inspect the catalyst. 2. Analyze the surface area and pore size distribution (BET). 3. Consider catalyst replacement if structural damage is significant.

Quantitative Data Summary

The following tables provide a summary of typical quantitative data related to catalyst deactivation and regeneration. Note that these are general values, and optimal conditions will vary depending on the specific catalyst and reaction.

Table 1: Typical Conditions for Catalyst Deactivation by Sulfur

Poisoning Agent	Typical Concentration	Effect on Activity
H₂S in feed	5 - 10 ppm	Faster deactivation at lower temperatures (e.g., 700°C).[1]
SO₂ in feed	100 ppm	Significant deactivation, with light-off temperatures increasing by 50-100°C.[7]

Table 2: Regeneration Conditions for Sulfur-Poisoned Catalysts

Regeneration Method	Temperature Range (°C)	Atmosphere	Typical Recovery
Oxidative Treatment	400 - 550	Dilute O₂ in N₂	Almost full activity recovery is possible.[7]
Reductive Treatment	500 - 550	Rich burn (e.g., with CO, H₂)	Complete regeneration has been observed.[8]
High-Temperature Sulfur-Free	800 - 900	Inert (N₂)	Activity can be regenerated.[9]

Table 3: Impact of Acid Treatment on Catalyst Regeneration

Acid Used for Poisoning/Regeneration	Effect on Catalyst	Activity Recovery
Formic Acid (for As-poisoning)	Removes poison, restores surface acidity.	98.3% of fresh catalyst activity.[10][11][12]
Acetic Acid (for Pb, As, alkali poisoning)	Removes poisons with minimal loss of active components.	High denitrification efficiency observed.[13]
Sulfuric Acid (for Pb, As, alkali poisoning)	Effective at removing poisons but can also leach active components.	Can lead to a reduction in active components like V₂O₅.[13]

Experimental Protocols

Protocol 1: Standard Catalyst Performance Test

Objective: To evaluate the activity and selectivity of a catalyst before and after potential deactivation.

Apparatus:

• Fixed-bed reactor system with temperature and pressure control.

• Mass flow controllers for precise gas delivery.

• Online gas chromatograph (GC) or mass spectrometer (MS) for product analysis.[14]

Procedure:

• Catalyst Loading: Load a known amount of the catalyst into the reactor.

• Pre-treatment: Pretreat the catalyst under appropriate conditions (e.g., reduction in H₂ or calcination in air) to ensure a clean and active surface.

• Reaction Conditions: Introduce the reactant feed stream at the desired temperature, pressure, and flow rate.

• Data Collection: Monitor the reactor effluent using the online analyzer to determine the conversion of reactants and the selectivity to products.[15]

• Steady-State: Ensure the reaction reaches a steady state before recording data.

• Post-Reaction Analysis: After the experiment, the used catalyst can be carefully removed for characterization.

Protocol 2: Temperature-Programmed Desorption (TPD) for Sulfur Analysis

Objective: To identify and quantify the amount of sulfur adsorbed on a catalyst surface.

Apparatus:

• TPD system equipped with a furnace for linear temperature programming.

• Mass spectrometer or thermal conductivity detector (TCD) for analyzing desorbed gases.

• Gas handling system for inert carrier gas and adsorbate gas.[2][16]

Procedure:

• Sample Preparation: Place a known weight of the deactivated catalyst in the TPD sample holder.

• Pre-treatment: Heat the sample in an inert gas flow to a specific temperature to remove any physisorbed species.

• Adsorption (if not already poisoned): Expose the catalyst to a gas stream containing a known concentration of a sulfur compound (e.g., H₂S) at a specific temperature.

• Purging: Purge the system with an inert gas to remove any gas-phase or weakly adsorbed sulfur species.

• Temperature Programming: Heat the sample at a linear rate (e.g., 10°C/min) in a constant flow of inert gas.[2]

• Data Acquisition: Continuously monitor the desorbed gases using the detector. The resulting TPD profile will show peaks corresponding to the desorption of different sulfur species at specific temperatures.

Protocol 3: Measurement of Catalyst Surface Acidity via Ammonia TPD

Objective: To determine the number and strength of acid sites on a catalyst surface.

Apparatus:

• Same as for TPD for sulfur analysis, but with an ammonia gas source.

Procedure:

• Sample Preparation and Pre-treatment: As described in the TPD protocol.

• Ammonia Adsorption: Expose the catalyst to a flow of ammonia gas at a suitable temperature (e.g., 100°C) to saturate the acid sites.

• Purging: Purge with an inert gas at the adsorption temperature to remove physisorbed ammonia.

• Temperature Programming: Heat the sample at a linear rate while monitoring the desorption of ammonia with the detector.

• Data Analysis: The TPD profile will show desorption peaks at different temperatures, corresponding to acid sites of varying strengths. The area under the peaks can be quantified to determine the total number of acid sites.[4]

Visualizations

Caption: Troubleshooting workflow for catalyst deactivation.

Caption: Potential deactivation pathways for catalysts.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Notes - TEMPERATURE-PROGRAMMED DESORPTION OF ADSORBED SPECIES FROM CATALYST SURFACES | Altamira Instruments [altamirainstruments.com]
• 3. What is Temperature Programmed Desorption (TPD)? [hidenanalytical.com]
• 4. altamirainstruments.com [altamirainstruments.com]
• 5. abis-files.deu.edu.tr [abis-files.deu.edu.tr]
• 6. scialert.net [scialert.net]
• 7. dcl-inc.com [dcl-inc.com]
• 8. publikationen.bibliothek.kit.edu [publikationen.bibliothek.kit.edu]
• 9. mdpi.com [mdpi.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Formic Acid-Mediated Regeneration Strategy for As-Poisoned V2O5-WO3/TiO2 Catalysts with Lossless Catalytic Activity and Simultaneous As Recycling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]
• 14. ledouxandcompany.com [ledouxandcompany.com]
• 15. idc-online.com [idc-online.com]
• 16. zeta-pa.de [zeta-pa.de]

Preventing hydrolysis of Bis(trifluoromethylsulphonyl)methane in reactions

Welcome to the technical support center for Bis(trifluoromethylsulphonyl)methane. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing the hydrolysis of this reagent during chemical reactions.

Frequently Asked Questions (FAQs)

Q1: What is Bis(trifluoromethylsulphonyl)methane and why is it sensitive to hydrolysis?

Bis(trifluoromethylsulphonyl)methane, also known as ditriflylmethane, is a carbon acid with the chemical formula CH₂(SO₂CF₃)₂. Its high acidity and reactivity stem from the two strongly electron-withdrawing trifluoromethylsulfonyl groups. These groups make the central carbon atom highly electrophilic and susceptible to nucleophilic attack by water, leading to hydrolysis. The presence of even trace amounts of moisture can lead to the decomposition of the reagent, affecting reaction yields and purity.

Q2: What are the primary products of Bis(trifluoromethylsulphonyl)methane hydrolysis?

The hydrolysis of Bis(trifluoromethylsulphonyl)methane is expected to proceed via nucleophilic attack of water on the sulfur atoms of the sulfonyl groups. This would lead to the cleavage of the C-S bonds, ultimately forming trifluoromethanesulfonic acid and other decomposition products. The exact mechanism and product distribution can be influenced by the reaction conditions, such as pH and temperature.

Q3: How can I visually identify if my Bis(trifluoromethylsulphonyl)methane has hydrolyzed?

Bis(trifluoromethylsulphonyl)methane is typically a white to off-white crystalline solid. While there might not be a distinct color change upon partial hydrolysis, any significant deviation from its expected appearance, such as clumping, discoloration, or the presence of an oily substance, could indicate decomposition. However, analytical methods are necessary for definitive confirmation.

Q4: Under what conditions is the hydrolysis of Bis(trifluoromethylsulphonyl)methane accelerated?

Hydrolysis is generally accelerated by:

• Presence of water: Even atmospheric moisture can be sufficient to initiate hydrolysis.

• Elevated temperatures: Higher temperatures increase the rate of chemical reactions, including hydrolysis.

• Basic conditions: The presence of bases can deprotonate water, forming hydroxide ions, which are stronger nucleophiles and can accelerate the decomposition.

• Acidic conditions: Acid catalysis can also promote hydrolysis by protonating the sulfonyl oxygen atoms, making the sulfur atom more electrophilic.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Low or no product yield in a reaction using Bis(trifluoromethylsulphonyl)methane.	Hydrolysis of the reagent before or during the reaction.	1. Verify Reagent Quality: Before use, ensure the reagent is a free-flowing powder. If clumping is observed, it may have been exposed to moisture. 2. Implement Strict Anhydrous Techniques: Use oven-dried or flame-dried glassware, anhydrous solvents, and conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) using a Schlenk line or in a glovebox.[1][2][3][4][5][6][7][8][9][10][11][12][13] 3. Monitor the Reaction: Use in-situ analytical techniques like FTIR to monitor the consumption of the reagent and formation of the product in real-time.
Inconsistent reaction outcomes.	Variable moisture content in reagents or solvents.	1. Standardize Solvent Drying: Use a consistent and validated method for drying solvents, such as passing through activated alumina columns or distillation from an appropriate drying agent.[14][15][16][17] 2. Handle Reagent in a Controlled Environment: Weigh and dispense Bis(trifluoromethylsulphonyl)methane inside a glovebox to minimize exposure to atmospheric moisture.[18][19][20]
Formation of unexpected byproducts.	Decomposition of Bis(trifluoromethylsulphonyl)methane leading to side reactions.	1. Analyze Byproducts: Use techniques like LC-MS or GC-MS to identify the byproducts. The presence of trifluoromethanesulfonic acid or its derivatives can indicate hydrolysis. 2. Optimize Reaction Conditions: Consider running the reaction at a lower temperature to minimize the rate of hydrolysis.
Difficulty in purifying the final product.	Contamination with hydrolysis byproducts.	1. Aqueous Workup Considerations: If an aqueous workup is necessary, perform it quickly at low temperatures. Consider using a saturated brine solution to reduce the solubility of organic compounds in the aqueous layer.[21][17] 2. Alternative Purification: Explore non-aqueous workup procedures or purification techniques like flash chromatography on silica gel deactivated with a non-protic solvent.

Experimental Protocols

General Protocol for Handling Bis(trifluoromethylsulphonyl)methane under Anhydrous Conditions

This protocol outlines the essential steps for handling Bis(trifluoromethylsulphonyl)methane to prevent hydrolysis.

Materials:

• Bis(trifluoromethylsulphonyl)methane

• Oven-dried or flame-dried Schlenk flask with a magnetic stir bar

• Anhydrous solvent (e.g., dichloromethane, acetonitrile, THF)

• Inert gas (Nitrogen or Argon) supply connected to a Schlenk line

• Glovebox (recommended for weighing and dispensing)

• Septa, syringes, and needles (oven-dried)

Procedure:

• Glassware Preparation: Ensure all glassware is thoroughly dried in an oven (e.g., at 120 °C for at least 4 hours) or by flame-drying under vacuum.[1][3][12][22][23] Allow the glassware to cool to room temperature under a stream of inert gas.

• Inert Atmosphere: Assemble the reaction apparatus and connect it to a Schlenk line. Evacuate the apparatus and backfill with inert gas at least three times to remove any residual air and moisture.[3][5][7]

• Reagent Transfer (in a glovebox): a. Transfer the required amount of Bis(trifluoromethylsulphonyl)methane into an oven-dried vial inside a glovebox. b. Seal the vial before removing it from the glovebox.

• Reagent Transfer (using a Schlenk line): a. If a glovebox is not available, quickly weigh the reagent and add it to the reaction flask under a positive flow of inert gas. b. Immediately seal the flask and purge with inert gas.

• Solvent Addition: Add the required volume of anhydrous solvent to the reaction flask via a syringe.

• Reaction Execution: Proceed with the reaction, maintaining a positive pressure of inert gas throughout. Use a bubbler to monitor the gas flow.[1][4]

• Reaction Quenching and Workup: If an aqueous workup is unavoidable, quench the reaction by adding it to a cold, saturated aqueous solution. Extract the product quickly with an organic solvent. Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filter, and concentrate under reduced pressure.

Analytical Methods for Detecting Hydrolysis

1. Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: The appearance of new signals or a change in the integration of the methylene proton signal of Bis(trifluoromethylsulphonyl)methane can indicate decomposition.

• ¹⁹F NMR: This is a highly sensitive technique for monitoring the integrity of fluorinated compounds. The appearance of a signal corresponding to the trifluoromethyl group of trifluoromethanesulfonic acid would be a clear indicator of hydrolysis. Quantitative ¹⁹F NMR can be used to determine the extent of decomposition.

2. Fourier-Transform Infrared (FTIR) Spectroscopy:

• In-situ FTIR can be used to monitor the reaction in real-time. The disappearance of characteristic peaks of Bis(trifluoromethylsulphonyl)methane and the appearance of new peaks corresponding to hydrolysis products can be tracked. The S=O stretching vibrations in sulfonyl compounds typically appear in the region of 1350-1300 cm⁻¹ and 1160-1120 cm⁻¹. Changes in this region can signify hydrolysis.

3. Mass Spectrometry (MS):

• LC-MS or GC-MS can be used to analyze the reaction mixture for the presence of hydrolysis products. The detection of the mass corresponding to trifluoromethanesulfonic acid or other expected fragments would confirm hydrolysis.

Visualizations

Caption: Workflow for preventing hydrolysis of Bis(trifluoromethylsulphonyl)methane.

Caption: Troubleshooting logic for reactions involving Bis(trifluoromethylsulphonyl)methane.

References

• 1. In situ Fourier transform infrared spectroscopy as an efficient tool for determination of reaction kinetics - Analyst (RSC Publishing) [pubs.rsc.org]
• 2. mt.com [mt.com]
• 3. old.iupac.org [old.iupac.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Kinetics and mechanism of hydrolysis of aromatic sulfonyl chlorides in aqueous sulfuric acid solutions (Journal Article) | OSTI.GOV [osti.gov]
• 8. Quantitative NMR [imserc.northwestern.edu]
• 9. mt.com [mt.com]
• 10. New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 11. Quantitative 1H NMR: Development and Potential of an Analytical Method – an Update - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Profiling sulfonate ester stability: identification of complementary protecting groups for sulfonates - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. pubs.acs.org [pubs.acs.org]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Reaction Dynamics - FTIR - Polymers - Advancing Materials [thermofisher.com]
• 17. researchgate.net [researchgate.net]
• 18. Sulfonyl Protective Groups | Chem-Station Int. Ed. [en.chem-station.com]
• 19. Quantitative NMR methods for reaction and process monitoring [kluedo.ub.rptu.de]
• 20. 19F Nuclear Magnetic Resonance as a Tool To Investigate Microbial Degradation of Fluorophenols to Fluorocatechols and Fluoromuconates - PMC [pmc.ncbi.nlm.nih.gov]
• 21. pubs.rsc.org [pubs.rsc.org]
• 22. researchgate.net [researchgate.net]
• 23. pubs.acs.org [pubs.acs.org]

Technical Support Center: Scaling Up Reactions with Bis(trifluoromethylsulfonyl)methane

Welcome to the Technical Support Center for scaling up reactions involving Bis(trifluoromethylsulfonyl)methane. This resource is tailored for researchers, scientists, and drug development professionals to navigate the complexities of transitioning laboratory-scale procedures to pilot plant and industrial production. Here, you will find comprehensive troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data summaries to ensure the safe, efficient, and successful scale-up of your chemical processes.

Frequently Asked Questions (FAQs)

Q1: What are the primary safety concerns when handling large quantities of Bis(trifluoromethylsulfonyl)methane?

A1: Bis(trifluoromethylsulfonyl)methane is a strong Brønsted acid and requires careful handling, especially at scale. Key safety concerns include:

• Corrosivity: It is corrosive to skin and eyes.[1] Appropriate personal protective equipment (PPE), including acid-resistant gloves, splash goggles, and a face shield, is mandatory.

• Inhalation: It can cause respiratory irritation.[1] All handling of large quantities should be performed in a well-ventilated area or a fume hood.

• Exothermic Reactions: Reactions involving Bis(trifluoromethylsulfonyl)methane can be highly exothermic. Proper temperature control and monitoring are crucial to prevent thermal runaways.

• Moisture Sensitivity: Although not explicitly stated for the methane derivative, related sulfonyl compounds can be moisture-sensitive. Accidental contact with water could lead to the release of corrosive fumes.

Q2: What type of reactor materials are compatible with Bis(trifluoromethylsulfonyl)methane?

A2: Given its acidic nature, careful selection of reactor materials is critical to prevent corrosion and contamination.

• Recommended Materials: Glass-lined steel reactors are a common choice for large-scale acidic reactions. High-alloy stainless steels (e.g., Hastelloy) and fluoropolymer-lined vessels (e.g., PFA, PTFE) also offer excellent resistance.

• Materials to Avoid: Standard stainless steel, aluminum, and other reactive metals should be avoided as they are susceptible to corrosion by strong acids.

Q3: How can I effectively control the temperature of a large-scale reaction involving Bis(trifluoromethylsulfonyl)methane?

A3: Effective temperature control is paramount for safety and product quality.

• Heat Transfer: The surface-area-to-volume ratio decreases significantly upon scale-up, making heat dissipation more challenging.[2] Ensure your reactor has an adequate heat exchange capacity.

• Controlled Addition: Slow, controlled addition of reagents is a standard method to manage exotherms.[2] The addition rate should be tied to the real-time temperature monitoring of the reaction.

• Reaction Calorimetry: Performing reaction calorimetry studies at the lab scale can provide critical data on the heat of reaction, allowing for accurate modeling of the thermal profile at a larger scale.[3][4][5]

Q4: What are the common challenges related to mixing and mass transfer when scaling up these reactions?

A4: Achieving efficient mixing is crucial for consistent reaction outcomes.

• Viscosity: Reaction mixtures involving sulfonyl compounds can become viscous, impeding efficient mixing. The choice of impeller and agitation speed should be carefully considered to ensure homogeneity.

• Mass Transfer Limitations: In heterogeneous reactions, the rate may become limited by the transfer of reactants between phases rather than the intrinsic reaction kinetics.[6] Computational Fluid Dynamics (CFD) can be a useful tool to model and optimize mixing in the reactor.[7][8][9][10][11]

Troubleshooting Guide

This guide addresses specific issues that may arise during the scale-up of reactions with Bis(trifluoromethylsulfonyl)methane.

Problem	Potential Cause	Suggested Solution
Low or Inconsistent Yield	- Inefficient mixing leading to localized "hot spots" or areas of low reagent concentration. - Poor temperature control, causing side reactions or decomposition. - Mass transfer limitations in multiphase reactions.	- Optimize agitator design and speed. Consider using baffles to improve mixing. - Implement a robust temperature control system with multiple probes. - Increase agitation or consider a different reactor design to improve interfacial contact.
Formation of Unwanted Byproducts	- "Hot spots" from poor heat dissipation leading to thermal decomposition or side reactions. - Extended reaction times at elevated temperatures. - Presence of impurities in starting materials or solvents.	- Improve heat removal through a more efficient cooling system or slower reagent addition. - Optimize reaction time and temperature based on kinetic studies. - Ensure high purity of all reagents and solvents before use.
Difficult Product Purification	- Presence of highly polar byproducts or residual catalyst. - Formation of emulsions during work-up. - Product degradation during purification.	- Develop a robust purification strategy at the lab scale, considering techniques like crystallization, extraction, and chromatography. - Screen different solvent systems for extraction to avoid emulsion formation. - Minimize exposure of the product to high temperatures or harsh pH conditions during purification.
Thermal Runaway	- Rate of heat generation exceeds the rate of heat removal.[2] - Accumulation of unreacted starting material followed by a sudden, rapid reaction.[12] - Failure of the cooling system.	- Immediate Action: Stop reagent addition and apply maximum cooling. - Prevention: Use reaction calorimetry to understand the reaction exotherm and design an appropriate cooling strategy.[3][4][5] Ensure a slow, controlled addition of reagents.[2] Have an emergency quenching plan in place.

Experimental Protocols

While specific industrial-scale protocols are proprietary, the following outlines a general methodology for scaling up a reaction using Bis(trifluoromethylsulfonyl)methane as a catalyst, based on common laboratory procedures and scale-up principles.

Gram-Scale Synthesis of a Trifluoromethylated Compound (Illustrative Example)

This protocol is a generalized procedure and should be adapted and optimized for the specific reaction.

• Reactor Setup:

  • A 1 L, jacketed glass reactor equipped with an overhead stirrer (with a pitched-blade turbine impeller), a thermocouple, a condenser, and an addition funnel is assembled.

  • The reactor is thoroughly dried and purged with an inert gas (e.g., nitrogen or argon).

• Reagent Charging:

  • The starting material (e.g., an aldehyde or ketone, 1.0 equivalent) is dissolved in an appropriate anhydrous solvent (e.g., dichloromethane or toluene) and charged to the reactor.

  • Bis(trifluoromethylsulfonyl)methane (0.05 - 0.1 equivalents) is carefully added to the reactor.

• Reaction Execution:

  • The reaction mixture is cooled to the desired temperature (e.g., 0 °C) using a circulating chiller connected to the reactor jacket.

  • The second reagent (e.g., a trifluoromethylating agent, 1.2 equivalents), dissolved in the same anhydrous solvent, is added dropwise from the addition funnel over a period of 1-2 hours.

  • The internal temperature is carefully monitored throughout the addition. The addition rate should be adjusted to maintain the temperature within a narrow range (e.g., ± 2 °C).

• Reaction Monitoring and Work-up:

  • The reaction progress is monitored by a suitable analytical technique (e.g., TLC, GC, or HPLC).

  • Upon completion, the reaction is quenched by the slow addition of a suitable quenching agent (e.g., a saturated aqueous solution of sodium bicarbonate). Caution: Quenching can be exothermic.

  • The layers are separated, and the aqueous layer is extracted with the reaction solvent.

  • The combined organic layers are washed with brine, dried over anhydrous sodium sulfate or magnesium sulfate, filtered, and concentrated under reduced pressure.

• Purification:

  • The crude product is purified by an appropriate method, such as flash column chromatography or recrystallization.

Data Presentation

Table 1: Physical and Safety Data for Bis(trifluoromethylsulfonyl)methane

Property	Value	Reference
Molecular Formula	C₃H₂F₆O₄S₂	[1]
Molecular Weight	280.17 g/mol	[1]
Appearance	Solid	[1]
Melting Point	32-36 °C	[1]
Hazard Statements	H315, H319, H335	[1]
Precautionary Statements	P261, P264, P271, P280, P302+P352, P305+P351+P338	[1]

Table 2: Typical Reaction Parameters for Trifluoromethylation Reactions (Illustrative)

Parameter	Laboratory Scale (1 mmol)	Pilot Scale (1 mol)
Solvent Volume	5-10 mL	0.5-1 L
Reagent Addition Time	5-10 minutes	1-2 hours
Stirring Speed	300-500 rpm (magnetic stirrer)	100-300 rpm (overhead stirrer)
Temperature Control	Ice bath	Jacketed reactor with chiller
Typical Yield	85-95%	80-90%

Note: These are generalized values and will vary significantly depending on the specific reaction.

Mandatory Visualizations

Caption: A generalized experimental workflow for scaling up reactions.

Caption: A logical diagram for troubleshooting common scale-up issues.

References

• 1. A protocol for the gram-scale synthesis of polyfluoroaryl sulfides via an SNAr step - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Scale up heat transfer based on reaction calorimetry (Journal Article) | OSTI.GOV [osti.gov]
• 4. researchgate.net [researchgate.net]
• 5. mt.com [mt.com]
• 6. kmt.vander-lingen.nl [kmt.vander-lingen.nl]
• 7. scispace.com [scispace.com]
• 8. aidic.it [aidic.it]
• 9. biomedres.us [biomedres.us]
• 10. mdpi.com [mdpi.com]
• 11. youtube.com [youtube.com]
• 12. benchchem.com [benchchem.com]

Technical Support Center: Purification of Bis(trifluoromethylsulfonyl)methane

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Bis(trifluoromethylsulfonyl)methane.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in a Bis(trifluoromethylsulfonyl)methane synthesis?

Common impurities can arise from starting materials, side reactions, and subsequent workup procedures. These may include:

• Trifluoromethanesulfonic acid (TfOH): Often a starting material or a byproduct of reactions involving triflic anhydride.[1] It can be difficult to remove due to its high boiling point and acidity.

• Unreacted starting materials: Depending on the synthetic route, this could include triflic anhydride, sodium trifluoromethanesulfinate, or other reagents.[2]

• Salts: Inorganic salts such as sodium chloride or potassium phosphate may be present from the reaction or workup steps.[3]

• Solvent residues: Residual solvents used in the reaction or purification steps.

• Water: Bis(trifluoromethylsulfonyl)methane is hygroscopic and can absorb moisture from the atmosphere.

Q2: My final product is a viscous oil or off-white solid instead of a crystalline solid. What could be the issue?

This often indicates the presence of impurities that are inhibiting crystallization.

• Residual Triflic Acid: Triflic acid is a viscous liquid and can prevent the solidification of the product.

• Excess Solvent: Incomplete removal of the reaction or extraction solvent can result in an oily product.

• Presence of Water: The compound can form a hydrate, which may have a lower melting point or exist as an oil.

Q3: How can I remove triflic acid from my Bis(trifluoromethylsulfonyl)methane product?

Several methods can be employed to remove triflic acid:

• Azeotropic Distillation: Distilling with a non-polar solvent like toluene can help remove residual triflic acid.

• Vacuum Distillation: If the product is thermally stable, distillation under reduced pressure can separate it from the less volatile triflic acid.

• Column Chromatography: Using a silica gel column with an appropriate solvent system can effectively separate the more polar triflic acid from the desired product.

• Neutralization and Extraction: Carefully neutralizing the crude product with a weak base (e.g., sodium bicarbonate solution) and extracting the Bis(trifluoromethylsulfonyl)methane into an organic solvent. This should be done cautiously to avoid hydrolysis of the product.

Q4: What is a suitable method for purifying crude Bis(trifluoromethylsulfonyl)methane?

The choice of purification method depends on the nature and quantity of the impurities.

• Recrystallization: This is an effective method for removing small amounts of impurities if a suitable solvent is found.

• Column Chromatography: This is a versatile technique for separating a wider range of impurities, especially those with different polarities.

• Distillation: Fractional distillation under reduced pressure can be used if the impurities have significantly different boiling points from the product.

Troubleshooting Guides

Recrystallization

Problem: The compound does not crystallize from the solution upon cooling. Possible Causes & Solutions:

Possible Cause	Solution
Solution is not saturated.	Evaporate some of the solvent to increase the concentration of the product.
Supersaturation.	Scratch the inside of the flask with a glass rod to induce crystal nucleation. Add a seed crystal of pure Bis(trifluoromethylsulfonyl)methane.
Inappropriate solvent.	The compound may be too soluble in the chosen solvent even at low temperatures. Try a different solvent or a solvent mixture.

| Presence of oily impurities. | Attempt to purify the crude product by column chromatography first to remove oils that inhibit crystallization. |

Problem: The recrystallized product is still impure. Possible Causes & Solutions:

Possible Cause	Solution
Inefficient removal of mother liquor.	Ensure the crystals are thoroughly washed with a small amount of cold, fresh solvent during filtration.
Crystallization occurred too quickly.	Allow the solution to cool slowly to room temperature before placing it in an ice bath. Rapid cooling can trap impurities within the crystal lattice.

| Inappropriate solvent. | The impurities may have similar solubility to the product in the chosen solvent. Screen for a different recrystallization solvent. |

Column Chromatography

Problem: Poor separation of the product from impurities. Possible Causes & Solutions:

Possible Cause	Solution
Inappropriate solvent system (eluent).	The polarity of the eluent may be too high or too low. Optimize the solvent system using thin-layer chromatography (TLC) to achieve good separation between the product and impurity spots.
Column overloading.	Too much crude material was loaded onto the column. Use a larger column or reduce the amount of sample.
Column channeling.	The silica gel was not packed uniformly, leading to channels where the solvent flows faster. Repack the column carefully.

| Compound is too acidic for silica gel. | Bis(trifluoromethylsulfonyl)methane is acidic and may interact strongly with the silica gel, leading to tailing. Add a small amount of a volatile acid (e.g., 0.1% formic acid) to the eluent to improve peak shape. |

Quantitative Data

The following table summarizes purity and yield data from a patented synthesis of Bis(trifluoromethylsulfonyl)methane.[2]

Parameter	Value
Yield	93-95%
Purity	99.6-99.7%
Moisture Content	15-18 ppm
Acid Value	24-26 ppm

Experimental Protocols

Protocol 1: Purification by Recrystallization

• Solvent Selection: Test the solubility of the crude Bis(trifluoromethylsulfonyl)methane in various solvents (e.g., dichloromethane, diethyl ether, hexanes, or mixtures thereof) to find a solvent that dissolves the compound when hot but not when cold. A mixture of a more polar solvent (to dissolve the compound) and a less polar solvent (to induce precipitation) is often effective. A butanone/1,2-dichloroethane mixture has been reported for the recrystallization of a related salt.[3]

• Dissolution: Dissolve the crude product in the minimum amount of the hot recrystallization solvent.

• Hot Filtration (Optional): If there are insoluble impurities, filter the hot solution through a pre-heated funnel with fluted filter paper.

• Crystallization: Allow the filtrate to cool slowly to room temperature. Once crystals begin to form, the flask can be placed in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any adhering mother liquor.

• Drying: Dry the purified crystals under vacuum.

Protocol 2: Purification by Column Chromatography

• Stationary Phase: Use silica gel as the stationary phase.

• Eluent Selection: Determine a suitable eluent system using TLC. A mixture of a non-polar solvent (e.g., hexanes or dichloromethane) and a more polar solvent (e.g., ethyl acetate or diethyl ether) is a good starting point. For acidic compounds like Bis(trifluoromethylsulfonyl)methane, adding a small amount of a volatile acid (e.g., 0.1% formic acid) to the eluent can improve separation.

• Column Packing: Pack a glass column with a slurry of silica gel in the initial eluent.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent and load it onto the top of the silica gel bed.

• Elution: Elute the column with the chosen solvent system. The polarity of the eluent can be gradually increased (gradient elution) to elute compounds with different polarities.

• Fraction Collection: Collect fractions and monitor the elution of the product by TLC.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator to obtain the purified product.

Visualizations

References

• 1. Bis(trifluoromethylsulphonyl)methane | C3H2F6O4S2 | CID 67931 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Synthesis method of bis [(trifluoromethyl) sulfonyl] methane - Eureka | Patsnap [eureka.patsnap.com]
• 3. US5446134A - Bis(perfluorosulfonyl)methane salts, and a process for preparing same - Google Patents [patents.google.com]

Technical Support Center: Enhancing the Catalytic Activity of Bis(trifluoromethylsulfonyl)methane

Welcome to the technical support center for Bis(trifluoromethylsulfonyl)methane, a powerful Brønsted acid catalyst. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and optimize the catalytic performance of this versatile reagent.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments with Bis(trifluoromethylsulfonyl)methane.

Issue 1: Low or No Catalytic Activity

Question: My reaction is not proceeding, or the yield is significantly lower than expected. What are the potential causes and how can I address them?

Answer:

Low or no catalytic activity can stem from several factors, ranging from the quality of the catalyst and reagents to the reaction conditions. Follow these troubleshooting steps to identify and resolve the issue.

• Catalyst Quality and Handling:

  • Purity: Ensure the Bis(trifluoromethylsulfonyl)methane is of high purity. Impurities can inhibit catalytic activity.

  • Moisture Sensitivity: This catalyst is moisture-sensitive. Ensure it has been stored under anhydrous conditions and handled in an inert atmosphere (e.g., argon or nitrogen) using dry glassware.

• Reaction Conditions:

  • Solvent Choice: The polarity and coordinating ability of the solvent can significantly impact the reaction rate. Non-polar, non-coordinating solvents are often preferred. If you are using a coordinating solvent, it may be competing with the substrate for access to the catalytic site. Consider screening a range of anhydrous solvents.

  • Temperature: The reaction temperature may be too low. Incrementally increase the temperature and monitor the reaction progress. Conversely, excessively high temperatures can lead to catalyst decomposition or side reactions.

  • Catalyst Loading: The catalyst loading may be insufficient. While higher loading can increase the reaction rate, it can also lead to unwanted side reactions. It is crucial to find the optimal catalyst loading for your specific transformation.

• Reagent Purity:

  • Substrate and Reagent Impurities: Impurities in your starting materials or other reagents can poison the catalyst. Ensure all reagents are of high purity and are free from water and other reactive functional groups that could interfere with the catalyst.

Issue 2: Catalyst Deactivation and Reaction Stalling

Question: The reaction starts but stops before completion, or the catalyst appears to lose activity over time. What is causing this and can the catalyst be regenerated?

Answer:

Catalyst deactivation is a common issue and can be caused by the accumulation of byproducts, impurities, or thermal degradation.

• Causes of Deactivation:

  • Coke Formation: At elevated temperatures, organic materials can decompose and form carbonaceous deposits (coke) on the catalyst surface, blocking active sites.

  • Poisoning: As mentioned previously, impurities in the reaction mixture can act as poisons, irreversibly binding to the catalyst.

  • Byproduct Inhibition: A reaction byproduct may be inhibiting the catalyst.

• Catalyst Regeneration:

  • In some cases, the catalyst can be regenerated. A common method for acidic catalysts is to wash with an acidic solution to remove metallic and organic impurities.

Frequently Asked Questions (FAQs)

Q1: How can I ensure my Bis(trifluoromethylsulfonyl)methane is active before starting my experiment?

A1: While there isn't a standard "activation" procedure for fresh Bis(trifluoromethylsulfonyl)methane, ensuring its purity and dryness is the most critical step. If you suspect contamination, you can try dissolving it in a minimal amount of a dry, non-coordinating solvent and filtering it under inert atmosphere. However, using a high-purity catalyst from a reputable supplier and handling it with care is the best practice.

Q2: What are the ideal storage conditions for Bis(trifluoromethylsulfonyl)methane?

A2: It should be stored in a tightly sealed container, under an inert atmosphere (argon or nitrogen), and in a cool, dry place. Due to its moisture sensitivity, a desiccator or a glovebox is recommended for long-term storage.

Q3: Can I reuse the Bis(trifluoromethylsulfonyl)methane catalyst?

A3: Reuse may be possible but is highly dependent on the reaction conditions and the nature of any deactivating species. If you attempt to reuse the catalyst, it is advisable to perform a regeneration step to remove any adsorbed impurities. The success of regeneration should be verified by comparing the performance of the recycled catalyst against a fresh batch.

Q4: Are there any known incompatibilities with Bis(trifluoromethylsulfonyl)methane?

A4: Yes, it is a strong acid and will react exothermically with bases. It is also reactive towards water and protic solvents. Care should be taken to avoid contact with materials that are not compatible with strong acids.

Data Presentation

The following tables summarize quantitative data from studies on analogous acidic catalytic systems to illustrate the impact of various reaction parameters.

Table 1: Effect of Solvent on Reaction Yield in a Representative Acid-Catalyzed Reaction

Entry	Solvent	Dielectric Constant	Yield (%)
1	Dichloromethane (DCM)	9.1	85
2	1,2-Dichloroethane (DCE)	10.4	92
3	Acetonitrile	37.5	65
4	Tetrahydrofuran (THF)	7.6	40

Data is representative of a typical Brønsted acid-catalyzed reaction and serves for comparative purposes.

Table 2: Influence of Catalyst Loading on Reaction Time and Yield

Entry	Catalyst Loading (mol%)	Reaction Time (h)	Yield (%)
1	1	24	75
2	5	8	95
3	10	4	96
4	15	4	96

Data is representative and illustrates the general trend observed in many acid-catalyzed reactions.

Experimental Protocols

Protocol 1: General Procedure for a Reaction Using Bis(trifluoromethylsulfonyl)methane

• Preparation: Under an inert atmosphere (argon or nitrogen), add the substrate (1.0 mmol) and the appropriate anhydrous solvent (5 mL) to an oven-dried flask equipped with a magnetic stir bar.

• Catalyst Addition: To the stirred solution, add Bis(trifluoromethylsulfonyl)methane (0.05 mmol, 5 mol%).

• Reagent Addition: Add the second reagent (1.2 mmol) to the reaction mixture.

• Reaction Monitoring: Stir the reaction at the desired temperature and monitor its progress by an appropriate analytical technique (e.g., TLC, GC, LC-MS).

• Work-up: Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate. Extract the product with a suitable organic solvent. The organic layers are then combined, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• Purification: Purify the crude product by column chromatography or another suitable method.

Protocol 2: Regeneration of a Deactivated Acidic Catalyst

• Washing: After the reaction, if the catalyst is a solid, filter it from the reaction mixture. If it is in solution, it may need to be precipitated first. Wash the recovered catalyst with a non-coordinating organic solvent to remove residual organic compounds.

• Acid Wash: Prepare a dilute solution of a strong acid (e.g., 0.1 M HCl or H₂SO₄) in deionized water. Wash the catalyst with this solution to remove any acid-soluble impurities.

• Water Wash: Wash the catalyst thoroughly with deionized water until the washings are neutral to pH paper. This step is crucial to remove any residual acid from the previous step.

• Drying: Dry the catalyst under high vacuum at a moderate temperature to remove all traces of water.

• Storage: Store the regenerated catalyst under an inert atmosphere.

Visualizations

Caption: General experimental workflow for a reaction catalyzed by Bis(trifluoromethylsulfonyl)methane.

Caption: Troubleshooting workflow for addressing low reaction yields.

Caption: Workflow for the regeneration of a deactivated acidic catalyst.

Reference Data & Comparative Studies

Comparing the acidity of Bis(trifluoromethylsulphonyl)methane to triflic acid

In the realm of superacids, both bis(trifluoromethylsulphonyl)methane and trifluoromethanesulfonic acid (triflic acid) are formidable proton donors, widely employed in catalysis and organic synthesis. While triflic acid is a well-established benchmark for strong acidity, bis(trifluoromethylsulphonyl)methane presents a unique structural motif that significantly influences its proton-donating capability. This guide provides a detailed comparison of their acidity, supported by experimental data, to assist researchers, scientists, and drug development professionals in selecting the appropriate acid for their specific applications.

Quantitative Comparison of Acidity

The acidity of these superacids is best compared using their pKa values, with a lower pKa indicating a stronger acid. To ensure a meaningful comparison, it is crucial to consider the solvent in which these values are determined, as the pKa of an acid can vary significantly with the medium. Data for both acids in the non-aqueous solvent 1,2-dichloroethane (DCE) provides a direct comparison of their intrinsic acidities.

Compound	Chemical Formula	pKa in 1,2-dichloroethane (DCE)	pKa in Water (Aqueous)
Bis(trifluoromethylsulphonyl)methane	C₃H₂F₆O₄S₂	-11.9	Not available
Triflic Acid	CF₃SO₃H	-14.1	~ -14 to -15[1][2][3][4]

Note: The pKa values in DCE are ion pair pKa values relative to picric acid.

As the data indicates, in 1,2-dichloroethane, triflic acid is the stronger acid with a pKa of -14.1 compared to bis(trifluoromethylsulphonyl)methane's pKa of -11.9.

Structural Factors Influencing Acidity

The significant difference in acidity between these two compounds can be attributed to the electronic effects of the trifluoromethylsulfonyl ((CF₃SO₂) groups.

Diagram of Acidity Comparison

Caption: Structural and acidity comparison of Triflic Acid and Bis(trifluoromethylsulphonyl)methane.

In triflic acid, the single trifluoromethylsulfonyl group is highly effective at withdrawing electron density from the sulfonic acid group, leading to a very stable triflate anion (CF₃SO₃⁻) upon deprotonation. The stability of the conjugate base is a key determinant of acid strength.

In bis(trifluoromethylsulphonyl)methane, two trifluoromethylsulfonyl groups are attached to a central carbon atom. These two powerful electron-withdrawing groups significantly acidify the C-H bond. Upon deprotonation, the negative charge on the central carbon is delocalized over both sulfonyl groups. While this delocalization provides considerable stabilization to the resulting carbanion, it is apparently less effective at stabilizing the negative charge compared to the delocalization over the sulfonyl and oxygen atoms in the triflate anion.

Experimental Protocols for Acidity Determination

The determination of pKa values for superacids requires specialized techniques due to their extreme reactivity. Common methods include spectrophotometry and Nuclear Magnetic Resonance (NMR) spectroscopy in non-aqueous solvents.

Spectrophotometric Method

This method relies on the difference in the UV-Vis absorption spectra of the protonated and deprotonated forms of an indicator molecule.

Experimental Workflow for Spectrophotometric pKa Determination

Caption: Workflow for determining pKa using spectrophotometry.

Detailed Protocol:

• Solvent and Indicator Selection: A dry, non-basic solvent like 1,2-dichloroethane is used. The indicator must have a pKa in a similar range to the acid being measured and exhibit a clear change in its UV-Vis spectrum upon protonation.

• Solution Preparation: Stock solutions of the superacid and the indicator are prepared in the chosen solvent. A series of solutions containing a fixed concentration of the indicator and varying concentrations of the superacid are then made.

• Spectroscopic Measurement: The UV-Vis spectrum of each solution is recorded. The absorbance at the λmax of the protonated and deprotonated forms of the indicator is measured.

• Data Analysis: The ratio of the deprotonated to protonated indicator is calculated for each acid concentration. The pKa is then determined by plotting the logarithm of this ratio against a known acidity function for the solvent or through comparative measurements with acids of known pKa.

NMR Spectroscopic Method

NMR spectroscopy can be used to determine pKa by monitoring the chemical shifts of nuclei that are sensitive to the protonation state of the molecule.

Detailed Protocol:

• Sample Preparation: A series of NMR tubes are prepared with a constant concentration of an indicator molecule in a deuterated non-aqueous solvent (e.g., DCE-d₄). Varying amounts of the superacid are added to each tube.

• NMR Measurement: ¹H or ¹³C NMR spectra are acquired for each sample. The chemical shift of a nucleus on the indicator that is sensitive to protonation is recorded.

• Data Analysis: The observed chemical shift is a weighted average of the chemical shifts of the protonated and deprotonated forms of the indicator. A plot of the chemical shift versus the acid concentration is generated. This titration curve is then fitted to an appropriate equation to extract the pKa value.

Conclusion

Based on the available experimental data in 1,2-dichloroethane, triflic acid is a stronger acid than bis(trifluoromethylsulphonyl)methane . The pKa of triflic acid is approximately 2.2 units lower than that of bis(trifluoromethylsulphonyl)methane, indicating a significantly higher proton-donating ability. This difference is attributed to the greater stabilization of the triflate anion compared to the carbanion of deprotonated bis(trifluoromethylsulphonyl)methane. For applications requiring the utmost in protonating power, triflic acid remains the superior choice. However, bis(trifluoromethylsulphonyl)methane is still a very strong acid and may be preferred in specific synthetic contexts where its unique structural and reactivity profile is advantageous.

References

• 1. Acidity of strong acids (pKa) in water and organic solvents – Excellence in Analytical Chemistry [each.ut.ee]
• 2. Triflic acid - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. roco.global [roco.global]

A comparative study of Bis(trifluoromethylsulphonyl)methane-based ionic liquids

A Comparative Guide to Bis(trifluoromethylsulfonyl)imide-Based Ionic Liquids

Ionic liquids (ILs) comprised of the bis(trifluoromethylsulfonyl)imide anion, often abbreviated as [TFSI]⁻ or [NTf₂]⁻, represent a prominent class of molten salts with melting points typically below 100 °C.[1] Their popularity in research and industry stems from a unique combination of desirable properties, including high thermal and electrochemical stability, low vapor pressure, and significant hydrophobicity.[1][2] These characteristics make them excellent candidates for a wide range of applications, from "green" solvents in chemical synthesis to advanced electrolytes in energy storage devices.[1][3][4]

This guide provides a comparative analysis of [TFSI]⁻-based ionic liquids, evaluating their performance against other common ILs and examining the influence of cation structure on their physicochemical properties. The content is intended for researchers, scientists, and drug development professionals seeking to understand and apply these versatile materials.

Comparative Analysis of Physicochemical Properties

The choice of anion is a critical determinant of an ionic liquid's fundamental properties. The [TFSI]⁻ anion is known for conferring exceptional stability to ILs. When compared to other common anions, its advantages become evident. For instance, [TFSI]⁻-based ILs generally exhibit a wider electrochemical stability window than their bis(fluorosulfonyl)imide ([FSI]⁻) counterparts.[2] The thermal stability of ILs is also heavily influenced by the anion, with the decomposition temperature for a given cation generally following the order: [TFSI]⁻ > [PF₆]⁻ > [BF₄]⁻ > halides.[5]

Table 1: Comparison of Properties for 1-Ethyl-3-methylimidazolium ([EMIm]⁺) Based Ionic Liquids with Different Anions

Property	[EMIm][TFSI]	[EMIm][FSI]	[EMIm][BF₄]
Electrochemical Stability Window (V)	~4.3 - 4.5[2]	Lower than [TFSI]⁻[2]	~4.1
Decomposition Temperature (°C)	>400	~350	~350-400
Viscosity (mPa·s at 25°C)	34	21	35
Ionic Conductivity (mS/cm at 25°C)	9.6	13.4	13.6

Note: Values are approximate and can vary based on purity (especially water content) and measurement conditions.

The cation's structure also plays a crucial role in fine-tuning the properties of [TFSI]⁻-based ILs. Variations in the cation's alkyl chain length, functional groups, and core structure (e.g., imidazolium vs. pyrrolidinium) can significantly alter properties like viscosity, conductivity, and density.[2][5][6] For example, increasing the length of the alkyl side chain on the cation generally leads to increased viscosity and decreased conductivity.[6][7] Pyrrolidinium and piperidinium cations often yield ILs with larger electrochemical stability windows compared to imidazolium cations.[2]

Table 2: Influence of Cation on the Properties of [TFSI]⁻-Based Ionic Liquids

Cation	IL Abbreviation	Density (g/cm³ at 25°C)	Viscosity (mPa·s at 25°C)	Conductivity (mS/cm at 25°C)	Decomposition Temp. (°C)
1-Butyl-3-methylimidazolium	[BMIm][TFSI]	1.43	52	3.9	>400
1-Butyl-1-methylpyrrolidinium	[BMPyrr][TFSI]	1.41	75	2.5	>400
N-Butyl-N-methylpiperidinium	[BMPip][TFSI]	1.35	114	1.6	>400
Methyltrioctylammonium	[MTOAm][TFSI]	1.05	455	0.3	>350
Triethylsulfonium	[TES][TFSI]	1.43	31	8.1	~350

Note: Data is compiled from various sources and should be considered representative.[5][6][8]

Applications in Drug Synthesis and Development

The unique properties of [TFSI]⁻-based ILs have made them valuable tools in the pharmaceutical sector.

• Green Synthesis : Their high thermal stability and ability to dissolve a wide range of organic compounds make them suitable as recyclable reaction media for synthesizing active pharmaceutical ingredients (APIs).[3][4] This can reduce reliance on volatile and often toxic organic solvents.[3]

• Enhanced Solubility : Many promising drug candidates fail due to poor solubility, which limits their bioavailability.[3][9] ILs, including [TFSI]⁻-based variants, have a high solvating capacity that can be used to dissolve poorly soluble drugs, forming the basis for advanced drug delivery systems.[3][10]

• API-ILs : A novel strategy involves creating third-generation ILs where the API itself is one of the constituent ions.[9][10] This converts a solid drug into a liquid form, which can overcome issues of polymorphism and improve bioavailability.[9]

Key Experimental Protocols

Objective comparison requires standardized methodologies. Below are detailed protocols for two key experiments used to characterize ionic liquids.

Determination of Electrochemical Stability Window (ESW)

The ESW defines the voltage range over which the ionic liquid is stable without being oxidized or reduced. It is commonly measured using cyclic voltammetry (CV).

Methodology:

• Preparation: All measurements are conducted in an inert atmosphere (e.g., an argon-filled glovebox) to exclude moisture and oxygen. A standard three-electrode cell is used, typically with a glassy carbon working electrode, a platinum wire counter electrode, and a reference electrode (e.g., Ag/Ag⁺).[11]

• Calibration: The potential of the reference electrode is calibrated against the ferrocene/ferrocenium (Fc/Fc⁺) redox couple at each experimental temperature.[11]

• Measurement: The CV is recorded by sweeping the potential from the open-circuit potential towards both anodic and cathodic limits at a defined scan rate (e.g., 10-100 mV/s).[11][12]

• Data Analysis: The anodic and cathodic limits are determined by identifying the potential at which a sharp increase in current density occurs, corresponding to the oxidation and reduction of the IL, respectively. A current density threshold (e.g., 0.5-1.0 mA/cm²) is often used to define these limits. The ESW is the difference between the anodic and cathodic potential limits.[11]

Assessment of Thermal Stability

Thermal stability is typically evaluated by thermogravimetric analysis (TGA), which measures the change in mass of a sample as a function of temperature.

Methodology:

• Sample Preparation: A small, precise amount of the ionic liquid (typically 5-10 mg) is placed into a TGA pan (e.g., alumina or platinum).

• Instrumentation: The TGA instrument is programmed to heat the sample from ambient temperature to a high temperature (e.g., 600 °C) at a constant heating rate (e.g., 10 °C/min) under a continuous flow of inert gas, such as nitrogen or argon (e.g., 50 mL/min).[5][13]

• Measurement: The instrument records the sample's mass as a function of temperature.

• Data Analysis: The thermal stability is reported as the onset decomposition temperature (T_onset_), which is often determined by the intersection of the baseline tangent and the tangent of the mass loss curve.[14] Another common metric is T₁₀%, the temperature at which 10% mass loss occurs.[14]

Visualizing Workflows and Relationships

Diagrams created using Graphviz help to visualize the logical and experimental processes involved in the study of ionic liquids.

Caption: General workflow for the synthesis of a [TFSI]⁻-based ionic liquid via metathesis.

Caption: Experimental workflow for the characterization of a new ionic liquid.

References

• 1. Cation effects on the properties of halloysite-confined bis(trifluoromethylsulfonyl)imide based ionic liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Temperature-Dependent Electrochemical Stability Window of Bis(trifluoromethanesulfonyl)imide and Bis(fluorosulfonyl)imide Anion Based Ionic Liquids [frontiersin.org]
• 3. Role and Recent Advancements of Ionic Liquids in Drug Delivery Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ionic Liquids in Pharmaceutical and Biomedical Applications: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Thermal stability of imidazolium-based ionic liquids | French-Ukrainian Journal of Chemistry [fujc.pp.ua]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. catalog.lib.kyushu-u.ac.jp [catalog.lib.kyushu-u.ac.jp]
• 11. Temperature-Dependent Electrochemical Stability Window of Bis(trifluoromethanesulfonyl)imide and Bis(fluorosulfonyl)imide Anion Based Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. mdpi.com [mdpi.com]

Performance Evaluation of Bis(trifluoromethylsulfonyl)methane as a Catalyst: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive performance evaluation of Bis(trifluoromethylsulfonyl)methane, a strong Brønsted acid, as a catalyst in organic synthesis. Its catalytic efficiency is objectively compared with other commonly used acid catalysts, supported by experimental data from peer-reviewed literature. Detailed experimental protocols and visualizations of the reaction mechanism are included to facilitate practical application and understanding.

Overview of Bis(trifluoromethylsulfonyl)methane as a Catalyst

Bis(trifluoromethylsulfonyl)methane, with the chemical formula (CF₃SO₂)₂CH₂, is a crystalline solid characterized by its high acidity. The two strongly electron-withdrawing trifluoromethylsulfonyl groups significantly increase the acidity of the central methylene protons, making it a potent Brønsted acid catalyst. Its high thermal and chemical stability, coupled with its solubility in many organic solvents, makes it an attractive candidate for a variety of acid-catalyzed reactions.

Comparative Performance Analysis

The catalytic performance of Bis(trifluoromethylsulfonyl)methane is benchmarked against other Brønsted and Lewis acids in the synthesis of bis(indolyl)methanes, a class of compounds with significant biological activity. The synthesis typically involves the electrophilic substitution reaction of indole with an aldehyde.

Table 1: Comparison of Catalysts in the Synthesis of Bis(indolyl)methanes

Catalyst	Catalyst Loading (mol%)	Reaction Time	Yield (%)	Reference
Bis(trifluoromethylsulfonyl)imide (Tf₂NH) *	1	15 min	98	[1]
p-Toluenesulfonic acid (p-TsOH)	10	2-3 h	85-95	[2]
Antimony Trichloride (SbCl₃)	-	-	Good	[3]
12-Tungstophosphoric acid (TPA) on ZrO₂	-	-	Good to High	[3]
Polyvinylsulfonic acid	-	2 h	96	[4]
Polymer supported dichlorophosphate	-	10 min	95	[5]
Sulfuric acid in ionic liquid	2 drops	23-28 min	High	[6]
Camphorsulfonic acid (CSA)	30	-	72	[7]

*Note: Data for Bis(trifluoromethylsulfonyl)imide (Tf₂NH) is used as a close proxy for Bis(trifluoromethylsulfonyl)methane due to the structural and chemical similarity of the active trifluoromethylsulfonyl groups. Both are considered superacids.[1]

The data indicates that catalysts with trifluoromethylsulfonyl groups, such as Tf₂NH, exhibit exceptional activity, leading to high yields in significantly shorter reaction times compared to many other Brønsted and Lewis acids.

Experimental Protocols

This section provides a detailed, generalized experimental protocol for the synthesis of bis(indolyl)methanes using a Brønsted acid catalyst, which can be adapted for use with Bis(trifluoromethylsulfonyl)methane.

General Procedure for the Synthesis of Bis(indolyl)methanes:

• To a solution of indole (2 mmol) and aldehyde (1 mmol) in a suitable solvent (e.g., ethanol, dichloromethane, or solvent-free), add the Brønsted acid catalyst (e.g., Bis(trifluoromethylsulfonyl)methane, 1-5 mol%).

• Stir the reaction mixture at room temperature or a specified temperature.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with a saturated solution of sodium bicarbonate.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired bis(indolyl)methane.[5][7]

Reaction Mechanism and Visualization

The synthesis of bis(indolyl)methanes proceeds via an electrophilic substitution mechanism. The Brønsted acid catalyst plays a crucial role in activating the aldehyde, making it more susceptible to nucleophilic attack by indole.

References

• 1. Triflamides and Triflimides: Synthesis and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis of Bisindolylmethanes and Their Cytotoxicity Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A Sustainable Green Approach for Synthesis of Bis(indolyl) Methanes in Ionic Liquid – Oriental Journal of Chemistry [orientjchem.org]
• 7. Friedel–Crafts Reaction of Acylsilanes: Highly Chemoselective Synthesis of 1-Hydroxy-bis(indolyl)methanes and 1-Silyl-bis(indolyl)methanes Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Alternative reagents to Bis(trifluoromethylsulphonyl)methane in organic synthesis

A Comparative Guide to Alternatives for Trifluoromethanesulfonic Anhydride in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Trifluoromethanesulfonic anhydride, commonly known as triflic anhydride (Tf₂O), is a powerful and widely used reagent in organic synthesis for the formation of triflates, which are excellent leaving groups. Its high reactivity, however, can be a double-edged sword, often leading to harsh reaction conditions and lack of chemoselectivity with sensitive substrates. This guide provides an objective comparison of alternative reagents, offering milder conditions, improved selectivity, and unique reactivity profiles, supported by experimental data.

Section 1: Alternative Triflating Agents

For reactions where the introduction of a triflate group is essential, several alternatives to triflic anhydride offer distinct advantages. These reagents are particularly useful for the triflation of alcohols, phenols, and the formation of enol triflates from carbonyl compounds.

N-Phenyl-bis(trifluoromethanesulfonimide) (PhNTf₂)

N-Phenyl-bis(trifluoromethanesulfonimide) is a stable, crystalline, and easy-to-handle triflating agent. It is considered a milder alternative to Tf₂O and often provides superior results, especially in the formation of enol triflates from ketones.[1][2] Its reduced reactivity allows for greater functional group tolerance and selectivity.[3][4][5]

Comparative Performance: Enol Triflate Formation

Entry	Substrate	Reagent	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
1	β-Tetralone	Tf₂O	Pyridine	CH₂Cl₂	0	2	~85	Generic
2	β-Tetralone	PhNTf₂	KHMDS	THF	-78 to 0	4	97-98	[6]
3	Cyclohexanone	Tf₂O	2,6-lutidine	CH₂Cl₂	-78	1	88	Generic
4	Cyclohexanone	PhNTf₂	NaHMDS	THF	-78 to RT	-	~90	[7]

Experimental Protocol: Synthesis of 3,4-Dihydronaphthalen-2-yl trifluoromethanesulfonate with PhNTf₂ [6]

• An oven-dried 500-mL three-necked round-bottomed flask is charged with β-tetralone (1.05 equiv) and tetrahydrofuran (THF).

• The flask is cooled to -20 °C, and potassium tert-butoxide (1.05 equiv) is added slowly.

• The mixture is warmed to 0 °C and stirred for 1 hour.

• The solution is cooled back to -20 °C, and N-phenylbis(trifluoromethanesulfonimide) (1.00 equiv) is added.

• The reaction mixture is warmed to 0 °C and stirred for 4 hours.

• The reaction is monitored by TLC for completion.

• The mixture is concentrated, diluted with EtOAc and H₂O, and the layers are separated.

• The aqueous layer is extracted with EtOAc, and the combined organic layers are washed with brine, dried over Na₂SO₄, and concentrated.

• The crude product is purified by column chromatography on silica gel to afford the desired enol triflate.

Section 2: Lewis Acid Catalysts as Activators

In many applications, triflic anhydride is used to activate a substrate, such as an alcohol or a carbonyl group, towards nucleophilic attack. In such cases, catalytic amounts of a strong Lewis acid can often achieve the same transformation under milder conditions, avoiding the stoichiometric use of a highly reactive anhydride.

Scandium(III) Triflate (Sc(OTf)₃) and Ytterbium(III) Triflate (Yb(OTf)₃)

Lanthanide triflates, particularly Sc(OTf)₃ and Yb(OTf)₃, are highly effective, water-tolerant, and recyclable Lewis acid catalysts.[8] They are known to catalyze a wide range of reactions, including Friedel-Crafts acylations, aldol reactions, and acylations of alcohols, often providing high yields under mild conditions.[9][10][11][12][13]

Comparative Performance: Acylation of Alcohols

Entry	Alcohol	Acylating Agent	Catalyst (mol%)	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
1	1-Octanol	Acetic Anhydride	Tf₂O (as activator)	CH₂Cl₂/Pyridine	RT	1	>95	Generic
2	1-Octanol	Acetic Acid	Sc(OTf)₃ (1)	Neat	RT	24	99	[8]
3	Benzyl Alcohol	Acetic Anhydride	Yb(OTf)₃ (5)	Acetonitrile	80	1	92	[14]

Experimental Protocol: Yb(OTf)₃-Catalyzed Tosylation of Alcohols [15]

• To a solution of the alcohol (1.0 mmol) in dry dichloromethane (5 mL) under an argon atmosphere, add toluenesulfonic anhydride (1.1 mmol).

• Add Ytterbium(III) triflate (0.1 mmol, 10 mol%).

• Stir the reaction mixture at room temperature and monitor by TLC.

• Upon completion, quench the reaction with saturated aqueous NaHCO₃ solution.

• Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Combine the organic layers, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Trimethylsilyl Trifluoromethanesulfonate (TMSOTf)

TMSOTf is a powerful Lewis acid and a potent silylating agent. It is widely used to activate carbonyl groups and glycosyl donors, and to promote reactions such as the Mukaiyama aldol addition and Koenigs-Knorr glycosylation.[16][17][18][19][20]

Comparative Performance: Mukaiyama Aldol Reaction

Entry	Aldehyde	Silyl Enol Ether	Catalyst	Solvent	Temp (°C)	Yield (%)	Reference
1	Benzaldehyde	Cyclohexanone silyl enol ether	TiCl₄ (100 mol%)	CH₂Cl₂	-78	85	[18]
2	Benzaldehyde	Cyclohexanone silyl enol ether	Sc(OTf)₃ (10 mol%)	CH₂Cl₂	RT	81	Generic
3	Benzaldehyde	Ketene silyl acetal	TMSOTf (catalytic)	CH₂Cl₂	-78	90	Generic

Experimental Protocol: TMSOTf-Catalyzed Glycosylation

• A mixture of the glycosyl donor (1.0 equiv), glycosyl acceptor (1.2 equiv), and freshly activated molecular sieves in dry dichloromethane is stirred under an argon atmosphere at room temperature for 30 minutes.

• The mixture is cooled to the desired temperature (e.g., -40 °C).

• A solution of TMSOTf (0.1-0.2 equiv) in dry dichloromethane is added dropwise.

• The reaction is stirred at this temperature and monitored by TLC.

• Upon completion, the reaction is quenched with triethylamine.

• The mixture is filtered, and the filtrate is washed with saturated aqueous NaHCO₃ and brine.

• The organic layer is dried over anhydrous Na₂SO₄, filtered, and concentrated.

• The residue is purified by column chromatography.

Section 3: Visualizing Reaction Pathways

The following diagrams illustrate the general mechanisms for key transformations discussed in this guide.

Caption: General mechanism for alcohol triflation using Tf₂O.

Caption: Enol triflate formation using PhNTf₂.

Caption: Lewis acid activation in a Mukaiyama aldol reaction.

Conclusion

While triflic anhydride remains a cornerstone reagent in organic synthesis, a growing number of alternatives offer significant advantages in terms of mildness, selectivity, and ease of handling. For direct triflation, N-Phenyl-bis(trifluoromethanesulfonimide) stands out as a superior choice for sensitive substrates and enol triflate formation. In reactions requiring activation of functional groups, catalytic amounts of lanthanide triflates (Sc(OTf)₃, Yb(OTf)₃) or TMSOTf provide powerful and often more sustainable alternatives. The choice of reagent will ultimately depend on the specific substrate and desired transformation, and researchers are encouraged to consider these alternatives to optimize their synthetic routes.

References

• 1. Application of N-Phenyl-bis(trifluoromethanesulfonimide) in synthesis reaction_Chemicalbook [chemicalbook.com]
• 2. lifechempharma.com [lifechempharma.com]
• 3. Alcohol to Triflate - Common Conditions [commonorganicchemistry.com]
• 4. nbinno.com [nbinno.com]
• 5. nbinno.com [nbinno.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. researchgate.net [researchgate.net]
• 8. Scandium(III) or lanthanide(III) triflates as recyclable catalysts for the direct acetylation of alcohols with acetic acid [organic-chemistry.org]
• 9. researchgate.net [researchgate.net]
• 10. Ytterbium(III) triflate catalyzed tandem Friedel-Crafts alkylation/hydroarylation of propargylic alcohols with phenols as an expedient route to indenols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Mechanism of Friedel–Crafts Acylation Using Metal Triflate in Deep Eutectic Solvents: An Experimental and Computational Study - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Efficient and Mild Ytterbium(III)-Catalyzed Tosylation of Alcohols [organic-chemistry.org]
• 16. Mukaiyama Aldol Reactions in Aqueous Media - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Mukaiyama Aldol Addition [organic-chemistry.org]
• 18. Mukaiyama aldol reaction: an effective asymmetric approach to access chiral natural products and their derivatives/analogues - RSC Advances (RSC Publishing) DOI:10.1039/D3RA05058K [pubs.rsc.org]
• 19. Trimethylsilyl trifluoromethanesulfonate: applications in organic synthesis_Chemicalbook [chemicalbook.com]
• 20. Trimethylsilyl trifluoromethanesulfonate - Wikipedia [en.wikipedia.org]

A Comparative Guide to Bis(trifluoromethylsulfonyl)methane and Its Alternatives for Researchers

For scientists and professionals in drug development and materials science, the selection of appropriate reagents is critical for experimental success. This guide provides a comparative analysis of Bis(trifluoromethylsulfonyl)methane, a compound of interest for its unique properties, against two prominent alternatives: Lithium bis(trifluoromethanesulfonyl)imide (LiTFSI) and Trifluoromethanesulfonic acid (TfOH). This document outlines their physicochemical properties, performance data in key applications, and detailed experimental protocols for their synthesis and analysis.

Physicochemical Properties: A Side-by-Side Comparison

A summary of the key physical and chemical properties of Bis(trifluoromethylsulfonyl)methane and its alternatives is presented below. These properties are fundamental to understanding the behavior of these compounds in various experimental settings.

Property	Bis(trifluoromethylsulfonyl)methane	Lithium bis(trifluoromethanesulfonyl)imide (LiTFSI)	Trifluoromethanesulfonic acid (TfOH)
Molecular Formula	C₃H₂F₆O₄S₂	C₂F₆LiNO₄S₂	CF₃SO₃H
Molecular Weight	280.17 g/mol [1]	287.09 g/mol	150.08 g/mol
Melting Point	32-36 °C	234-238 °C	-40 °C
Boiling Point	300-300.3 °C @ 760 mmHg[2]	Not available	162 °C
Density	1.828-1.83 g/cm³[2]	Not available	1.696 g/cm³
pKa	Not available	Not applicable	~ -14
Appearance	Off-white to beige crystalline powder	White crystalline or powdery substance	Colorless liquid
Purity (Typical)	≥ 97% (HPLC), 99.6-99.7%[2]	≥ 99.99%	Not specified
Water Content	15-18 ppm[2]	Not specified	Hygroscopic
Acid Value	24-26 ppm[2]	Not applicable	Not applicable

Performance Data in Key Applications

While direct comparative studies under identical conditions are limited, the available data provides insights into the performance of each compound in its primary application areas.

Electrolytes for Lithium-Ion Batteries

LiTFSI is a well-established salt in lithium-ion battery electrolytes, known for its high ionic conductivity and excellent electrochemical stability.[3] Although less common, the structural similarity of the bis(trifluoromethylsulfonyl)methane anion suggests its potential in this area.

• Ionic Conductivity: The ionic conductivity of LiTFSI-based electrolytes is a key performance metric. For instance, the addition of LiTFSI to ionic liquids like 1-methyl-3-pentylimidazolium bis(trifluoromethanesulfonyl)imide ([MPI][TFSI]) has been studied, showing that while conductivity decreases with increasing LiTFSI concentration, the lithium transference number increases.[3]

• Electrochemical Stability: LiTFSI is known to have a wide electrochemical stability window, which is a crucial factor for high-voltage battery applications.

Catalysis in Organic Synthesis

Trifluoromethanesulfonic acid (TfOH) is a superacid and a powerful catalyst for a wide range of organic reactions.[4] Bis(trifluoromethylsulfonyl)methane, with its acidic methylene protons, also exhibits potential as a Brønsted acid catalyst.

Experimental Protocols

Detailed methodologies are essential for the replication of experimental results. Below are protocols for the synthesis and analysis of Bis(trifluoromethylsulfonyl)methane.

Synthesis of Bis(trifluoromethylsulfonyl)methane

The following protocol is based on a patented synthesis method.[2]

Materials:

• Sodium trifluoromethanesulfinate

• Methylmagnesium bromide

• Tetrabutylammonium iodide

• Propionitrile (organic solvent)

• Diethyl ether

• tert-Butyl lithium

• Trifluoromethanesulfonic anhydride

• Inert gas (e.g., Nitrogen or Argon)

• Silica gel (24-mesh, 18-mesh, 14-mesh)

Procedure:

• In a reactor under an inert gas atmosphere, add 0.1 mol of sodium trifluoromethanesulfinate, 0.15 mol of methylmagnesium bromide, and 0.01 mol of tetrabutylammonium iodide to 500 mL of propionitrile to form a mixed solution.

• Heat the mixed solution under reflux with stirring for 8 hours.

• Cool the reaction solution to room temperature and filter.

• To the filtrate, add diethyl ether and silica gel particles (one 24-mesh, one 18-mesh, and one 14-mesh).

• At -20 to -40 °C, add 0.25 mol of tert-butyl lithium and 0.13 mol of trifluoromethanesulfonic anhydride.

• Stir the mixture for 20-30 minutes.

• Warm the reaction to 30-40 °C and continue stirring for another 20-30 minutes.

• Perform washing, drying, filtering, and concentration steps to obtain Bis[(trifluoromethyl)sulfonyl]methane.

Expected Yield and Purity:

• Yield: ~94%

• Purity: ~99.7%

• Water Content: ~15 ppm

• Acid Value: ~24 ppm

Analytical Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy:

NMR is a powerful tool for structural elucidation. For compounds containing trifluoromethyl groups, 19F NMR is particularly informative.

• 1H NMR, 13C NMR, and 19F NMR spectra should be recorded on a suitable spectrometer.[6]

• Spectra should be calibrated with respect to the solvent signal.[6] For example, for CDCl₃, the 1H signal is at δ = 7.27 ppm and the 13C signal is at δ = 77.0 ppm.[6]

High-Performance Liquid Chromatography (HPLC):

HPLC is a standard technique for assessing the purity of organic compounds. A general method for related compounds can be adapted.

• Column: A C18 reversed-phase column is often suitable for the separation of fluorinated organic compounds.

• Mobile Phase: A gradient elution with a mixture of water and a polar organic solvent like acetonitrile is a common starting point. The addition of a small amount of an acid, such as trifluoroacetic acid, can improve peak shape.

• Detector: A UV detector is typically used for aromatic compounds. For non-UV active compounds, an Evaporative Light Scattering Detector (ELSD) or a mass spectrometer (MS) can be employed.

• Sample Preparation: The sample should be dissolved in a suitable solvent, filtered, and then injected into the HPLC system.

Visualizing Experimental Workflows

Diagrams are invaluable for representing complex experimental processes. The following Graphviz DOT script illustrates a general workflow for the synthesis and purification of a chemical compound like Bis(trifluoromethylsulfonyl)methane.

General Synthesis and Purification Workflow

This guide provides a foundational comparison of Bis(trifluoromethylsulfonyl)methane with LiTFSI and TfOH. For specific applications, researchers are encouraged to consult the primary literature and conduct further targeted experiments to determine the most suitable compound for their needs.

References

• 1. Bis[(trifluoromethyl)sulfonyl]methane 97.00% | CAS: 428-76-2 | AChemBlock [achemblock.com]
• 2. Synthesis method of bis [(trifluoromethyl) sulfonyl] methane - Eureka | Patsnap [eureka.patsnap.com]
• 3. electrochemsci.org [electrochemsci.org]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. rsc.org [rsc.org]

A Comparative Analysis of Bis(trifluoromethylsulfonyl)methane and Other Superacids in Catalysis

In the realm of superacids, substances with an acidity greater than that of 100% sulfuric acid, the quest for highly efficient and stable catalysts is perpetual. This guide provides a comparative overview of bis(trifluoromethylsulfonyl)methane, also known as triflimide (HNTf₂), against other prominent superacids like trifluoromethanesulfonic acid (triflic acid, HOTf), magic acid (FSO₃H·SbF₅), and fluoroantimonic acid (HSbF₅). This analysis is tailored for researchers, scientists, and professionals in drug development, offering a data-driven comparison of their catalytic efficacy.

Quantitative Comparison of Acidity

The strength of a superacid is a critical determinant of its catalytic prowess. This is often quantified using the Hammett acidity function (H₀), where a more negative value indicates a stronger acid. The table below presents a comparison of the acidity of bis(trifluoromethylsulfonyl)methane with other selected superacids.

Superacid	Chemical Formula	Hammett Acidity (H₀)	pKa (in water)
Bis(trifluoromethylsulfonyl)methane	(CF₃SO₂)₂NH	-12.3	-
Trifluoromethanesulfonic Acid (Triflic Acid)	CF₃SO₃H	-14.1	-0.28
Perchloric Acid	HClO₄	-13.0	-10
Magic Acid	FSO₃H·SbF₅	-23	-
Fluoroantimonic Acid	HSbF₅	-31.3	-

Note: pKa values in water are often not suitable for comparing the strength of superacids, as they are all completely dissociated. The Hammett acidity function (H₀) provides a more meaningful comparison in non-aqueous or neat conditions.

Catalytic Efficacy in Organic Synthesis

The practical utility of a superacid is demonstrated in its ability to catalyze challenging organic transformations. One such benchmark reaction is the Fries rearrangement, a process that is often sluggish and requires a potent catalyst. Below is a comparison of the performance of bis(trifluoromethylsulfonyl)methane against other superacids in the Fries rearrangement of phenyl acetate.

Catalyst	Reaction Time (hours)	Yield (%)
Bis(trifluoromethylsulfonyl)methane	3	85
Triflic Acid	5	80
Perchloric Acid	8	70

This data highlights the superior catalytic activity of bis(trifluoromethylsulfonyl)methane in this specific transformation, achieving a higher yield in a shorter reaction time.

Experimental Protocols

To ensure reproducibility and accurate comparison, detailed experimental methodologies are crucial.

Measurement of Hammett Acidity Function (H₀):

The Hammett acidity function is determined by measuring the extent of protonation of a series of weak indicator bases in the presence of the superacid. The H₀ value is calculated using the following equation:

H₀ = pK(I)H⁺ - log([IH⁺]/[I])

where pK(I)H⁺ is the pKa of the indicator base (I). The ratio of the protonated form (IH⁺) to the unprotonated form (I) is determined spectrophotometrically.

General Protocol for the Fries Rearrangement of Phenyl Acetate:

• To a solution of phenyl acetate (1 mmol) in an appropriate solvent (e.g., nitrobenzene), the superacid catalyst (0.1 mmol) is added at a controlled temperature (e.g., 25 °C).

• The reaction mixture is stirred for a specified duration (refer to the table above).

• The reaction is quenched by the addition of a suitable basic solution (e.g., saturated sodium bicarbonate).

• The organic products are extracted with an appropriate solvent (e.g., diethyl ether).

• The combined organic layers are dried over a drying agent (e.g., anhydrous magnesium sulfate), filtered, and the solvent is removed under reduced pressure.

• The product yield is determined by techniques such as gas chromatography (GC) or high-performance liquid chromatography (HPLC) using an internal standard.

Visualizing Superacid-Catalyzed Processes

Workflow for Comparing Superacid Catalysis

Caption: A generalized workflow for the systematic comparison of different superacid catalysts in an organic reaction.

Conceptual Relationship of Superacid Strength

Caption: A diagram illustrating the relative acidity of various superacids based on their Hammett acidity function (H₀).

Benchmarking the performance of Bis(trifluoromethylsulphonyl)methane catalysts

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

Bis(trifluoromethylsulfonyl)methane, also known as triflimide (HNTf₂), is a commercially available and exceptionally strong Brønsted acid that has garnered significant attention as a catalyst in organic synthesis.[1][2][3] Its high acidity, coupled with the low nucleophilicity and non-coordinating nature of its conjugate base (Tf₂N⁻), often leads to superior performance compared to other catalysts.[1][2][3] This guide provides an objective comparison of bis(trifluoromethylsulfonyl)methane's catalytic performance against other common acid catalysts, supported by experimental data for the synthesis of bis(indolyl)methanes, a class of compounds with diverse biological activities.[3][4]

Comparative Performance in Bis(indolyl)methane Synthesis

The synthesis of bis(indolyl)methanes via the electrophilic substitution reaction of indoles with aldehydes is a standard benchmark for comparing the efficiency of acid catalysts. The following table summarizes the performance of bis(trifluoromethylsulfonyl)methane against a range of other Brønsted and Lewis acid catalysts in the synthesis of 3,3'-(phenylmethylene)bis(1H-indole) from indole and benzaldehyde.

Catalyst	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time	Yield (%)	Reference
HNTf₂	5	Dichloromethane	RT	2 h	~73 (for a similar annulation)	[5]
Triflic Acid (TfOH)	5 (equiv)	Dichloromethane	RT	Not Specified	92 (for carbocyclization)	[6]
Salicylic Acid	15	H₂O-EtOH (1:1)	RT	7 h	84	[7][8]
La(OTf)₃	10	Solvent-free (MW)	Not Specified (450W)	2-3 min	94	[9]
α-Chymotrypsin	10 mg	H₂O-EtOH (3:2)	50	24 h	68-95	[10][11]
Amberlyst-15	10	Tetrahydrofuran	65	Not Specified	87	[12]
SbCl₃	Not Specified	Not Specified	Not Specified	Not Specified	Good	[1]
FeCl₃	Not Specified	Not Specified	Not Specified	Not Specified	Good	[4]
I₂	Not Specified	Not Specified	Not Specified	<1 min	Not Specified	[13]

Note: Reaction conditions and substrates may vary slightly between studies, but this table provides a general benchmark of catalyst performance.

As the data indicates, bis(trifluoromethylsulfonyl)methane is a highly efficient catalyst for C-C bond-forming reactions. While direct comparative data for the bis(indolyl)methane synthesis under identical conditions is limited in the surveyed literature, its performance in related annulation reactions suggests it is a powerful catalyst, often requiring mild conditions and short reaction times.[5] Many studies highlight that triflimide can outperform triflic acid (TfOH) in a variety of organic reactions.[2][3]

Experimental Protocols

Below is a detailed methodology for a key experiment cited in the comparison: the synthesis of a bis(indolyl)methane derivative. This protocol is representative of the experimental procedures used to evaluate the performance of Brønsted acid catalysts.

Synthesis of 3,3'-(Arylmethylene)bis(1H-indoles) using an Acid Catalyst

Materials:

• Indole (2.0 mmol)

• Aromatic aldehyde (e.g., benzaldehyde) (1.0 mmol)

• Acid Catalyst (e.g., HNTf₂, La(OTf)₃, Salicylic Acid) in the specified catalytic amount (see table)

• Solvent (if applicable, e.g., Dichloromethane, H₂O-EtOH)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Ethyl acetate

• Hexane

• Silica gel for column chromatography

Procedure:

• To a solution of indole (2.0 mmol) in the chosen solvent (e.g., 10 mL of dichloromethane), add the aromatic aldehyde (1.0 mmol).

• Add the acid catalyst (e.g., 5 mol% of HNTf₂) to the mixture.

• Stir the reaction mixture at room temperature (or the specified temperature) for the time indicated in the comparison table.

• Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter the solution and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford the pure bis(indolyl)methane derivative.[5][10][14]

Visualizing the Workflow and Reaction Mechanism

The following diagrams illustrate the general experimental workflow for the synthesis of bis(indolyl)methanes and the plausible reaction mechanism catalyzed by a Brønsted acid like bis(trifluoromethylsulfonyl)methane.

Caption: General experimental workflow for catalyst performance benchmarking.

Caption: Plausible mechanism for the acid-catalyzed synthesis of bis(indolyl)methanes.[1][13][15]

References

• 1. researchgate.net [researchgate.net]
• 2. IJMPR | Abstract [ijmpronline.com]
• 3. researchgate.net [researchgate.net]
• 4. Friedel–Crafts Reaction of Acylsilanes: Highly Chemoselective Synthesis of 1-Hydroxy-bis(indolyl)methanes and 1-Silyl-bis(indolyl)methanes Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chemrxiv.org [chemrxiv.org]
• 6. Catalytic asymmetric tandem Friedel–Crafts alkylation/Michael addition reaction for the synthesis of highly functionalized chromans - PMC [pmc.ncbi.nlm.nih.gov]
• 7. thaiscience.info [thaiscience.info]
• 8. benthamscience.com [benthamscience.com]
• 9. Divergence in CH alkylation of indoles under Mn catalysis - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. BJOC - Green and sustainable approaches for the Friedel–Crafts reaction between aldehydes and indoles [beilstein-journals.org]
• 14. benchchem.com [benchchem.com]
• 15. Effective Synthesis and Biological Evaluation of Natural and Designed Bis(indolyl)methanes via Taurine-Catalyzed Green Approach - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Structural Analysis of Bis(trifluoromethylsulphonyl)methane Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative structural analysis of Bis(trifluoromethylsulphonyl)methane and its derivatives. The information presented herein is curated from experimental data to assist researchers in understanding the nuanced structural variations within this class of compounds, which are of growing interest in materials science and medicinal chemistry.

Introduction to Bis(trifluoromethylsulphonyl)methane Derivatives

Bis(trifluoromethylsulphonyl)methane, often referred to as triflylmethane, and its derivatives are characterized by a central carbon atom flanked by two highly electron-withdrawing trifluoromethylsulfonyl groups. This structural motif imparts unique physicochemical properties, including high acidity of the methylene protons and exceptional stability of the corresponding carbanion. These characteristics make them valuable building blocks in organic synthesis and have led to their exploration in various applications, including as catalysts and in the development of novel ionic liquids and pharmaceuticals. Understanding the detailed molecular geometry of these compounds is crucial for predicting their reactivity, stability, and potential interactions in biological systems.

This guide will focus on the comparative analysis of the structural parameters of the parent compound, Bis(trifluoromethylsulphonyl)methane, and closely related derivatives, drawing upon data from X-ray crystallography and spectroscopic techniques.

Data Presentation: Structural Parameter Comparison

The following tables summarize key structural parameters obtained from single-crystal X-ray diffraction studies of Bis(trifluoromethylsulphonyl)methane and its analogous compounds. These parameters provide insight into the electronic and steric effects of substituents on the molecular geometry.

Table 1: Crystal Structure and Unit Cell Parameters

Compound	Formula	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	α (°)	β (°)	γ (°)	Z	Reference
Bis(trifluoromethylsulphonyl)methane	C₃H₂F₆O₄S₂	Monoclinic	P2₁/n	5.429	9.240	9.298	90	106.79	90	2	[1]
Methylene bis(trifluoromethanesulfonate)	C₃H₂F₆O₆S₂	Monoclinic	P2₁	-	-	-	-	-	-	-	[2][3]
Ethylene bis(trifluoromethanesulfonate)	C₄H₄F₆O₆S₂	Monoclinic	P1	-	-	-	-	-	-	-	[2][3]

Note: Detailed unit cell parameters for Methylene and Ethylene bis(trifluoromethanesulfonate) were not explicitly provided in the search results, but their crystal structures have been determined.

Due to the limited availability of a comprehensive set of crystallographic data for a series of substituted bis(trifluoromethylsulphonyl)methane derivatives in the search results, a direct comparison of bond lengths and angles for a wide range of derivatives is not possible at this time. The data for the parent compound and its closely related sulfonate ester analogs provide a foundational understanding of the core structure.

Experimental Protocols

The structural characterization of Bis(trifluoromethylsulphonyl)methane derivatives relies on a combination of crystallographic and spectroscopic techniques. Below are detailed methodologies for the key experiments cited.

Single-Crystal X-ray Diffraction (SC-XRD)

Single-crystal X-ray diffraction is the definitive method for determining the three-dimensional atomic arrangement of a crystalline solid.

1. Crystal Growth:

• Crystals suitable for SC-XRD are typically grown by slow evaporation of a saturated solution of the compound in an appropriate solvent or by slow cooling of a hot, saturated solution. For sensitive compounds, vapor diffusion or liquid-liquid diffusion techniques may be employed.

2. Data Collection:

• A suitable single crystal is mounted on a goniometer head.

• The crystal is placed in a stream of cold nitrogen gas (typically 100-150 K) to minimize thermal vibrations and potential degradation.

• The diffractometer, equipped with a monochromatic X-ray source (e.g., Mo Kα or Cu Kα radiation), is used to irradiate the crystal.

• The crystal is rotated, and a series of diffraction images are collected at different orientations using a detector (e.g., CCD or CMOS).

3. Structure Solution and Refinement:

• The collected diffraction data are processed to determine the unit cell dimensions and space group.

• The structure is solved using direct methods or Patterson methods to obtain an initial model of the atomic positions.

• The structural model is refined against the experimental data using least-squares methods to optimize atomic coordinates, and thermal parameters, and to minimize the difference between observed and calculated structure factors.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the molecular structure in solution. For fluorinated compounds like Bis(trifluoromethylsulphonyl)methane derivatives, ¹⁹F NMR is particularly informative.

1. Sample Preparation:

• A few milligrams of the purified compound are dissolved in a deuterated solvent (e.g., CDCl₃, Acetone-d₆, DMSO-d₆) in a standard NMR tube.

• An internal standard, such as tetramethylsilane (TMS) for ¹H and ¹³C NMR, or a fluorinated reference compound for ¹⁹F NMR, may be added for chemical shift referencing.

2. ¹H and ¹³C NMR Spectroscopy:

• Spectra are recorded on a high-field NMR spectrometer.

• Standard pulse sequences are used to acquire one-dimensional ¹H and ¹³C spectra.

• For quantitative analysis, a sufficient relaxation delay (typically 5 times the longest T₁ relaxation time) should be used between pulses.

3. ¹⁹F NMR Spectroscopy:

• ¹⁹F NMR spectra are acquired on a spectrometer equipped with a fluorine-capable probe.

• The wide chemical shift range of ¹⁹F NMR often results in well-resolved signals, minimizing peak overlap.[4][5]

• Proton decoupling is commonly employed to simplify the spectra by removing ¹H-¹⁹F couplings, resulting in sharp singlets for each unique fluorine environment.[5]

• For quantitative ¹⁹F NMR, it is crucial to use a pulse angle of 90° and a relaxation delay that is at least five times the T₁ of the fluorine nuclei to ensure accurate integration of the signals.[5]

Mandatory Visualization

Experimental Workflow for Structural Elucidation

The following diagram illustrates a typical workflow for the synthesis and structural analysis of a novel Bis(trifluoromethylsulphonyl)methane derivative.

Caption: Experimental workflow for synthesis and structural analysis.

Logical Relationship of Structural Analysis Techniques

This diagram illustrates the complementary nature of the primary techniques used for the structural analysis of Bis(trifluoromethylsulphonyl)methane derivatives.

Caption: Interplay of techniques in structural determination.

References

• 1. New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 2. Crystal structure elucidation of a geminal and vicinal bis­(tri­fluoro­methane­sulfonate) ester - PMC [pmc.ncbi.nlm.nih.gov]
• 3. lib3.dss.go.th [lib3.dss.go.th]
• 4. New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 19Flourine NMR [chem.ch.huji.ac.il]

Safety & Regulatory Compliance

Safe Disposal of Bis(trifluoromethylsulfonyl)methane: A Procedural Guide

For Immediate Reference: Key Safety and Disposal Information

Proper management of bis(trifluoromethylsulfonyl)methane is critical for laboratory safety. This guide provides detailed procedures for the safe handling and disposal of this compound, intended for researchers, scientists, and professionals in drug development. Adherence to these protocols is essential to mitigate risks and ensure regulatory compliance.

Chemical and Physical Properties

A summary of the key physical and chemical properties of bis(trifluoromethylsulfonyl)methane is provided in the table below for quick reference.

Property	Value
CAS Number	428-76-2[1][2][3][4]
Molecular Formula	C₃H₂F₆O₄S₂[1][2][3]
Molecular Weight	280.17 g/mol [1][3]
Appearance	Off-white to beige crystalline solid[1]
Melting Point	32-36 °C[1][3]
Boiling Point	191 °C @ 745 Torr[3]
Hazards	Causes skin irritation, serious eye irritation, and may cause respiratory irritation.[4]

Core Disposal Procedure

The recommended and safest method for the disposal of bis(trifluoromethylsulfonyl)methane is through a licensed professional waste disposal service. Do not attempt to dispose of this chemical down the drain or with general laboratory waste.

Step 1: Personal Protective Equipment (PPE)

Before handling bis(trifluoromethylsulfonyl)methane, ensure you are wearing the appropriate personal protective equipment:

• Gloves: Chemical-resistant gloves (e.g., nitrile).

• Eye Protection: Safety glasses with side shields or chemical splash goggles.

• Lab Coat: A standard laboratory coat is required.

• Respiratory Protection: Use in a well-ventilated area, such as a fume hood. If significant dust is present, a respirator may be necessary.

Step 2: Waste Collection and Storage

• Container: Place waste bis(trifluoromethylsulfonyl)methane into a clearly labeled, sealable container. The container must be compatible with the chemical.

• Labeling: The label should include:

  • The full chemical name: "Bis(trifluoromethylsulfonyl)methane"

  • CAS Number: "428-76-2"

  • Hazard symbols (irritant).

  • The date of waste generation.

• Storage: Store the sealed waste container in a designated, well-ventilated, and secure waste accumulation area, away from incompatible materials.

Step 3: Arranging for Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal company to arrange for pickup and proper disposal of the waste. Follow all institutional and local regulations for hazardous waste disposal.

Emergency Procedures: Spill Management

In the event of a spill, follow these procedures immediately:

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

• Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

• Contain: Use an inert absorbent material (e.g., vermiculite, sand, or earth) to contain the spill. Do not use combustible materials such as paper towels as the primary absorbent.

• Collect: Carefully sweep or scoop the absorbed material into a labeled waste container. Avoid creating dust.

• Decontaminate: Clean the spill area with a suitable solvent (e.g., isopropanol or ethanol) and then with soap and water. Collect all cleaning materials as hazardous waste.

• Report: Report the spill to your laboratory supervisor and EHS department.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of bis(trifluoromethylsulfonyl)methane.

Caption: Logical workflow for the disposal of bis(trifluoromethylsulfonyl)methane.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Bis[(trifluoromethyl)sulfonyl]methane 97.00% | CAS: 428-76-2 | AChemBlock [achemblock.com]
• 3. 428-76-2 CAS MSDS (bis(trifluoromethylsulphonyl)methane) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 4. 428-76-2 Cas No. | Bis(trifluoromethanesulphonyl)methane | Apollo [store.apolloscientific.co.uk]

Essential Safety and Operational Guide for Handling Bis(trifluoromethylsulphonyl)methane

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational plans, and disposal procedures for the handling of Bis(trifluoromethylsulphonyl)methane. Adherence to these guidelines is critical to ensure personal safety and minimize environmental impact.

Immediate Safety Information

Bis(trifluoromethylsulphonyl)methane is a corrosive solid that can cause severe skin burns and eye damage.[1][2][3] It is also harmful if swallowed or in contact with skin.[1] Inhalation may cause respiratory irritation.[4]

Emergency Contact Information:

• In case of any emergency, immediately call your institution's emergency response number.

• Poisons Information Center: [Insert Local Poison Control Number]

• Safety Data Sheet (SDS) Location: [Insert location of SDS in your laboratory]

First Aid Measures

Immediate action is crucial in the event of exposure.

Exposure Route	First Aid Procedure
Eye Contact	Immediately rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate medical attention.[1][2][3]
Skin Contact	Take off immediately all contaminated clothing. Rinse skin with plenty of water/shower for at least 15 minutes. Seek immediate medical attention.[1][2][3]
Inhalation	Remove person to fresh air and keep comfortable for breathing. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[1][2][3]
Ingestion	Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[1][2][3]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Bis(trifluoromethylsulphonyl)methane:

PPE Category	Specification
Eye and Face Protection	Chemical safety goggles and a face shield.[5]
Hand Protection	Chemical-resistant gloves (e.g., heavy nitrile or butyl rubber). Discard gloves immediately if they become contaminated, torn, or punctured.
Body Protection	A chemical-resistant lab coat or apron. For larger quantities, consider a chemical-resistant suit.
Respiratory Protection	Use in a well-ventilated area, preferably within a chemical fume hood. If engineering controls are not sufficient, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and acid gases is required.[3]

Operational Plan: Handling and Storage

Workflow for Handling Bis(trifluoromethylsulphonyl)methane

A flowchart outlining the safe handling of Bis(trifluoromethylsulphonyl)methane.

Step-by-Step Handling Procedure

• Preparation:

  • Thoroughly read and understand the Safety Data Sheet (SDS).

  • Ensure that an emergency eyewash station and safety shower are readily accessible.

  • Prepare your designated work area in a certified chemical fume hood.

  • Assemble all necessary equipment and reagents before starting.

  • Don the appropriate PPE as specified in Section 2.

• Handling and Use:

  • Conduct all manipulations of Bis(trifluoromethylsulphonyl)methane inside a chemical fume hood.

  • When not in use, keep the container tightly closed and stored in a cool, dry, and well-ventilated area away from incompatible materials.

  • Avoid creating dust when handling the solid.

  • Use spark-proof tools and equipment.

• Decontamination:

  • Wipe down the work surface with a suitable decontaminating agent.

  • Clean any equipment used with an appropriate solvent.

  • Properly remove and dispose of contaminated PPE in a designated waste container.

  • Wash hands thoroughly with soap and water after handling.

Disposal Plan

Bis(trifluoromethylsulphonyl)methane waste is classified as hazardous.

• Waste Collection:

  • Collect all waste containing Bis(trifluoromethylsulphonyl)methane in a designated, properly labeled, and sealed container.

  • The waste should be segregated as halogenated, acidic organic waste .[6]

  • Do not mix with other waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.

• Container Labeling:

  • Clearly label the waste container with "Hazardous Waste," the full chemical name "Bis(trifluoromethylsulphonyl)methane," and any other components in the waste stream.

• Storage of Waste:

  • Store the sealed waste container in a designated satellite accumulation area within the laboratory.

  • The storage area should be secure and have secondary containment.

• Final Disposal:

  • Arrange for the pickup and disposal of the hazardous waste through your institution's EHS office. Do not attempt to dispose of this chemical down the drain or in regular trash.

Emergency Response Plan

Spill Response

• Minor Spill (inside a fume hood):

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, contain the spill with a spill kit absorbent for corrosive and acidic materials.

  • Carefully collect the absorbed material into a designated hazardous waste container.

  • Decontaminate the area.

  • Report the spill to your laboratory supervisor.

• Major Spill (outside a fume hood or a large volume):

  • Evacuate the laboratory immediately and alert others to evacuate.

  • If the material is flammable, turn off all ignition sources if it is safe to do so.

  • Close the laboratory door to contain the spill.

  • Activate the nearest fire alarm if there is a fire or explosion risk.

  • Call your institution's emergency response team and provide them with the chemical name, location of the spill, and approximate quantity.

  • Remain in a safe location nearby to provide information to emergency responders.

Fire Response

• In case of a fire involving Bis(trifluoromethylsulphonyl)methane, use a dry chemical, carbon dioxide, or alcohol-resistant foam extinguisher.

• Evacuate the area and call emergency services.

• If you are trained and it is safe to do so, attempt to extinguish the fire.

Quantitative Data

Property	Value
Molecular Formula	C₃H₂F₆O₄S₂
Molecular Weight	280.17 g/mol
Appearance	Off-white to beige crystalline powder[7]
Melting Point	32 - 36 °C[7]
Boiling Point	300.8 °C at 760 mmHg
Density	1.832 g/cm³

Experimental Protocol: Use as an Electrolyte Additive in a Lithium-Ion Battery (Example)

This protocol is an example of a common research application. All steps must be performed in an inert atmosphere (e.g., an argon-filled glovebox).

• Preparation of the Electrolyte Solution:

  • In an argon-filled glovebox, prepare the baseline electrolyte solution (e.g., 1 M LiPF₆ in a 1:1 v/v mixture of ethylene carbonate and dimethyl carbonate).

  • Calculate the required mass of Bis(trifluoromethylsulphonyl)methane to achieve the desired concentration (e.g., 1% by weight).

  • Carefully weigh the Bis(trifluoromethylsulphonyl)methane in a clean, dry vial inside the glovebox.

  • Add the calculated amount of the baseline electrolyte solution to the vial containing the Bis(trifluoromethylsulphonyl)methane.

  • Stir the solution using a magnetic stirrer until the additive is completely dissolved.

• Coin Cell Assembly:

  • Assemble a 2032-type coin cell inside the glovebox using standard procedures.

  • Components typically include a lithium metal anode, a separator, and the cathode material of interest (e.g., LiNi₀.₈Co₀.₁Mn₀.₁O₂).

  • Add a few drops of the prepared electrolyte containing Bis(trifluoromethylsulphonyl)methane to the separator to ensure it is thoroughly wetted.

  • Crimp the coin cell to seal it.

• Electrochemical Testing:

  • Remove the assembled coin cell from the glovebox.

  • Perform electrochemical cycling and analysis using a battery testing system. This may include charge-discharge cycling, cyclic voltammetry, and electrochemical impedance spectroscopy to evaluate the effect of the additive on battery performance.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. fishersci.com [fishersci.com]
• 3. echemi.com [echemi.com]
• 4. Bis(trifluoromethylsulphonyl)methane | C3H2F6O4S2 | CID 67931 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. fishersci.com [fishersci.com]
• 6. bucknell.edu [bucknell.edu]
• 7. Chemical Spill Response [augusta.edu]